Technical Documentation Center

1-(2-Bromophenyl)-2-methylcyclopentan-1-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

Core Science & Biosynthesis

Foundational

Synthesis and Characterization of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol: A Technical Guide

Abstract This technical guide details the synthesis, purification, and structural characterization of 1-(2-bromophenyl)-2-methylcyclopentan-1-ol , a sterically crowded tertiary alcohol.[1] This compound serves as a valua...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide details the synthesis, purification, and structural characterization of 1-(2-bromophenyl)-2-methylcyclopentan-1-ol , a sterically crowded tertiary alcohol.[1] This compound serves as a valuable model system for studying diastereoselective Grignard additions to


-substituted cycloalkanones and as a potential scaffold for sterically demanding ligands in transition metal catalysis.[1] The guide addresses the challenges of steric hindrance, competing enolization pathways, and diastereomeric resolution, providing a robust protocol for researchers in organic synthesis and drug discovery.

Retrosynthetic Analysis & Strategic Considerations

The construction of the quaternary carbon center at C1 is the pivotal step. The most direct and atom-economical route involves a Grignard addition of a 2-bromophenyl nucleophile to 2-methylcyclopentanone.[1]

Mechanistic Pathway

The reaction proceeds via the nucleophilic attack of 2-bromophenylmagnesium bromide (generated in situ or commercially sourced) on the carbonyl carbon of 2-methylcyclopentanone .

  • Challenge 1: Steric Hindrance. The ortho-bromo substituent on the aryl ring and the

    
    -methyl group on the cyclopentanone ring create significant steric bulk. This can impede the approach of the nucleophile.
    
  • Challenge 2: Enolization. The basicity of the Grignard reagent can lead to deprotonation of the

    
    -proton (at C2 or C5) rather than nucleophilic addition, regenerating the starting ketone upon workup.
    
  • Solution: The use of anhydrous Cerium(III) chloride (CeCl

    
    )  is recommended if initial yields are low. Organocerium reagents are less basic and more nucleophilic, suppressing enolization and promoting 1,2-addition (Imamoto reaction).[1]
    
Stereochemical Outcome

The reaction creates a second chiral center at C1, leading to two possible diastereomers:

  • (1R, 2R)-isomer (Trans): The hydroxyl group and the methyl group are on opposite faces of the ring.

  • (1S, 2R)-isomer (Cis): The hydroxyl group and the methyl group are on the same face.

Prediction: Based on the Felkin-Anh model adapted for cyclic systems and conformational analysis (furrowed attack), the nucleophile preferentially attacks from the face anti to the


-methyl group to minimize steric clash. Consequently, the trans-isomer  (hydroxyl trans to methyl) is typically the major product.

ReactionScheme SM1 2-Methylcyclopentanone Prod Target Alcohol (Major: Trans-isomer) SM1->Prod SM2 1,2-Dibromobenzene Inter Grignard Reagent (2-BromophenylMgBr) SM2->Inter Mg, THF Reflux Inter->Prod 1. Addition 2. H3O+ Workup

Caption: Figure 1. Synthetic pathway via Grignard addition.[1][2][3][4][5] The organomagnesium species is generated from 1,2-dibromobenzene and reacted with the ketone.

Experimental Protocol

Safety Precaution: Organomagnesium reagents are pyrophoric and moisture-sensitive.[1] All glassware must be flame-dried and cooled under an inert atmosphere (Ar or N


).[1] 1,2-Dibromobenzene is an irritant; handle in a fume hood.[1]
Reagents and Materials
  • Substrate: 2-Methylcyclopentanone (>98%)[1]

  • Halide: 1,2-Dibromobenzene (or 2-bromoiodobenzene for faster initiation)[1]

  • Metal: Magnesium turnings (activated by iodine or mechanical crushing)

  • Solvent: Anhydrous Tetrahydrofuran (THF) or Diethyl Ether (Et

    
    O)
    
  • Quench: Saturated aqueous Ammonium Chloride (NH

    
    Cl)
    
Step-by-Step Synthesis
  • Activation of Magnesium: Place Mg turnings (1.2 equiv) in a dry 3-neck round-bottom flask equipped with a reflux condenser and addition funnel. Flame-dry the apparatus under vacuum and backfill with Argon.[1] Add a crystal of Iodine (

    
    ) and heat gently until purple vapors appear to activate the surface.
    
  • Formation of Grignard Reagent:

    • Dissolve 1,2-dibromobenzene (1.1 equiv) in anhydrous THF.

    • Add 10% of this solution to the Mg turnings. Initiate the reaction with a heat gun if necessary (turbidity and exotherm indicate initiation).

    • Add the remaining bromide solution dropwise to maintain a gentle reflux.[6] Stir for 1 hour at reflux to ensure complete formation of 2-bromophenylmagnesium bromide .

  • Nucleophilic Addition:

    • Cool the Grignard solution to 0°C in an ice bath.

    • Dissolve 2-methylcyclopentanone (1.0 equiv) in anhydrous THF.

    • Add the ketone solution dropwise over 30 minutes. The internal temperature should not exceed 5°C to minimize side reactions.

    • Optional: If using CeCl

      
      , stir anhydrous CeCl
      
      
      
      (1.5 equiv) in THF for 2h prior to adding the Grignard, then add the ketone.
  • Reaction Completion: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor reaction progress via TLC (eluent: 10% EtOAc/Hexanes). The starting ketone spot should disappear.

  • Work-up:

    • Cool the mixture to 0°C.

    • Quench carefully with saturated aq.[1] NH

      
      Cl. Note: Massive precipitation of Mg salts will occur.
      
    • Extract with Diethyl Ether (3 x 50 mL).[1]

    • Wash combined organics with Brine, dry over anhydrous Na

      
      SO
      
      
      
      , and concentrate in vacuo.
  • Purification: Purify the crude oil via flash column chromatography on silica gel.

    • Gradient: 0%

      
       15% Ethyl Acetate in Hexanes.[1]
      
    • The tertiary alcohol is typically less polar than the starting ketone but more polar than the debrominated byproduct (bromobenzene).

Characterization & Data Analysis

Due to the specific nature of this isomer, the following spectroscopic data represents the theoretical expectation derived from analogous 1-aryl-2-alkylcycloalkanols.

Predicted NMR Data

The diastereomers can be distinguished by the chemical shift of the methyl group and the multiplicity of the benzylic-like protons.

NucleusShift (

ppm)
MultiplicityAssignmentDiagnostic Note

H
7.55 – 7.60ddAr-H (ortho to Br)Deshielded by Br; characteristic of 2-bromoaryl systems.[1]
7.10 – 7.35mAr-H (remaining)Overlapping aromatic signals.[1]
2.10 – 2.25mCyclopentyl H (C2)Methine proton; shift depends on cis/trans relationship to OH.[1]
1.60 – 2.00mCyclopentyl CH

Envelope region; complex multiplets.[1]
0.85 (Major)d (

Hz)
CH

(Trans)
Shielded relative to cis isomer due to anisotropy.[1]
1.05 (Minor)d (

Hz)
CH

(Cis)
Downfield shift due to proximity to OH (deshielding cone).[1]

C
145.2C (quat)Ar-C (ipso)Quaternary aromatic carbon attached to the cyclopentyl ring.
121.5C (quat)Ar-C -BrCarbon bearing the bromine atom.[1]
81.5C (quat)C -OHDiagnostic signal for tertiary alcohol; shift varies by ~1-2 ppm between diastereomers.[1]
15.4CH

C H

Methyl carbon signal.[1]
Infrared (IR) Spectroscopy
  • 3400–3500 cm

    
    :  Broad O–H stretch (Intermolecular H-bonding).[1]
    
  • 3050 cm

    
    :  C–H stretch (Aromatic).
    
  • 2950–2870 cm

    
    :  C–H stretch (Aliphatic, Methyl/Methylene).[1]
    
  • 750 cm

    
    :  C–Br stretch / Ortho-substituted benzene ring breathing mode.
    
Mass Spectrometry (GC-MS)[1]
  • Molecular Ion:

    
     and 
    
    
    
    peaks at m/z 254 and 256 (1:1 ratio) confirm the presence of one Bromine atom.
  • Fragmentation:

    • Loss of water (

      
      ): m/z 236/238.[1]
      
    • Loss of methyl radical (

      
      ).[1]
      
    • 
      -cleavage typically yields the 2-bromophenyl cation (m/z 155/157).[1]
      

Stereochemical Analysis

The stereoselectivity is governed by the approach of the bulky Grignard reagent relative to the methyl substituent.[6]

Conformational Control

In the 2-methylcyclopentanone ring, the methyl group adopts a pseudo-equatorial position to minimize torsional strain. The incoming nucleophile (2-bromophenyl group) approaches from the face opposite to the pseudo-axial hydrogens and the methyl group to avoid 1,3-diaxial-like interactions.

  • Major Pathway: Attack anti to the methyl group

    
    Trans-alcohol .[1]
    
  • Minor Pathway: Attack syn to the methyl group

    
    Cis-alcohol .[1]
    

Stereochemistry cluster_pathways Nucleophilic Attack Trajectories Ketone 2-Methylcyclopentanone (Methyl pseudo-equatorial) AttackAnti Anti-Attack (Less Steric Hindrance) Ketone->AttackAnti AttackSyn Syn-Attack (Sterically Disfavored) Ketone->AttackSyn ProdTrans Trans-Isomer (Major) (OH and Me on opposite faces) AttackAnti->ProdTrans ProdCis Cis-Isomer (Minor) (OH and Me on same face) AttackSyn->ProdCis

Caption: Figure 2. Stereochemical bifurcation. The 'Anti' attack trajectory is kinetically favored, leading to the trans-isomer as the major product.

References

  • Ashby, E. C., & Laemmle, J. T. (1975).[1] Stereochemistry of organometallic compound addition to ketones. Chemical Reviews, 75(4), 521–546. Link

  • Imamoto, T., et al. (1989).[1] Organocerium reagents. Nucleophilic addition to easily enolizable ketones.[1] Journal of the American Chemical Society, 111(12), 4392–4398. Link

  • Cram, D. J., & Abd Elhafez, F. A. (1952).[1] Studies in Stereochemistry. X. The Rule of "Steric Control of Asymmetric Induction". Journal of the American Chemical Society, 74(23), 5828–5835. Link

  • BenchChem. (2025).[1] Grignard Reaction with 2-Methylcyclohexanone: Application Notes. Link

  • PubChem. (2025).[1] Compound Summary: 1-(2-bromophenyl)ethanol derivatives.[1] National Library of Medicine.[1] Link

Sources

Exploratory

Comprehensive Structural Analysis Guide: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

This guide outlines the structural determination, synthesis, and crystallographic analysis of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol . It is designed for researchers in medicinal chemistry and solid-state analysis, f...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the structural determination, synthesis, and crystallographic analysis of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol . It is designed for researchers in medicinal chemistry and solid-state analysis, focusing on the stereochemical intricacies and pharmaceutical relevance of this tertiary alcohol scaffold.

Executive Summary

The compound 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol represents a critical structural motif in the development of NMDA receptor antagonists and anesthetic agents, sharing topological similarities with the phencyclidine and ketamine pharmacophores. Its core feature—a sterically crowded tertiary alcohol adjacent to a chiral center—presents a classic challenge in diastereoselective synthesis and crystallographic refinement.

This guide provides a definitive workflow for the synthesis, single-crystal growth, and X-ray diffraction (XRD) analysis of this molecule. It emphasizes the determination of relative stereochemistry (


 vs. 

) and the analysis of supramolecular hydrogen-bonding networks.

Synthesis and Crystallization Protocol

Mechanistic Synthesis

The synthesis relies on a Grignard addition to a substituted cycloalkanone.[1] The pre-existing chiral center at C2 of the cyclopentanone ring directs the nucleophilic attack via steric control.

Reaction Pathway:

  • Grignard Formation: In situ generation of 2-bromophenylmagnesium bromide from 1,2-dibromobenzene (using Mg turnings and

    
     initiator in anhydrous THF). Note: 1,2-dibromobenzene is used with caution to avoid benzyne formation; alternatively, 2-bromoiodobenzene can be used with iPrMgCl for halogen-lithium exchange followed by transmetallation.
    
    • Correction: Direct formation from 1-bromo-2-iodobenzene is preferred to selectively generate the Grignard at the iodo-position, leaving the bromine intact.

  • Nucleophilic Addition: Addition of 2-methylcyclopentanone at -78°C.

  • Stereochemical Outcome: The nucleophile preferentially attacks the carbonyl carbon from the face anti to the methyl group (trans-attack) to minimize steric repulsion. This leads to the formation of the cis-isomer (where the hydroxyl group and the methyl group are on the same side of the ring) as the major product.

Crystallization Methodology

Obtaining X-ray quality crystals of tertiary alcohols can be difficult due to their tendency to form oils.

MethodSolvent SystemConditionsTarget Morphology
Slow Evaporation Hexane / Ethyl Acetate (9:1)4°C, partially covered vialPrismatic blocks
Vapor Diffusion THF (solvent) / Pentane (antisolvent)Room Temp, sealed chamberHigh-quality needles/plates
Sublimation None (Vacuum)60°C @ 0.05 mmHgUltra-pure plates (if solid)

Crystallization Logic: The presence of the hydroxyl group facilitates intermolecular hydrogen bonding, which drives lattice formation. The 2-bromophenyl group adds significant electron density, aiding in anomalous scattering during diffraction experiments.

Structural Analysis & Data Interpretation[2][3]

X-Ray Diffraction Workflow

The following parameters are standard for high-resolution structural elucidation of this organic halide.

  • Radiation Source: Mo K

    
     (
    
    
    
    Å) is preferred over Cu K
    
    
    to minimize absorption by the Bromine atom (
    
    
    mm
    
    
    ).
  • Temperature: Data collection at 100 K is mandatory to reduce thermal ellipsoids of the flexible cyclopentane ring.

  • Space Group: Assuming a racemic synthesis, the crystal will likely crystallize in a centrosymmetric space group such as

    
      (monoclinic) or 
    
    
    
    (triclinic).
Critical Structural Metrics

Upon refinement (Target


), the following geometric parameters confirm the structure:
  • Relative Stereochemistry (C1-C2):

    • Check the torsion angle

      
      .
      
    • Cis-isomer (Expected): Torsion angle

      
       (syn-clinal).
      
    • Trans-isomer: Torsion angle

      
       (anti-periplanar).
      
  • Cyclopentane Conformation:

    • Calculate Cremer-Pople puckering parameters. The ring typically adopts an Envelope (

      
      )  or Twist (
      
      
      
      )
      conformation to relieve eclipsing strain between the C1-Phenyl and C2-Methyl groups.
  • Intramolecular Interactions:

    • Look for

      
        intramolecular hydrogen bonding. A distance of 
      
      
      
      Å indicates a stabilizing interaction, locking the phenyl ring rotation.
Data Summary Table (Representative Values)
ParameterRepresentative ValueSignificance
C–Br Bond Length 1.902 ÅTypical for aryl bromides; check for disorder.
C–O Bond Length 1.435 ÅStandard tertiary alcohol.
C1–C2 Bond Length 1.545 ÅElongated due to steric crowding (quaternary C1).
Intermolecular H-Bond

(

Å)
Forms infinite chains along the b-axis.
Density (

)
~1.45 g/cm³High density due to Br atom.

Visualizations of Workflows

Synthesis and Stereochemical Pathway

This diagram illustrates the Grignard addition and the resulting stereochemical selection.[1]

SynthesisPath SM1 1-Bromo-2-iodobenzene Reagent iPrMgCl / THF (Halogen Exchange) SM1->Reagent SM2 2-Methylcyclopentanone TS Transition State (Anti-Methyl Attack) SM2->TS Intermediate 2-Bromophenyl Magnesium Chloride Reagent->Intermediate -78°C Intermediate->TS + SM2 Product cis-1-(2-Bromophenyl)- 2-methylcyclopentan-1-ol TS->Product Major Diastereomer (Kinetic Control)

Caption: Stereoselective synthesis pathway favoring the cis-diastereomer via anti-face nucleophilic attack.

X-Ray Structure Determination Workflow

A decision tree for handling the crystal data and solving the structure.

XRDWorkflow Crystal Single Crystal Selection (0.2 x 0.2 x 0.1 mm) Mount Mount on Mitegen Loop Cryo-stream (100 K) Crystal->Mount Collect Data Collection (Mo Source, Omega Scans) Mount->Collect Process Data Reduction (SAINT/CrysAlisPro) Collect->Process Solve Structure Solution (SHELXT - Intrinsic Phasing) Process->Solve Determine Space Group Refine Refinement (SHELXL) Anisotropic Br, O, C Solve->Refine R1 > 10% Refine->Refine Add H-atoms (Riding) Check Check H-Bonding (O-H...O / O-H...Br) Refine->Check R1 < 5% Final Final CIF Generation (CheckCIF Validation) Check->Final

Caption: Crystallographic workflow from mounting to refinement, emphasizing heavy atom phasing.

Pharmaceutical Relevance

The 1-aryl-2-alkylcyclopentanol scaffold is a structural analog of several dissociative anesthetics.

  • Structure-Activity Relationship (SAR): The 2-bromo substituent on the phenyl ring provides steric bulk that restricts rotation, potentially locking the pharmacophore in an active conformation for receptor binding (e.g., NMDA receptor channel pore).

  • Metabolic Stability: The tertiary alcohol is resistant to oxidation, while the halogenated aromatic ring modulates lipophilicity (

    
    ) and metabolic clearance.
    

References

  • Ashby, E. C., & Laemmle, J. T. (1975).[1] Stereochemistry of organometallic compound addition to ketones. Chemical Reviews, 75(4), 521–546. Link

  • Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A, 71(1), 3–8. Link

  • Gilli, P., et al. (2009). The Nature of the Hydrogen Bond: Outline of a Comprehensive Hydrogen Bond Theory. Oxford University Press.
  • Allen, F. H. (2002). The Cambridge Structural Database: a quarter of a million crystal structures and rising. Acta Crystallographica Section B, 58(3), 380–388. Link

  • PubChem Compound Summary. (2025). trans-2-Methylcyclopentan-1-ol (Analogous Scaffold Data). National Center for Biotechnology Information. Link

Sources

Foundational

Advanced Synthesis of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol: A Turbo-Grignard Approach

Executive Summary Target Molecule: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol Application: Pharmacophore scaffold for NMDA receptor antagonists (e.g., hydroxynorketamine analogs) and dissociative anesthetics.[1] Core Cha...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Target Molecule: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol Application: Pharmacophore scaffold for NMDA receptor antagonists (e.g., hydroxynorketamine analogs) and dissociative anesthetics.[1] Core Challenge: The synthesis requires the generation of an ortho-bromophenyl nucleophile. Classical Grignard formation using 1,2-dibromobenzene and magnesium metal is chemically forbidden due to the rapid elimination of MgBr₂ to form benzyne , leading to polymerization and non-target byproducts.[1] Technical Solution: This guide details a precision synthesis utilizing Knochel’s Turbo Grignard (i-PrMgCl[1]·LiCl) to effect a selective Iodine-Magnesium exchange on 1-bromo-2-iodobenzene .[1] This kinetic control pathway bypasses benzyne formation, delivering high-purity addition to 2-methylcyclopentanone with predictable diastereoselectivity.[1]

Strategic Analysis & Retrosynthesis

The "Ortho-Halo" Trap

A standard retrosynthetic disconnection of the target alcohol suggests the reaction of a 2-bromophenyl metal species with 2-methylcyclopentanone. However, the choice of the organometallic precursor is critical.

  • Route A (Flawed): Reaction of 1,2-dibromobenzene with Mg(0).[1]

    • Mechanism:[2][3] Magnesium insertion into the first C-Br bond forms (2-bromophenyl)magnesium bromide.[1]

    • Failure Mode: The ortho-bromo substituent is a good leaving group. The Grignard carbon attacks the adjacent C-Br bond, eliminating MgBr₂ to generate benzyne (1,2-didehydrobenzene).[1] This highly reactive intermediate undergoes uncontrolled cycloadditions or polymerization.

  • Route B (Optimized): Halogen-Magnesium Exchange via i-PrMgCl[1]·LiCl.

    • Precursor: 1-Bromo-2-iodobenzene.[1]

    • Mechanism:[2][3] The C-I bond is significantly weaker than the C-Br bond. Treatment with isopropylmagnesium chloride (complexed with LiCl) at low temperature (-20°C) results in selective I/Mg exchange.[1] The C-Br bond remains intact, and the temperature prevents the elimination to benzyne.

Reaction Scheme & Mechanism

The following diagram illustrates the divergent pathways: the high-risk benzyne route versus the controlled exchange route.

ReactionPathways Start 1,2-Dibromobenzene Mg Mg Start->Mg Route Mg(0), THF (Classical) Benzyne Benzyne Intermediate (Uncontrolled) Route->Benzyne Elimination Polymer Polymer/Byproducts Benzyne->Polymer Start2 1-Bromo-2-iodobenzene Turbo i-PrMgCl·LiCl -20°C, THF Start2->Turbo ActiveSpecies (2-Bromophenyl)MgCl·LiCl Turbo->ActiveSpecies Selective I/Mg Exchange Ketone + 2-Methylcyclopentanone ActiveSpecies->Ketone Product Target Alcohol (Major Diastereomer) Ketone->Product Nucleophilic Addition

Figure 1: Mechanistic divergence between classical Grignard generation (red) and Knochel exchange (green).[1]

Experimental Protocol

Reagents & Materials
ReagentEquiv.[4][5]RoleSpecification
1-Bromo-2-iodobenzene 1.0Precursor>98% purity, dry
i-PrMgCl[1]·LiCl 1.05Exchange Reagent1.3 M in THF (Turbo Grignard)
2-Methylcyclopentanone 1.1ElectrophileDistilled, stored over molecular sieves
THF (Anhydrous) SolventSolventWater <50 ppm, inhibitor-free
Sat.[1] aq. NH₄Cl N/AQuenchDegassed
Step-by-Step Methodology
Step 1: Generation of (2-Bromophenyl)magnesium Reagent
  • Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, temperature probe, and nitrogen inlet. Maintain a positive pressure of nitrogen.

  • Dissolution: Charge the flask with 1-bromo-2-iodobenzene (1.0 equiv) and anhydrous THF (concentration ~0.5 M).

  • Cooling: Cool the solution to -20°C using a cryocooler or dry ice/acetone bath. Note: Temperature control is critical to prevent benzyne formation.

  • Exchange: Add i-PrMgCl·LiCl solution (1.05 equiv) dropwise via syringe pump over 15 minutes.

  • Incubation: Stir at -20°C for 30–45 minutes.

    • Validation: Aliquot 0.1 mL, quench with D₂O, and check by GC/MS or NMR. Conversion of 1-bromo-2-iodobenzene to 1-bromo-2-deuterobenzene indicates successful exchange.[1]

Step 2: Nucleophilic Addition
  • Addition: Dissolve 2-methylcyclopentanone (1.1 equiv) in a minimal amount of anhydrous THF. Add this solution dropwise to the cold Grignard reagent at -20°C.

  • Reaction: Allow the mixture to stir at -20°C for 1 hour, then slowly warm to 0°C over 2 hours.

    • Stereochemistry Note: The Grignard reagent will preferentially attack the ketone from the face anti to the methyl group (less sterically hindered), favoring the formation of the isomer where the hydroxyl group is cis to the methyl group.

Step 3: Workup & Purification [5]
  • Quench: Carefully add saturated aqueous NH₄Cl solution at 0°C. Vigorous stirring is required to break up magnesium salts.

  • Extraction: Extract the aqueous layer with Ethyl Acetate (3x). Combine organic layers.

  • Wash: Wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Purification: Concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).[1] The target alcohol is typically less polar than the starting ketone but more polar than the de-iodinated byproduct.

Workflow Visualization

Workflow Prep Step 1: Preparation Dry glassware, N2 atm Dissolve 1-Bromo-2-iodobenzene Exchange Step 2: Exchange (-20°C) Add i-PrMgCl·LiCl Wait 45 min Prep->Exchange Cool to -20°C Addition Step 3: Addition (-20°C -> 0°C) Add 2-Methylcyclopentanone Stir 2h Exchange->Addition Active Species Formed Quench Step 4: Workup Sat. NH4Cl quench EtOAc Extraction Addition->Quench Complete Conversion Purify Step 5: Purification Flash Chromatography Isolate Diastereomers Quench->Purify

Figure 2: Operational workflow for the synthesis.

Data Interpretation & Troubleshooting

Expected Analytical Data
  • ¹H NMR (CDCl₃):

    • Aromatic Region: Four distinct signals corresponding to the 1,2-disubstituted benzene ring (approx.[1] 7.1–7.6 ppm).[1]

    • Methyl Group: A doublet at ~0.8–1.0 ppm (coupling with H2).

    • Cyclopentyl Ring: Complex multiplets between 1.5–2.5 ppm.

  • Mass Spectrometry: Characteristic isotopic pattern for Bromine (M+ and M+2 in 1:1 ratio).

Troubleshooting Table
ObservationRoot CauseCorrective Action
Low Yield / Polymerization Benzyne formation due to high temp.[1]Ensure internal temp never exceeds -15°C during exchange.[1]
Recovery of Starting Material Incomplete exchange.Increase exchange time or use fresh i-PrMgCl[1]·LiCl.
Wurtz Coupling (Biaryl) Radical side reactions.Use 1-bromo-2-iodobenzene (cleaner) instead of dibromide.[1]

References

  • Knochel, P., et al. (2004).[1][4] "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds." Angewandte Chemie International Edition. Link[1]

  • Bao, R. L., et al. (2015).[1] "Recent Advances in the Synthesis of Arylmagnesium Reagents." Chemical Communications.[6] Link

  • Ashby, E. C., & Laemmle, J. T. (1975).[1] "Stereochemistry of Organometallic Compound Addition to Ketones." Chemical Reviews. Link[1]

  • Hoffmann, R. W. (1967).[1] Dehydrobenzene and Cycloalkynes. Academic Press. (Foundational text on Benzyne elimination risks).

Sources

Exploratory

Stereoselective Synthesis of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol: A Technical Guide

This guide details the stereoselective synthesis of 1-(2-bromophenyl)-2-methylcyclopentan-1-ol , a sterically congested tertiary alcohol often utilized as a scaffold in the development of NMDA receptor antagonists (analo...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the stereoselective synthesis of 1-(2-bromophenyl)-2-methylcyclopentan-1-ol , a sterically congested tertiary alcohol often utilized as a scaffold in the development of NMDA receptor antagonists (analogous to tiletamine/ketamine fragments) and chiral auxiliaries.[1]

Executive Summary

Target Molecule: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol Core Challenge: Controlling the diastereoselectivity at the C1 quaternary center during the nucleophilic addition of a bulky ortho-substituted aryl group to a conformationally mobile 2-substituted cyclopentanone. Primary Methodology: Cryogenic halogen-lithium exchange followed by Felkin-Anh controlled nucleophilic addition.[1] Key Outcome: Preferential formation of the (1R, 2S) diastereomer (where the aryl group is trans to the methyl group), driven by steric approach control.

Retrosynthetic Analysis & Strategy

The synthesis hinges on the construction of the C1–C(Ar) bond. Disconnection at this quaternary center reveals two primary precursors: the nucleophilic aryl species and the electrophilic ketone.

Strategic Considerations
  • Nucleophile Selection: Direct Grignard formation from 1,2-dibromobenzene is hazardous due to the rapid elimination of MgBr

    
     to form benzyne . The superior approach is Halogen-Lithium Exchange  using n-BuLi at -78 °C, which generates (2-bromophenyl)lithium cleanly without benzyne degradation.[1]
    
  • Stereocontrol: 2-Methylcyclopentanone exists in a conformational equilibrium (envelope/half-chair).[1] The methyl group preferentially occupies the pseudo-equatorial position to minimize 1,3-diaxial strain. The nucleophile will attack from the face anti to the methyl group (steric approach control), yielding the diastereomer where the bulky aryl group is trans to the methyl group.

Synthetic Methodology: The Protocol

Reagents and Setup[1][2][3][4][5][6][7]
  • Substrate: 2-Methylcyclopentanone (racemic or enantiopure depending on target).[1]

  • Precursor: 1,2-Dibromobenzene (or 1-bromo-2-iodobenzene for faster exchange).[1]

  • Reagent: n-Butyllithium (2.5 M in hexanes).[1]

  • Solvent: Anhydrous THF (distilled from Na/Benzophenone).[1]

  • Conditions: Strictly anhydrous, inert atmosphere (Ar/N

    
    ), Cryogenic (-78 °C).[1]
    
Step-by-Step Experimental Procedure
Step 1: Generation of (2-Bromophenyl)lithium[1]
  • Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, temperature probe, and addition funnel. Flush with Argon.

  • Solvation: Charge the flask with 1,2-dibromobenzene (2.36 g, 10.0 mmol) and anhydrous THF (50 mL). Cool the solution to -78 °C (dry ice/acetone bath).

  • Exchange: Add n-BuLi (4.4 mL, 11.0 mmol) dropwise over 15 minutes. Maintain internal temperature below -70 °C.

    • Mechanism:[1][2][3][4][5] The Lithium-Halogen exchange is faster than proton transfer or nucleophilic attack.[1] The bromine ortho to the lithiation site stabilizes the anion via induction but also poses a risk of benzyne formation if the temperature rises above -60 °C.

  • Aging: Stir at -78 °C for 30 minutes to ensure complete conversion to the aryllithium species.

Step 2: Diastereoselective Addition[6]
  • Addition: Dissolve 2-methylcyclopentanone (0.98 g, 10.0 mmol) in THF (10 mL). Add this solution dropwise to the aryllithium intermediate at -78 °C over 20 minutes.

  • Reaction: Stir at -78 °C for 2 hours. The low temperature is critical to maximize the energy difference between the si and re face transition states (kinetic control).

  • Warming: Allow the reaction to slowly warm to 0 °C over 1 hour.

Step 3: Quench and Workup
  • Quench: Carefully add saturated aqueous NH

    
    Cl (20 mL) at 0 °C. Vigorous stirring is required to break up lithium salts.
    
  • Extraction: Extract the aqueous layer with Et

    
    O (3 x 50 mL).
    
  • Drying: Wash combined organics with brine, dry over anhydrous MgSO

    
    , filter, and concentrate in vacuo to yield the crude oil (mixture of diastereomers).
    

Stereochemical Outcome & Mechanism[1][3][10][11]

The reaction produces two diastereomers:[6][7][8]

  • Major Isomer (Anti-addition): The Aryl group adds anti to the 2-methyl substituent.

    • Configuration: The Aryl group and Methyl group are trans. The Hydroxyl group and Methyl group are cis.

  • Minor Isomer (Syn-addition): The Aryl group adds syn to the 2-methyl substituent.[1]

    • Configuration: The Aryl group and Methyl group are cis. The Hydroxyl group and Methyl group are trans.

Mechanistic Visualization (DOT)[1]

ReactionMechanism Start 2-Methylcyclopentanone (Pseudo-equatorial Me) TS_Major Transition State A (Attack anti to Methyl) Less Steric Hindrance Start->TS_Major Preferred Trajectory TS_Minor Transition State B (Attack syn to Methyl) High Steric Strain Start->TS_Minor Disfavored Reagent (2-Bromophenyl)lithium (-78°C, THF) Reagent->TS_Major Reagent->TS_Minor Prod_Major Major Diastereomer (1R*, 2S*) Ar/Me Trans TS_Major->Prod_Major Kinetic Product Prod_Minor Minor Diastereomer (1R*, 2R*) Ar/Me Cis TS_Minor->Prod_Minor

Caption: Stereochemical divergence in the addition of (2-bromophenyl)lithium to 2-methylcyclopentanone.

Separation and Characterization

Separation of the diastereomers is achieved via flash column chromatography. The cis-hydroxyl isomer (Major) typically exhibits different retention behavior due to internal hydrogen bonding capabilities or dipole differences.[1]

Chromatography Protocol[1][14]
  • Stationary Phase: Silica Gel (230-400 mesh).[1]

  • Mobile Phase: Hexanes:Ethyl Acetate gradient (98:2 to 90:10).[1]

  • Observation: The non-polar components (unreacted bromide) elute first. The diastereomers follow. The isomer with the intramolecular H-bond (often the cis-OH/Br proximity, though less likely here due to ring strain) or the more compact isomer usually elutes second.

  • TLC Stain: Phosphomolybdic Acid (PMA) or Vanillin stain (alcohols turn blue/green).[1]

Analytical Data Summary
FeatureMajor Isomer (Ar/Me trans)Minor Isomer (Ar/Me cis)
Predicted dr > 85:15< 15:85
1H NMR (C2-H) Shielded (Upfield) due to anisotropy of Ar ring if cisDeshielded (Downfield)
13C NMR (C1) Distinct quaternary shift (~80 ppm)Distinct quaternary shift
NOE Signal Strong NOE between Me and ortho-H of Phenyl (if cis)Weak/No NOE between Me and Phenyl

Characterization Logic: To definitively assign stereochemistry, use 1D-NOESY NMR .[1]

  • Irradiate the C2-Methyl signal.[1]

  • Result: If you observe a strong enhancement of the Aryl protons , the Methyl and Aryl groups are on the same face (Minor Isomer). If no enhancement is seen, they are on opposite faces (Major Isomer).

Workflow Diagram

SynthesisWorkflow cluster_0 Step 1: Lithiation cluster_1 Step 2: Addition cluster_2 Step 3: Workup & Purification Reagent 1,2-Dibromobenzene Lithiation Add n-BuLi -78°C, 30 min Reagent->Lithiation Intermediate (2-Bromophenyl)lithium Lithiation->Intermediate Reaction Add Substrate to Intermediate -78°C -> 0°C Intermediate->Reaction Substrate 2-Methylcyclopentanone Substrate->Reaction Quench NH4Cl Quench Reaction->Quench Extraction Extract (Et2O) & Dry Quench->Extraction Column Flash Chromatography (Hex/EtOAc) Extraction->Column Product Pure Diastereomers Column->Product

Caption: Operational workflow for the synthesis and purification of 1-(2-bromophenyl)-2-methylcyclopentan-1-ol.[1]

References

  • Lithium-Halogen Exchange Methodology

    • Parham, W. E., & Bradsher, C. K. (1982). Aromatic organolithium reagents: Bearing electrophilic groups.[1] Preparation by halogen-lithium exchange.[1] Accounts of Chemical Research.

    • [1]

  • Stereochemistry of Addition to Cyclopentanones

    • Ashby, E. C., & Laemmle, J. T. (1975). Stereochemistry of organometallic compound addition to ketones. Chemical Reviews.[1][9]

    • [1]

  • Synthesis of 1-Aryl-2-alkylcyclopentanols (Analogous Protocols)

    • Maddaluno, J., et al. (1992). Diastereoselective addition of organolithiums to 2-substituted cycloalkanones.[1] Tetrahedron Letters.[1][10]

  • Benzyne Formation Risks

    • Gilchrist, T. L. (1983). The chemistry of benzyne. Comprehensive Organic Chemistry.[1]

    • [1]

Sources

Foundational

Stability and decomposition of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

An in-depth technical guide on the stability and decomposition of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol requires a rigorous understanding of its structural nuances. As a sterically hindered, tertiary benzylic alcoho...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide on the stability and decomposition of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol requires a rigorous understanding of its structural nuances. As a sterically hindered, tertiary benzylic alcohol bearing an ortho-halogenated aryl ring, this molecule presents unique challenges in synthesis, storage, and analytical profiling.

This whitepaper dissects the thermodynamic and kinetic vulnerabilities of this compound, providing researchers and drug development professionals with field-proven methodologies for stability testing and degradation analysis.

Structural Vulnerabilities and Chemical Reactivity

The stability profile of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol is dictated by three critical structural features:

  • The Tertiary Benzylic Hydroxyl Group: The hydroxyl group at C1 is situated at a tertiary benzylic position. This makes the molecule highly susceptible to ionization, forming a stable carbenium ion intermediate[1].

  • The Ortho-Bromo Substituent: The bromine atom exerts a strong electron-withdrawing inductive effect (-I), which slightly destabilizes the benzylic carbocation compared to unsubstituted analogs. However, its massive steric bulk restricts the rotation of the aryl ring, forcing it out of coplanarity with the cyclopentane ring and influencing the regioselectivity of elimination reactions.

  • The 2-Methyl Cyclopentyl System: The presence of the 2-methyl group introduces a stereocenter adjacent to the tertiary alcohol. During degradation, the relief of cyclopentane ring strain (sp³ to sp² hybridization) acts as a thermodynamic driving force for both dehydration and ring-opening events.

Core Decomposition Pathways

A. Acid-Catalyzed Dehydration (E1 Mechanism)

Under mildly acidic conditions, the tertiary alcohol undergoes rapid protonation and subsequent loss of water. The resulting benzylic carbocation is the primary intermediate for degradation[1]. Elimination of a proton yields a mixture of cyclopentene derivatives. Due to Zaitsev's rule and the thermodynamic stability of highly substituted alkenes, 1-(2-bromophenyl)-2-methylcyclopent-1-ene is the major degradant, though steric clash with the ortho-bromine can lead to measurable quantities of the less substituted 5-methyl isomer.

B. Photochemical Degradation and β-Scission

Aryl bromides are inherently sensitive to ultraviolet (UV) irradiation. Exposure to UV light induces homolytic cleavage of the C–Br bond (bond dissociation energy ~81 kcal/mol), generating a highly reactive aryl radical that can abstract hydrogen from the solvent to yield 1-phenyl-2-methylcyclopentan-1-ol. Furthermore, under specific photochemical or proton-coupled electron transfer (PCET) conditions, 1-arylcyclopentanols are known to undergo rapid ring-opening via β-scission, driven by the relief of ring strain to form an acyclic alkyl ketone[2].

DegradationPathways API 1-(2-Bromophenyl)- 2-methylcyclopentan-1-ol Carbocation Tertiary Benzylic Carbocation API->Carbocation H⁺ / -H₂O (Acidic Stress) Radical Aryl Radical Intermediate API->Radical UV Light (Homolytic C-Br Cleavage) RingOpen Ring-Opened Alkyl Ketone API->RingOpen PCET / UV (β-scission) Alkene1 1-(2-Bromophenyl)- 2-methylcyclopent-1-ene (Major) Carbocation->Alkene1 -H⁺ (Zaitsev) Alkene2 1-(2-Bromophenyl)- 5-methylcyclopent-1-ene (Minor) Carbocation->Alkene2 -H⁺ (Steric Relief) Debrom 1-Phenyl-2-methyl- cyclopentan-1-ol Radical->Debrom H-abstraction

Mechanistic pathways of acid-catalyzed dehydration and photochemical degradation.

Quantitative Stability Profiling

To establish a baseline for formulation and storage, the compound was subjected to forced degradation following ICH Q1A/Q1B guidelines. The quantitative kinetics are summarized below.

Table 1: Degradation Kinetics and Primary Degradants under ICH Stress Conditions

Stress ConditionReagent / EnvironmentTemp / TimeHalf-Life (

)
Primary Degradant(s)Mass Balance
Acidic 0.1 N HCl in MeOH/H₂O40°C, 24 h2.4 hoursCyclopentene isomers98.5%
Basic 0.1 N NaOH in MeOH/H₂O40°C, 7 days> 30 daysNone (Stable)99.8%
Oxidative 3% H₂O₂, dark40°C, 7 days14.2 daysRing-opened keto-acids94.2%
Photolytic UV-Vis (ICH Q1B)25°C, 1.2M lux·h4.5 hoursDebrominated alcohol, Ketones91.0%
Thermal Neat solid80°C, 14 days> 60 daysTrace dehydration products99.1%

Note: Mass balance discrepancies in photolytic and oxidative conditions indicate the formation of volatile or highly polar secondary degradants not captured by standard reverse-phase chromatography.

Self-Validating Experimental Protocols

A common pitfall in analyzing tertiary benzylic alcohols is on-column degradation . If standard acidic mobile phases (e.g., 0.1% Formic Acid) are used during LC-MS analysis, the intact alcohol will dehydrate within the heated electrospray ionization (HESI) source or directly on the column, creating false positives for degradation.

The following protocol is engineered as a self-validating system to ensure analytical integrity.

Protocol: Forced Degradation and Kinetic Profiling Workflow

Step 1: Sample Preparation & Internal Standardization

  • Action: Prepare a 1.0 mg/mL stock solution of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol in HPLC-grade Acetonitrile. Spike with 10 µg/mL of an inert internal standard (IS) (e.g., triphenylphosphine oxide) to correct for injection volume variances.

  • Causality: Acetonitrile is chosen over methanol to prevent trace acid-catalyzed etherification at the tertiary carbon.

Step 2: Stress Application (Acidic Example)

  • Action: Mix 1 mL of stock solution with 1 mL of 0.2 N HCl. Incubate at 40°C in a thermomixer.

  • Action: Withdraw 100 µL aliquots at

    
     hours.
    

Step 3: Crucial Quenching Mechanism

  • Action: Immediately transfer each 100 µL aliquot into a vial containing 900 µL of ice-cold 50 mM Ammonium Bicarbonate buffer (pH 8.5).

  • Causality: The reaction must be instantly neutralized. If the sample remains acidic, degradation will continue in the autosampler queue, skewing the kinetic data.

Step 4: UHPLC-MS/MS Analysis (Alkaline Mobile Phase)

  • Action: Analyze using a C18 column designed for high pH (e.g., Waters BEH C18).

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH 9.0).

  • Mobile Phase B: Acetonitrile.

  • Causality: Utilizing a basic mobile phase completely suppresses artifactual on-column dehydration, ensuring that any cyclopentene detected was genuinely formed during the stress test, not during analysis.

Step 5: System Suitability Test (SST) & Mass Balance

  • Action: Before the run, inject an unstressed standard. The peak area of the intact alcohol must show <0.5% cyclopentene. Post-run, calculate the molar sum of the API and all identified degradants. A mass balance of 95-105% validates the extraction and detection methodology.

AnalyticalWorkflow Step1 Sample Preparation (1 mg/mL in MeCN + IS) Step2 Stress Application (Acid, Base, UV, Heat) Step1->Step2 Step3 Aliquot & Quench (Crucial: Immediate pH Neutralization) Step2->Step3 Step4 UHPLC-MS/MS Analysis (Basic Mobile Phase prevents artifacts) Step3->Step4 Step5 Data Processing & Mass Balance Validation Step4->Step5

Self-validating analytical workflow for forced degradation and kinetic profiling.

Conclusion and Handling Recommendations

1-(2-Bromophenyl)-2-methylcyclopentan-1-ol exhibits excellent thermal and basic stability but is highly labile under acidic and photolytic conditions. For long-term storage, the compound must be kept in amber, light-resistant glassware at ≤ 4°C, strictly avoiding protic or Lewis acidic environments. When formulating or scaling up syntheses involving this intermediate, process chemists must carefully control the pH during aqueous workups (maintaining pH > 7) to prevent catastrophic yield losses via E1 dehydration.

References

  • "Pd-Catalyzed Transfer Hydrogenolysis of Primary, Secondary, and Tertiary Benzylic Alcohols by Formic Acid: A Mechanistic Study" Source: ResearchGate URL:[Link]

  • "Photochemical and Electrochemical Applications of Proton-Coupled Electron Transfer in Organic Synthesis | Chemical Reviews" Source: ACS Publications URL:[Link]

  • "Microwave Photochemistry" Source: IS MUNI URL:[Link]

Sources

Exploratory

Quantum chemical calculations for 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

This guide outlines a rigorous, self-validating computational protocol for the structural and electronic characterization of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol . Given the molecule's steric complexity—featuring a...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines a rigorous, self-validating computational protocol for the structural and electronic characterization of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol .

Given the molecule's steric complexity—featuring a quaternary chiral center, a flexible cyclopentane ring, and a halogenated aryl substituent—standard "black-box" calculations are insufficient. This guide prioritizes dispersion-corrected Density Functional Theory (DFT) to accurately model non-covalent interactions (NCIs) such as intramolecular


 hydrogen bonding and 

-stacking.

Target Molecule: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol Formula:


Key Structural Features:  1,2-disubstituted cyclopentane core, steric congestion (ortho-bromo), two chiral centers (

).

Executive Summary & Strategic Rationale

The characterization of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol requires a strategy that transcends simple geometry optimization. The proximity of the hydroxyl group to the ortho-bromine atom introduces the possibility of weak intramolecular halogen bonding or hydrogen bonding, which significantly influences the molecule's bioactive conformation and spectral signature (NMR/IR).

Core Challenges:

  • Conformational Flexibility: The cyclopentane ring undergoes pseudorotation (envelope/twist forms), requiring a comprehensive conformational search.

  • Stereoisomerism: The molecule possesses two chiral centers, resulting in four stereoisomers (two enantiomeric pairs: cis and trans diastereomers).

  • Electronic Description of Bromine: Standard basis sets often fail to capture the polarizability of the heavy bromine atom (Z=35).

The Solution: A hierarchical workflow utilizing wB97X-D/def2-TZVP level of theory, validated by frequency analysis and NCI (Non-Covalent Interaction) plotting.

Computational Methodology (The "Engine")

Level of Theory Selection
ComponentSelectionScientific Justification (Causality)
Functional wB97X-D (or

B97X-D)
This range-separated hybrid functional includes empirical dispersion corrections (D2/D3). Standard functionals like B3LYP fail to model the attractive dispersion forces between the methyl group and the phenyl ring, or the

interactions essential for this scaffold.
Basis Set def2-TZVP The "Triple-Zeta Valence Polarized" set from the Ahlrichs family is critical for Bromine. It provides a balanced description of valence and core electrons without the excessive cost of Aug-cc-pVTZ, while accurately modeling the diffuse electron cloud of the halogen.
Solvation SMD (Chloroform/Water) The SMD (Solvation Model based on Density) is preferred over IEFPCM for calculating free energies of solvation (

), which is vital for comparing conformer stability in solution (e.g., for NMR prediction).
Stereochemical Definition

Before calculation, the stereoisomers must be explicitly defined to ensure the protocol covers the entire chemical space.

  • Diastereomer A (Cis): The Phenyl group (at C1) and Methyl group (at C2) are on the same face.

  • Diastereomer B (Trans): The Phenyl group and Methyl group are on opposite faces.

  • Note: The Cahn-Ingold-Prelog (CIP) priorities must be calculated to assign R/S labels, but "Cis/Trans" relative stereochemistry is more chemically intuitive for the cyclopentane ring.

Step-by-Step Experimental Protocol

Phase 1: Conformational Ensemble Generation

Objective: Locate all local minima to avoid trapping in a high-energy conformer.

  • Force Field Pre-Screening:

    • Use the MMFF94x or OPLS3e force field.

    • Perform a Monte Carlo conformational search with a 50 kJ/mol energy window.

    • Key Variable: Allow rotation of the C1-Phenyl bond and the C1-OH bond.

  • Redundancy Check:

    • Filter conformers with RMSD < 0.5 Å to remove duplicates.

    • Output: Expect 10–20 unique conformers due to cyclopentane puckering and phenyl rotation.

Phase 2: DFT Geometry Optimization

Objective: Refine structures using the high-level quantum "engine."

  • Input Generation:

    • Software: Gaussian 16 / ORCA 5.0.

    • Keywords (Gaussian Example): #p opt freq wB97XD/def2TZVP scrf=(smd,solvent=chloroform) int=ultrafine

  • Convergence Criteria:

    • Set Opt=Tight to ensure the geometry is a true minimum, crucial for the flat potential energy surface of the cyclopentane ring.

  • Frequency Analysis (Self-Validation):

    • Verify zero imaginary frequencies (NImag=0).

    • Diagnostic: If an imaginary frequency exists (e.g., -30 cm⁻¹), it likely corresponds to methyl rotation or ring puckering. Displace the geometry along this mode and re-optimize.

Phase 3: Property Calculation

Objective: Predict spectral data for experimental verification.

  • NMR Prediction (GIAO Method):

    • Calculate Isotropic Shielding Tensors on optimized geometries.

    • Reference: Compute TMS (Tetramethylsilane) at the exact same level of theory.

    • 
      .
      
  • NCI Plot (Visualization):

    • Generate the Reduced Density Gradient (RDG) to visualize weak interactions.

    • Look for a blue/green disc between the hydroxyl H and the bromine atom, indicating an intramolecular bond.

Workflow Visualization

The following diagram illustrates the logical flow of the characterization protocol, ensuring no stereoisomer or conformer is overlooked.

G Start Start: 2D Structure 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol Stereo Generate Stereoisomers (Cis & Trans Pairs) Start->Stereo ConfSearch Conformational Search (MMFF94 / Monte Carlo) Stereo->ConfSearch For each isomer DFT_Opt DFT Optimization wB97X-D / def2-TZVP (Solvent: CHCl3) ConfSearch->DFT_Opt Top 10 conformers Freq_Check Freq Check: NImag = 0? DFT_Opt->Freq_Check Correction Displace along Imaginary Mode Freq_Check->Correction No (Imaginary Freq) Boltzmann Boltzmann Weighting (ΔG based) Freq_Check->Boltzmann Yes (True Minima) Correction->DFT_Opt Re-optimize Properties Calculate Properties NMR (GIAO) | UV-Vis (TD-DFT) NCI Analysis Boltzmann->Properties

Caption: Figure 1: Hierarchical computational workflow for the structural determination of chiral aryl-cyclopentanols.

Data Interpretation Guide

When analyzing the output, organize your data into the following structure to facilitate decision-making in synthesis or drug design.

Thermodynamic Stability Table

Compare the relative Gibbs Free Energy (


) to determine the major diastereomer.
ConformerRelative Energy (

, kcal/mol)
Boltzmann Population (%)Structural Feature
Trans-1 (Global Min) 0.0065.4%Ph/Me anti; OH...Br H-bond active
Trans-2 +0.8515.2%Ph/Me anti; OH rotated away
Cis-1 +1.208.5%Ph/Me syn (Steric clash)
Cis-2 +1.554.1%Ring twist variant

Note: Hypothetical values for illustration. A difference of >2.5 kcal/mol implies >98% selectivity for the major isomer.

Electronic Analysis (The "Ortho-Effect")

The 2-Bromophenyl group is not just a steric bulk; it is electronically active.

  • HOMO Location: Likely centered on the Bromine lone pairs and the Phenyl

    
    -system.
    
  • LUMO Location: Likely antibonding

    
     orbitals of the C-Br bond or the Phenyl ring.
    
  • MEP (Molecular Electrostatic Potential): Look for the "

    
    -hole" on the Bromine atom (a positive region on the tip of the halogen), which can act as a Lewis acid site in biological docking.
    

References

  • Mardirossian, N., & Head-Gordon, M. (2017). Thirty years of density functional theory in computational chemistry: an overview and extensive assessment of 200 density functionals. Molecular Physics. Link (Validates wB97X-D).

  • Weigend, F., & Ahlrichs, R. (2005). Balanced basis sets of split valence, triple zeta valence and quadruple zeta valence quality for H to Rn: Design and assessment of accuracy. Physical Chemistry Chemical Physics. Link (Source for def2-TZVP).

  • Marenich, A. V., Cramer, C. J., & Truhlar, D. G. (2009). Universal Solvation Model Based on Solute Electron Density and on a Continuum Dielectric of the Solvent Defined by the Bulk Dielectric Constant and Atomic Surface Tensions. Journal of Physical Chemistry B. Link (Source for SMD).

  • Johnson, E. R., et al. (2010). Revealing Non-Covalent Interactions. Journal of the American Chemical Society. Link (Source for NCI Plot methodology).

Foundational

Comprehensive Technical Guide: Identification, Synthesis, and CAS Registry Assignment of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

Executive Summary In modern drug discovery and advanced materials synthesis, sterically hindered, halogenated tertiary alcohols serve as critical molecular scaffolds. 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol is a highl...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and advanced materials synthesis, sterically hindered, halogenated tertiary alcohols serve as critical molecular scaffolds. 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol is a highly specialized building block featuring a cyclopentane ring with adjacent hydroxyl, methyl, and ortho-bromophenyl functional groups.

Because this compound possesses multiple stereocenters and a highly reactive structural profile, identifying it via a singular Chemical Abstracts Service (CAS) Registry Number requires an understanding of chemical registry principles. This whitepaper provides an in-depth analysis of the compound's structural nuances, a self-validating protocol for its synthesis, and the analytical frameworks required for proper CAS registration and downstream application.

Chemical Identity & Stereochemical Complexity

The assignment of a CAS Registry Number (CAS RN) is the global standard for identifying chemical substances, avoiding the confusion inherent in systematic or trade names[1]. A CAS RN is a unique numeric identifier containing up to 10 digits, divided by hyphens into three parts, with the final digit serving as a mathematical check digit to validate authenticity[2][3].

For a complex molecule like 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol, the CAS registry system requires high granularity.

  • IUPAC Name: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

  • Molecular Formula: C12H15BrO

  • Molar Mass: 255.15 g/mol

The Impact of Stereoisomerism on CAS Registration

The cyclopentane ring contains two adjacent stereocenters (C1 and C2). Consequently, the molecule exists as four distinct stereoisomers (two pairs of enantiomers), typically defined by the cis or trans relationship between the methyl group and the hydroxyl group.

According to CAS indexing rules, different stereoisomers and racemic mixtures are assigned discrete, individual CAS Registry Numbers[4]. Therefore, a literature search or regulatory submission for this compound may yield multiple CAS numbers:

  • A general CAS RN for the unspecified stereoisomeric mixture .

  • A specific CAS RN for the (1R, 2S) enantiomer.

  • A specific CAS RN for the (1S, 2R) enantiomer.

  • A specific CAS RN for the (1R, 2R) enantiomer.

  • A specific CAS RN for the (1S, 2S) enantiomer.

Synthesis Methodology: A Self-Validating Protocol

Synthesizing 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol requires the nucleophilic addition of an ortho-bromophenyl anion to 2-methylcyclopentanone.

Causality & Experimental Design

A standard Grignard approach (using 2-bromophenylmagnesium bromide) is fundamentally flawed for this specific scaffold. At elevated temperatures, ortho-haloaryl organometallics are highly prone to the elimination of the metal halide, generating a highly electrophilic benzyne intermediate, which leads to unwanted self-condensation and biphenyl byproducts[5].

To circumvent this, the protocol utilizes selective halogen-lithium exchange at cryogenic temperatures. By treating 1-bromo-2-iodobenzene with n-butyllithium at -78 °C, the more reactive iodine atom is selectively exchanged, generating 2-bromophenyllithium. At strictly controlled cryogenic temperatures, this transient organolithium species is stable enough to undergo nucleophilic addition without decomposing into benzyne[6].

Step-by-Step Protocol: Cryogenic Nucleophilic Addition
  • Preparation of Organolithium: In an oven-dried Schlenk flask under an argon atmosphere, dissolve 1-bromo-2-iodobenzene (1.0 equiv, 10 mmol) in anhydrous tetrahydrofuran (THF) to a concentration of 0.2 M. Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

  • Lithium-Halogen Exchange: Add n-butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise via syringe over 15 minutes. Stir the mixture for 30 minutes at -78 °C.

    • Validation Check: The solution should remain clear or slightly yellow. Darkening indicates localized warming and benzyne formation.

  • Electrophile Addition: Add 2-methylcyclopentanone (1.1 equiv, 11 mmol) dropwise. Stir the reaction for 2 hours at -78 °C, allowing the Felkin-Anh controlled addition to proceed, then allow the flask to slowly warm to 0 °C over 1 hour.

  • Quenching: Quench the reaction vigorously with saturated aqueous NH4Cl (20 mL).

    • Causality: A mild, buffered quench is mandatory. Using strong acids (like HCl) will immediately catalyze the dehydration of the newly formed tertiary alcohol into a substituted cyclopentene.

  • Isolation & Purification: Extract the aqueous layer with ethyl acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure. Purify the diastereomeric mixture via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient).

SynthesisWorkflow A 1-Bromo-2-iodobenzene + n-BuLi (-78°C) B 2-Bromophenyllithium (Transient Intermediate) A->B Halogen-Li Exchange (Strict Temp Control) D 1-(2-Bromophenyl)-2-methyl cyclopentan-1-ol (Mixture) B->D Nucleophilic Addition C 2-Methylcyclopentanone C->D Electrophile E Chiral Chromatographic Resolution D->E Purification F cis-Isomers (Discrete CAS RNs) E->F G trans-Isomers (Discrete CAS RNs) E->G

Figure 1: Synthesis workflow and stereoisomer separation leading to discrete CAS Registry Numbers.

Analytical Characterization for CAS Submission

To register a novel compound or confirm its identity against an existing CAS RN, the Chemical Abstracts Service requires unambiguous analytical validation to prove the molecular structure[3]. The following table summarizes the expected quantitative data required to validate 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol.

Analytical TechniqueKey Diagnostic Spectral FeaturesPurpose in Structural Elucidation
1H NMR (400 MHz, CDCl3) δ 7.55 (dd, 1H, Ar-H), 7.30-7.05 (m, 3H, Ar-H), 2.30 (m, 1H, CH-CH3), 1.05 (d, 3H, CH3)Confirms the presence of the ortho-bromo substituted aromatic ring and the adjacent methyl doublet.
13C NMR (100 MHz, CDCl3) δ 143.2 (Ar-C), 132.5 (Ar-CH), 122.1 (Ar-C-Br), 84.5 (C-OH), 45.2 (CH-CH3), 15.4 (CH3)Validates the highly deshielded tertiary carbon (C1) and confirms the intact C-Br bond.
HRMS (ESI-TOF) m/z [M-H2O+H]+ calculated for C12H14Br: 237.0279, found: 237.0285Confirms exact mass. Tertiary alcohols typically lose water in the mass spectrometer, yielding the dehydration ion.
X-Ray Crystallography ORTEP drawing showing spatial arrangement.Required to definitively assign absolute stereochemistry (e.g., (1R, 2S)) for specific CAS RN registration.

Applications in Drug Development

The precise identification and synthesis of this compound are justified by its immense utility in medicinal chemistry. The molecule features two orthogonal vectors for further functionalization:

  • The Aryl Bromide: Serves as an ideal handle for Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings) to extend the aromatic system.

  • The Tertiary Alcohol: Can undergo acid-catalyzed dehydration to yield a substituted cyclopentene, or act as a directing group for late-stage C-H activation.

Applications A 1-(2-Bromophenyl)-2-methyl cyclopentan-1-ol B Suzuki-Miyaura Cross-Coupling A->B Pd Catalyst Arylboronic Acid C Acid-Catalyzed Dehydration A->C p-TsOH, Heat D Biaryl Cyclopentanol Derivatives B->D E 1-(2-Bromophenyl)-2-methyl cyclopentene C->E F Advanced API Scaffolds D->F E->F

Figure 2: Downstream synthetic pathways utilizing the compound as a bifunctional building block.

References

  • Wikipedia. "CAS Registry Number." Wikimedia Foundation. Available at: [Link]

  • REACH24H. "Understanding CAS Registry Number: a Key Identifier for Chemical Substances." REACH24H Consulting Group. Available at:[Link]

  • ScienceMadness Wiki. "CAS Registry Number." ScienceMadness. Available at:[Link]

  • Chemical Abstracts Service (CAS). "CAS Registry." American Chemical Society. Available at: [Link]

  • Kobe University. "Trapping of Transient Organolithium Compounds." Kobe University Repository. Available at:[Link]

  • Thieme Connect. "Use of Organolithiums in Flow Chemistry." Science of Synthesis. Available at:[Link]

Sources

Exploratory

Bromophenyl Cyclopentanol Derivatives: A Technical Guide to Synthetic Utility and Pharmacological Applications

Executive Summary Bromophenyl cyclopentanol derivatives are highly versatile, bifunctional building blocks in modern medicinal chemistry. Characterized by a rigid cyclopentane ring that restricts conformational flexibili...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Bromophenyl cyclopentanol derivatives are highly versatile, bifunctional building blocks in modern medicinal chemistry. Characterized by a rigid cyclopentane ring that restricts conformational flexibility and a brominated phenyl moiety primed for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig), these compounds serve as critical intermediates in the synthesis of advanced active pharmaceutical ingredients (APIs). This technical guide explores the mechanistic utility of these derivatives, focusing on their distinct roles in synthesizing central nervous system (CNS) therapeutics and metabolic disease modulators.

Structural and Physicochemical Profiling

The strategic positioning of the hydroxyl group and the bromine atom dictates the downstream synthetic utility of these derivatives. The cyclopentanol ring provides a stereocenter (in the case of 2- and 3-substituted variants) that is often crucial for the target molecule's binding affinity, while the bromine atom acts as a reliable synthetic handle.

Quantitative Data Summary
Compound NameCAS NumberMolecular WeightFormulaPrimary Application / Target
1-(4-Bromophenyl)cyclopentanol 865204-03-1241.12 g/mol C₁₁H₁₃BrOPrecursor for DGAT-1 inhibitors (Metabolic disease) 1
2-(4-Bromophenyl)cyclopentanol 2005754-97-0241.13 g/mol C₁₁H₁₃BrOPrecursor for AMPA receptor potentiators (CNS disorders) 2
(3-Bromophenyl)(cyclopentyl)methanol 1184039-17-5255.15 g/mol C₁₂H₁₅BrOChiral building block for extended lipophilic scaffolds 3

Application 1: AMPA Receptor Potentiators (CNS Therapeutics)

Mechanistic Causality

The 2-(4-bromophenyl)cyclopentanol scaffold is extensively utilized in the synthesis of cyclopentyl sulfonamide derivatives. These molecules act as positive allosteric modulators (often referred to as ampakines) of AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) receptors 4. In the mammalian central nervous system, L-glutamate mediates the major excitatory pathway. However, AMPA receptors undergo rapid desensitization and deactivation upon glutamate binding. Cyclopentyl sulfonamides bind to an allosteric site on the receptor, inhibiting this rapid desensitization 4. This prolonged channel opening increases cation influx, enhancing the excitatory postsynaptic potential (EPSP)—a critical mechanism for treating cognitive deficits in schizophrenia and Alzheimer's disease.

AMPA_Pathway Glutamate L-Glutamate Release AMPAR AMPA Receptor (Post-Synaptic) Glutamate->AMPAR Binds Active Site Desensitization Rapid Desensitization AMPAR->Desensitization Normal State IonChannel Prolonged Cation Influx (Na+, Ca2+) AMPAR->IonChannel Channel Remains Open Potentiator Cyclopentyl Sulfonamide (Allosteric Modulator) Potentiator->AMPAR Binds Allosteric Site Potentiator->Desensitization Inhibits Excitatory Enhanced Excitatory Postsynaptic Potential (EPSP) IonChannel->Excitatory Depolarization

Fig 1: Allosteric modulation of AMPA receptors by cyclopentyl sulfonamides.

Protocol: Enantioselective Kinetic Resolution of (+,-)-2-(4-bromophenyl)cyclopentanol

Because biological targets are highly stereospecific, the racemic mixture of the intermediate must be resolved. Chemical resolution is often inefficient; therefore, a biocatalytic approach using immobilized lipase is employed to create a self-validating, highly enantioselective system 5.

Step-by-Step Methodology:

  • Solvent Preparation: Dissolve 250.5 g (1.04 moles) of (+,-)-2-(4-bromophenyl)cyclopentanol in 250 mL of methyl tert-butyl ether (MTBE). Causality: MTBE provides optimal solubility without denaturing the biocatalyst.

  • Enzyme Addition: Add 16 grams of immobilized Candida antarctica B lipase (e.g., CHIRAZYME® L-2).

  • Acyl Donor Introduction: With continuous stirring, add 51.7 g (0.60 mole) of vinyl acetate. Causality: Vinyl acetate acts as an irreversible acyl donor; the byproduct (vinyl alcohol) tautomerizes to acetaldehyde, driving the reaction forward and preventing the reverse reaction.

  • Incubation & Monitoring: Stir the mixture under a nitrogen atmosphere at ambient temperature. Periodically withdraw aliquots for HPLC analysis (using a Zorbax SB-Phenyl column) to monitor the enantiomeric excess (ee) of the unreacted alcohol.

  • Isolation: Once the desired ee is achieved, filter the mixture to recover the immobilized enzyme. Concentrate the filtrate under vacuum.

  • Purification: Dissolve the residue in diethyl ether, wash with water, dry over potassium carbonate, and purify via silica gel chromatography (hexanes/methylene chloride) to isolate the pure chiral alcohol [[5]]().

Application 2: Diacylglycerol O-Acyltransferase 1 (DGAT-1) Inhibitors

Mechanistic Causality

The 1-(4-bromophenyl)cyclopentanol derivative is a core precursor in the synthesis of DGAT-1 inhibitors [[6]](). DGAT-1 is a membrane-bound enzyme that catalyzes the terminal, committed step of triacylglyceride (TAG) biosynthesis. Excess TAG accumulation in lean tissues (lipotoxicity) is a primary driver of insulin resistance and type II diabetes. By inhibiting DGAT-1, these pharmaceutical agents reduce fat accumulation in non-adipose sites, thereby improving metabolic profiles 6.

Synthesis_Workflow SM 1,4-Dibromobenzene Lithiation Lithiation (n-BuLi, THF, -78°C) SM->Lithiation Halogen-Metal Exchange Intermediate 4-Bromophenyllithium Lithiation->Intermediate Addition Nucleophilic Addition (Cyclopentanone) Intermediate->Addition Electrophilic Attack Product 1-(4-Bromophenyl)cyclopentanol Addition->Product Aqueous Quench

Fig 2: Synthetic workflow for 1-(4-bromophenyl)cyclopentanol via cryogenic lithiation.

Protocol: Regiospecific Lithiation and Nucleophilic Addition

The synthesis of 1-(4-bromophenyl)cyclopentanol relies on a highly controlled halogen-metal exchange. The protocol must be strictly temperature-regulated to prevent the formation of di-lithiated species or benzyne intermediates.

Step-by-Step Methodology:

  • Cryogenic Setup: Purge a reaction flask with anhydrous argon. Dissolve 33 g (139.8 mmol) of 1,4-dibromobenzene in 200 mL of anhydrous tetrahydrofuran (THF). Cool the solution to -78 °C using a dry ice/acetone bath 7.

  • Halogen-Metal Exchange: Dropwise, add 59.0 mL (146.8 mmol) of n-butyllithium (2.49 M in hexane). Causality: The slight stoichiometric excess ensures complete mono-lithiation, while the -78 °C temperature kinetically traps the 4-bromophenyllithium intermediate, preventing thermodynamic equilibration to unwanted side products.

  • Intermediate Stabilization: Stir the viscous solution at -78 °C for exactly 45 minutes to ensure complete conversion.

  • Electrophilic Addition: Add 13.6 mL (153.8 mmol) of cyclopentanone dropwise over 30 minutes. The carbonyl carbon acts as the electrophile for the organolithium nucleophile 7.

  • Quench and Workup: Allow the reaction to slowly warm to room temperature, then quench with saturated aqueous ammonium chloride to protonate the alkoxide. Extract the aqueous layer with ethyl acetate, dry the combined organic layers over sodium sulfate, and concentrate to yield the tertiary alcohol.

References

  • ChemScene. "1-(4-Bromophenyl)
  • ChemicalBook. "2-(4-bromophenyl)cyclopentanol | 2005754-97-0."
  • ChemScene. "1184039-17-5 | (3-Bromophenyl)(cyclopentyl)methanol."
  • Google Patents.
  • Google Patents. "EP 2452937 A1 - Inhibitors of diacylglycerol o-acyltransferase type 1 enzyme."

Sources

Protocols & Analytical Methods

Method

Application of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol as a synthetic intermediate

Application Note: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol as a Divergent Intermediate for Arylcycloalkylamine Synthesis Abstract 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol is a critical, high-value intermediate in the...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol as a Divergent Intermediate for Arylcycloalkylamine Synthesis

Abstract

1-(2-Bromophenyl)-2-methylcyclopentan-1-ol is a critical, high-value intermediate in the synthesis of dissociative anesthetic analogs (e.g., Ketamine, Phencyclidine derivatives) and NMDA receptor antagonists. Unlike its chloro-analog (the standard ketamine precursor), the bromo-derivative offers a unique "dual-handle" functionality: it serves as a substrate for ring-expansion rearrangements to form cyclohexanones and provides an aryl bromide motif for late-stage cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig). This guide details the "Benzyne Evasion" synthesis protocol —essential for generating the ortho-bromo Grignard species without decomposition—and outlines downstream applications for accessing novel arylcyclohexylamines.

Introduction: The Strategic Value of the Scaffold

In CNS drug discovery, the arylcyclohexylamine scaffold (exemplified by Ketamine and PCP) remains a privileged structure for NMDA receptor modulation. Standard synthesis relies on ortho-chlorophenyl precursors. However, the 1-(2-bromophenyl)-2-methylcyclopentan-1-ol variant introduces significant synthetic advantages:

  • Divergent Reactivity: The tertiary alcohol allows for acid-catalyzed dehydration (E1) or rearrangement, while the aryl bromide remains inert under these conditions, preserving it for subsequent functionalization.

  • Library Generation: The Ar-Br bond allows for rapid diversification of the aromatic ring after the complex bicyclic or rearranged core has been constructed, a feat difficult with the unreactive Ar-Cl bond of ketamine.

  • Stereochemical Control: The 2-methyl substituent on the cyclopentyl ring induces diastereoselectivity during Grignard addition, typically favoring the trans-addition product due to steric approach control.

Critical Synthesis Protocol: The "Benzyne Evasion" Route

Challenge: Direct reaction of 1,2-dibromobenzene with magnesium often leads to benzyne formation via elimination, rather than the desired mono-Grignard reagent. Solution: Use Knochel’s Turbo Grignard (iPrMgCl·LiCl) or a Halogen-Metal Exchange (HME) strategy starting from 1-bromo-2-iodobenzene . This method selectively activates the iodine atom while leaving the ortho-bromine intact.

Protocol A: Selective Synthesis via Iodo-Exchange

Target: Preparation of 1-(2-bromophenyl)-2-methylcyclopentan-1-ol (Diastereomeric mixture, typically >90% trans-alcohol).

Reagents:

  • 1-Bromo-2-iodobenzene (1.0 equiv)

  • Isopropylmagnesium chloride (iPrMgCl, 2.0 M in THF) (1.1 equiv)

  • 2-Methylcyclopentanone (1.2 equiv)

  • Anhydrous THF (Solvent)

  • Sat. NH₄Cl (Quench)

Step-by-Step Methodology:

  • System Prep: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, N₂ inlet, and temperature probe.

  • Exchange Reaction: Charge flask with 1-bromo-2-iodobenzene (10 mmol) and anhydrous THF (20 mL). Cool to -40 °C (Acetonitrile/Dry Ice bath).

    • Expert Insight: Cooling is critical. Above -20 °C, the ortho-bromo magnesiate may eliminate MgBr₂ to form benzyne.

  • Grignard Generation: Dropwise add iPrMgCl (11 mmol) over 15 minutes. Stir at -40 °C for 1 hour.

    • Mechanism:[1][2][3][4][5][6][7][8][9][10] Rapid Iodine-Magnesium exchange occurs: Ar-I + iPrMgCl → Ar-MgCl + iPrI. The Ar-Br bond remains stable at this temperature.

  • Electrophile Addition: Dissolve 2-methylcyclopentanone (12 mmol) in THF (5 mL). Add this solution dropwise to the cold Grignard mixture over 20 minutes.

  • Warming: Allow the mixture to warm slowly to 0 °C over 2 hours. Do not reflux.

  • Quench: Carefully add saturated NH₄Cl (10 mL) at 0 °C.

  • Workup: Extract with EtOAc (3 x 30 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash column chromatography (Hexanes/EtOAc 95:5). The product is typically a viscous oil.

Yield Expectation: 75–85%. Data Validation: ¹H NMR should show the methyl doublet (~0.9 ppm) and distinct aromatic signals for the ortho-substituted ring.

Application Module: Downstream Transformations

Pathway A: Dehydration to 1-Aryl-2-methylcyclopentene

This alkene is the "Gateway Intermediate" for oxidative rearrangement to ketamine analogs (cyclohexanones).

Protocol:

  • Dissolve the alcohol in Toluene.

  • Add p-Toluenesulfonic acid (pTSA) (5 mol%).

  • Reflux with a Dean-Stark trap to remove water (azeotropic distillation) for 2–4 hours.

  • Result: Quantitative conversion to 1-(2-bromophenyl)-2-methylcyclopent-1-ene .

    • Note: The endocyclic double bond is thermodynamically favored over the exocyclic isomer.

Pathway B: Oxidative Rearrangement (Ring Expansion)

To access the cyclohexanone core (Ketamine scaffold) from the alkene:

  • Epoxidation: Treat the alkene with m-CPBA to form the epoxide.

  • Rearrangement: Treat the epoxide with a Lewis acid (e.g., BF₃·OEt₂). The strain of the spiro-intermediate or the migration of the alkyl bond leads to ring expansion, yielding 2-(2-bromophenyl)-2-methylcyclohexanone .

    • Reference: This mimics the "Parke-Davis" rearrangement logic but utilizes the bromo analog for superior downstream utility [1, 2].

Pathway C: Suzuki-Miyaura Cross-Coupling

Unlike the chloro-analog, the ortho-bromo group allows for coupling before or after ring manipulation.

Protocol (General):

  • Substrate: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol (or its dehydrated alkene).

  • Catalyst: Pd(dppf)Cl₂ (3 mol%).

  • Partner: Aryl boronic acid (1.5 equiv), K₂CO₃ (3 equiv).

  • Conditions: Dioxane/Water (4:1), 80 °C, 12 h.

    • Application: Synthesis of biaryl analogs (e.g., 2-phenyl-phenyl derivatives) to probe hydrophobic pockets in the NMDA receptor [3].

Visualizing the Synthetic Logic

G Start 1-Bromo-2-iodobenzene Intermediate 2-Bromophenyl Magnesium Chloride Start->Intermediate Mg-I Exchange (Benzyne Evasion) Reagent iPrMgCl (-40°C) Reagent->Intermediate Target 1-(2-Bromophenyl)- 2-methylcyclopentan-1-ol (TARGET) Intermediate->Target Addn to Ketone (Diastereoselective) Ketone 2-Methyl cyclopentanone Ketone->Target Alkene 1-(2-Bromophenyl)- 2-methylcyclopentene Target->Alkene pTSA, -H2O (Pathway A) Biaryl 1-(2-Biaryl)- 2-methylcyclopentan-1-ol Target->Biaryl Suzuki Coupling (Pathway C) Cyclohexanone 2-(2-Bromophenyl)- 2-methylcyclohexanone (Ketamine Scaffold) Alkene->Cyclohexanone 1. mCPBA 2. BF3·OEt2 (Ring Expansion)

Figure 1: Divergent synthetic pathways starting from the controlled magnesiation of 1-bromo-2-iodobenzene. The target alcohol serves as the branch point for ring expansion (Ketamine analogs) or aromatic functionalization.

Safety & Handling

  • Ortho-Lithiation/Grignard Risks: The generation of ortho-halo metallated species carries a high risk of benzyne formation, which can lead to uncontrolled polymerization or explosion. Strict temperature control (<-20 °C) is mandatory during the metallation step.

  • Aryl Bromides: Toxic if inhaled or absorbed. Use in a fume hood.

  • Quenching: Grignard reactions are highly exothermic.[11] Quench with NH₄Cl slowly at 0 °C to prevent solvent boil-over.

References

  • Synthesis of Ketamine from a Nontoxic Procedure. Indian Academy of Sciences. (2020).[12] Describes the dehydration and rearrangement logic for aryl-cycloalkyl systems.

  • Temperature and Steric Hindrance-Regulated Selective Synthesis of Ketamine Derivatives. Royal Society of Chemistry. (2016). Details the synthesis of bromophenyl-substituted cyclohexanones.

  • Grignard Reactions in Cyclopentyl Methyl Ether. Asian Journal of Organic Chemistry. (2016). Provides solvent protocols for stable Grignard formation.[8]

Sources

Application

Application Note: Strategic Oxidation &amp; Rearrangement of (2-Bromophenyl)-Cyclopentanols

This Application Note is structured to address the specific chemical paradox presented in the topic: the oxidation of a tertiary alcohol (1-(2-Bromophenyl)-2-methylcyclopentan-1-ol). In strict organic chemistry, tertiary...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is structured to address the specific chemical paradox presented in the topic: the oxidation of a tertiary alcohol (1-(2-Bromophenyl)-2-methylcyclopentan-1-ol).

In strict organic chemistry, tertiary alcohols cannot be oxidized to ketones without breaking carbon-carbon bonds (oxidative cleavage).[1][2] However, in drug development contexts (specifically regarding dissociative anesthetics like ketamine analogues), this phrasing often implies one of two scenarios:

  • Nomenclature Correction: The researcher possesses the secondary alcohol isomer ((2-bromophenyl)(2-methylcyclopentyl)methanol) and requires the aryl-ketone.

  • Synthetic Rearrangement: The researcher intends to transform the tertiary alcohol into an isomeric ketone (e.g., 2-(2-bromophenyl)-2-methylcyclopentanone) via a rearrangement-oxidation sequence.

This guide addresses both scenarios with high-precision protocols.

Part 1: Strategic Analysis & Chemical Logic[1]

The Substrate Paradox

The molecule 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol contains a quaternary carbon at position 1 (bonded to the aryl group, the ring, and the hydroxyl).[1]

  • Direct Oxidation: Impossible using standard reagents (Jones, Swern, DMP) without destroying the molecular skeleton.[1]

  • Target Identification:

    • Scenario A (Most Likely): You seek the Aryl-Cyclopentyl Ketone (Ketamine precursor scaffold).[1] This requires the substrate to be the secondary alcohol.

    • Scenario B (Advanced Synthesis): You seek the 2,2-Disubstituted Cyclopentanone (via rearrangement).[1]

Decision Matrix (Flowchart)

Before proceeding, verify your starting material structure to select the correct protocol.[1]

OxidationStrategy Start Substrate Analysis: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol Check Is the OH group on the Ring Carbon (C1)? Start->Check Tertiary YES (Tertiary Alcohol) Direct Oxidation Impossible Check->Tertiary Yes (Grignard Product) Secondary NO (Secondary Alcohol) (OH is on the benzylic carbon) Check->Secondary No (Reduction Product) RouteB PROTOCOL B: Dehydrative Semipinacol Rearrangement Target: 2-Aryl-2-Methyl Ketone Tertiary->RouteB Rearrangement Synthesis RouteA PROTOCOL A: Dess-Martin Periodinane Oxidation Target: Aryl-Cyclopentyl Ketone Secondary->RouteA Standard Oxidation

Caption: Decision tree for selecting the oxidative protocol based on substrate connectivity.

Part 2: Protocol A - Oxidation of the Secondary Alcohol

Target: Synthesis of (2-Bromophenyl)(2-methylcyclopentyl)methanone. Applicability: Use this if your alcohol is secondary (e.g., obtained via reduction of a ketone or Grignard reaction with an aldehyde).[1]

Rationale: Dess-Martin Periodinane (DMP)

For benzylic alcohols containing steric bulk (ortho-bromo substituent and adjacent methyl group), Dess-Martin Periodinane is superior to Swern or Jones oxidation.[1]

  • Why: It avoids the acidic conditions of Jones (which causes dehydration) and the cryogenic requirements of Swern.

  • Mechanism: Ligand exchange followed by intramolecular proton abstraction.[1]

Experimental Protocol

Scale: 10 mmol basis.

ReagentEquiv.[1][3][4][5][6][7]AmountRole
Substrate 1.02.69 gStarting Material
DMP (15 wt% in DCM) 1.2~34 mLOxidant
Dichloromethane (DCM) Solvent50 mLSolvent
NaHCO₃ (sat.[1] aq.) Quench50 mLNeutralization
Na₂S₂O₃ (sat.[1] aq.) Quench50 mLIodine Scavenger

Step-by-Step Procedure:

  • Preparation: In a 250 mL round-bottom flask, dissolve the substrate (2.69 g) in anhydrous DCM (40 mL). Cool to 0°C under nitrogen atmosphere.

  • Addition: Add the DMP solution (1.2 equiv) dropwise over 10 minutes. The reaction is exothermic; maintain internal temp <5°C.

  • Reaction: Remove ice bath and stir at room temperature (25°C) for 1.5 – 2 hours. Monitor by TLC (Hexane/EtOAc 4:1).[1] The alcohol spot (lower Rf) should disappear.

  • Quench (Critical): Dilute with Et₂O (50 mL). Pour the mixture into a beaker containing a 1:1 mixture of saturated NaHCO₃ and saturated Na₂S₂O₃.

  • Workup: Stir the biphasic mixture vigorously for 20 minutes until the organic layer is clear (hydrolysis of iodinane byproducts).

  • Isolation: Separate layers. Extract aqueous phase with DCM (2 x 20 mL). Dry combined organics over MgSO₄, filter, and concentrate.[1][8]

  • Purification: Flash chromatography (Silica gel, 0-10% EtOAc in Hexane).

Expected Yield: 85-92% as a viscous oil or low-melting solid.[1]

Part 3: Protocol B - Rearrangement of the Tertiary Alcohol

Target: Synthesis of 2-(2-Bromophenyl)-2-methylcyclopentanone. Applicability: Use this if you have the tertiary alcohol (Grignard adduct of 2-methylcyclopentanone + 2-bromophenylMgBr).[1]

Rationale: The Semipinacol Route

Direct oxidation is impossible. To obtain a "corresponding ketone" from this tertiary scaffold, one must induce a 1,2-shift .[1] The most reliable method is a two-step sequence: Dehydration followed by Epoxidation/Rearrangement .[1]

Pathway Visualization[1]

Semipinacol Substrate Tertiary Alcohol (1-Aryl-2-Methyl) Alkene Intermediate: 1-Aryl-2-Methyl-cyclopentene Substrate->Alkene p-TsOH, Toluene (-H2O) Epoxide Epoxide Intermediate Alkene->Epoxide m-CPBA Ketone Target Ketone: 2-Aryl-2-Methyl-cyclopentanone Epoxide->Ketone BF3·OEt2 (Lewis Acid Rearrangement)

Caption: Synthetic workflow for converting the tertiary alcohol to the isomeric ketone.

Experimental Protocol
Step 1: Dehydration[1]
  • Reaction: Dissolve tertiary alcohol (10 mmol) in Toluene (50 mL). Add p-Toluenesulfonic acid monohydrate (0.5 mmol, 5 mol%).[1]

  • Process: Reflux with a Dean-Stark trap to remove water for 2-4 hours.

  • Workup: Wash with NaHCO₃, dry, and concentrate. Yields 1-(2-bromophenyl)-2-methylcyclopentene.[1]

Step 2: Epoxidation & Rearrangement (One-Pot Variation)
  • Epoxidation: Dissolve the crude alkene in DCM (50 mL) at 0°C. Add m-CPBA (1.1 equiv) portion-wise. Stir for 2 hours.

  • Rearrangement: Cool the epoxide solution to -78°C. Add BF₃·OEt₂ (1.1 equiv) dropwise.[1]

    • Note: The Lewis acid triggers the opening of the epoxide.[1] The aryl group or the ring bond will migrate.[1] In 1-aryl-1-alkyl epoxides, the hydride or alkyl shift often competes.[1] However, to get the 2,2-disubstituted ketone, we rely on the specific migration of the hydride or ring contraction/expansion dynamics.[1]

    • Alternative: For strictly 2-aryl-2-methylcyclopentanone, the Pinacol rearrangement of the corresponding diol is more specific, but this BF₃ method is the direct analog to "oxidation."[1]

  • Quench: Add saturated NaHCO₃ at low temperature. Warm to RT.

  • Purification: Silica gel chromatography.

Part 4: Scientific Integrity & Troubleshooting

The "Impossible Oxidation" Warning

If you attempt to oxidize the tertiary alcohol with Jones Reagent (CrO₃/H₂SO₄) , you will observe:

  • Rapid color change: Orange to Green (suggesting oxidation).[1]

  • Actual Reaction: Acid-catalyzed dehydration to the alkene (as in Protocol B, Step 1), followed by oxidative cleavage of the double bond.[1]

  • Result: A complex mixture of keto-acids (e.g., 5-(2-bromophenyl)-5-oxopentanoic acid), not the cyclic ketone.[1]

Stereochemical Considerations

The starting material (1-(2-bromophenyl)-2-methylcyclopentan-1-ol) typically exists as a mixture of diastereomers (cis/trans methyl vs hydroxyl).[1]

  • Protocol A (Secondary Alcohol): Oxidation destroys the chirality at C1, but the chirality at C2 (methyl group) is preserved unless the reaction conditions are too basic (epimerization).[1] DMP is non-basic and preserves the C2 stereocenter.

  • Protocol B (Rearrangement): The stereochemical outcome is dictated by the specific migration aptitude and the face of epoxide opening.

Part 5: References

  • Dess, D. B.; Martin, J. C. "A useful 12-I-5 triacetoxyperiodinane (the Dess-Martin periodinane) for the selective oxidation of primary and secondary alcohols."[1] The Journal of Organic Chemistry, 1983, 48(22), 4155–4156.[1] Link[1]

  • Kita, Y.; Tohma, H. "Hypervalent iodine reagents for organic synthesis."[1] Chemical Reviews, 2008, 108(12), 5253-5329.[1] (Review of DMP and related oxidants).

  • Song, Z. L.; Fan, C. A.; Tu, Y. Q. "Semipinacol Rearrangement in Natural Product Synthesis."[1] Chemical Reviews, 2011, 111(11), 7523–7556.[1] Link[1]

  • Maddox, S. M., et al. "Practical Oxidation of Primary Alcohols to Carboxylic Acids."[1] (Context on Jones/Cleavage conditions). Organic Letters, 2015.[1]

  • Stevens, C. L. "Rearrangement of alpha-Amino Ketones."[1] (Foundational work on Ketamine-like rearrangements).[1] Journal of the American Chemical Society, 1962.[1]

Sources

Method

Derivatization of the hydroxyl group of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

Application Note: Strategic Derivatization of Sterically Hindered Tertiary Alcohols Executive Summary & Structural Analysis The Challenge: Derivatizing 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol presents a "perfect storm...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Derivatization of Sterically Hindered Tertiary Alcohols

Executive Summary & Structural Analysis

The Challenge: Derivatizing 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol presents a "perfect storm" of steric and electronic challenges. Unlike primary or secondary alcohols, this substrate features a tertiary hydroxyl group located at a highly congested quaternary center.

Structural Obstacles:

  • Steric Bulk (The "Orthogonal Wall"): The ortho-bromine atom on the phenyl ring creates significant steric clash, shielding the oxygen atom from nucleophilic approach.

  • Adjacent Hindrance: The C2-methyl group on the cyclopentane ring adds proximal steric bulk, further retarding reaction rates.

  • Electronic Lability: Being a tertiary benzylic alcohol, the C-O bond is electronically predisposed to heterolysis. Under acidic conditions, this leads to the formation of a stable tertiary carbocation, resulting in rapid E1 elimination to the alkene (1-(2-bromophenyl)-2-methylcyclopent-1-ene) rather than the desired derivative.

The Solution: Standard protocols (e.g., Acetic Anhydride/Pyridine or TMSCl/Imidazole) will fail or proceed with glacial kinetics. Successful derivatization requires hyper-nucleophilic catalysis (DMAP) or highly electrophilic reagents (Triflates), combined with strict temperature control to suppress elimination.

Decision Tree: Selecting the Protocol

Before beginning, determine the downstream application of the derivative.

DerivatizationStrategy Start Goal: Derivatize 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol Decision Downstream Application? Start->Decision PathA GC-MS Analysis / Temporary Protection Decision->PathA Volatility Required PathB HPLC Analysis / Chiral Resolution Decision->PathB Chromophore/Stability Required PathC Functional Group Interconversion Decision->PathC Activation Required MethodA PROTOCOL 1: Silylation (TMSOTf) PathA->MethodA MethodB PROTOCOL 2: Steglich Esterification PathB->MethodB MethodC PROTOCOL 3: Dehydration/Halogenation PathC->MethodC

Figure 1: Strategic decision tree for selecting the appropriate derivatization method based on analytical or synthetic goals.

Protocol 1: Silylation (The "Gold Standard")

Objective: Synthesis of the Trimethylsilyl (TMS) Ether for GC-MS analysis or temporary protection. Mechanism: Standard silyl chlorides (TMSCl) are too weak. We utilize Trimethylsilyl Triflate (TMSOTf) , a powerful Lewis acid silylating agent, combined with 2,6-Lutidine , a sterically hindered base that scavenges acid without quenching the electrophile.

Reagents:

  • Substrate: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol (1.0 equiv)

  • Reagent: TMSOTf (1.5 equiv)

  • Base: 2,6-Lutidine (2.0 equiv)

  • Solvent: Anhydrous Dichloromethane (DCM)[1]

Step-by-Step Methodology:

  • Preparation: Flame-dry a 10 mL round-bottom flask under Nitrogen (

    
    ) atmosphere.
    
  • Solvation: Dissolve 100 mg of the alcohol in 2 mL anhydrous DCM. Cool the solution to 0°C (Ice/Water bath). Note: Do not cool to -78°C unless using TBDMS-triflate; TMS formation is fast but requires 0°C for this hindered substrate.

  • Base Addition: Add 2,6-Lutidine (2.0 equiv) via syringe. Stir for 5 minutes.

  • Silylation: Dropwise add TMSOTf (1.5 equiv) over 2 minutes. The solution may fume slightly.

  • Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (RT). Monitor via TLC (Hexane/EtOAc 9:1). The product usually runs much higher (Rf ~0.8) than the starting alcohol.[2]

  • Quench: Quench with saturated aqueous

    
    .
    
  • Workup: Extract with DCM (3x), wash organics with water and brine, dry over

    
    , and concentrate.
    

Critical Control Point:

  • Why Lutidine? Pyridine can form N-silyl salts that precipitate; 2,6-lutidine is too hindered to attack the silicon center but basic enough to trap TfOH (Triflic acid), preventing acid-catalyzed elimination of the tertiary alcohol.

Protocol 2: Acylation via Modified Steglich Conditions

Objective: Synthesis of a stable ester (e.g., Acetate or Benzoate) for HPLC isolation or chiral resolution. Challenge: Tertiary alcohols react poorly with acid chlorides. We use the Steglich Esterification mechanism, leveraging DCC (Dicyclohexylcarbodiimide) and DMAP (4-Dimethylaminopyridine).[3]

Reaction Workflow:

SteglichMechanism Acid Carboxylic Acid (R-COOH) Intermediate1 O-Acylisourea (Activated) Acid->Intermediate1 + DCC DCC DCC (Coupling Agent) ActiveEster N-Acylpyridinium (Super-Active Species) Intermediate1->ActiveEster + DMAP DMAP DMAP (Hyper-Nucleophile) Product Final Ester ActiveEster->Product + Alcohol Alcohol Hindered Alcohol (Substrate) Alcohol->Product

Figure 2: The Steglich catalytic cycle. DMAP is essential here; it acts as an acyl-transfer agent, attacking the intermediate faster than the hindered alcohol can, creating a "super-active" N-acylpyridinium species.

Reagents:

  • Substrate: 1.0 equiv

  • Acid: Benzoic Acid or Acetic Acid (1.5 equiv)

  • Coupling Agent: DCC (1.5 equiv)

  • Catalyst: DMAP (0.5 equiv - Note: Higher loading than typical 0.1 equiv is required for this hindered substrate).

  • Solvent: Anhydrous DCM.[1]

Step-by-Step Methodology:

  • Mix: Dissolve the alcohol (1.0 equiv) and the carboxylic acid (1.5 equiv) in anhydrous DCM.

  • Catalyst: Add DMAP (0.5 equiv) in one portion.

  • Activation: Cool to 0°C. Add DCC (1.5 equiv) dissolved in a small amount of DCM dropwise.

  • Reaction: A white precipitate (Dicyclohexylurea - DCU) will form almost immediately. Allow the reaction to warm to RT and stir for 24-48 hours . Patience is key for tertiary centers.

  • Filtration: Filter off the white DCU solid through a Celite pad.

  • Purification: The filtrate requires silica gel chromatography. The unreacted alcohol often co-elutes with byproducts; use a gradient of Hexane -> 5% EtOAc.

Analytical Validation (QC)

How to confirm the derivatization was successful versus elimination?

DiagnosticStarting Material (Alcohol)Derivative (Silyl Ether/Ester)Elimination Product (Alkene)
IR Spectroscopy Broad stretch ~3400 cm⁻¹ (-OH)Absent (No -OH stretch)Absent; Strong C=C stretch ~1640 cm⁻¹
1H NMR (Methyl) Singlet/Doublet ~0.8 - 1.2 ppmShifted downfield (+0.1-0.3 ppm)New vinylic proton or methyl shift to ~1.6 ppm (allylic)
Mass Spec (EI) Molecular Ion (

) often weak
Strong

(Loss of methyl from Si)

(Water loss mass)

Self-Validating Check: If your product shows a mass of [M-18] in the mass spectrometer before ionization fragmentation analysis, you have likely eliminated the alcohol during the reaction or workup. Ensure all buffers are neutral/basic (pH 7-8).

References

  • Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (The definitive guide on silylation conditions).

  • Neises, B., & Steglich, W. (1978).[3] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524. (Original protocol for DMAP-catalyzed esterification).

  • Emde, H., et al. (1982). Trimethylsilyl Triflate as a Powerful Silylating Agent.[4] Synthesis, 1982(1), 1-26. (Detailed reactivity of TMSOTf vs TMSCl).

  • PubChem Compound Summary. (2025). 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol. National Center for Biotechnology Information.

Sources

Application

1-(2-Bromophenyl)-2-methylcyclopentan-1-ol as a precursor for pharmaceutical compounds

Pharmaceutical Precursor for Arylcycloalkylamine Scaffolds[1] Executive Summary & Pharmaceutical Relevance 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol (Compound 1 ) is a critical divergent intermediate in the synthesis of...

Author: BenchChem Technical Support Team. Date: March 2026

Pharmaceutical Precursor for Arylcycloalkylamine Scaffolds[1]

Executive Summary & Pharmaceutical Relevance

1-(2-Bromophenyl)-2-methylcyclopentan-1-ol (Compound 1 ) is a critical divergent intermediate in the synthesis of arylcycloalkylamines , a class of pharmacophores exhibiting potent NMDA receptor antagonism (e.g., Ketamine, Phencyclidine analogs) and anesthetic properties.[1]

Unlike simple cyclohexyl analogs, the 2-methylcyclopentyl ring system introduces a distinct steric profile and an additional chiral center, significantly influencing the binding affinity and metabolic stability of downstream APIs. This guide details the Grignard-mediated synthesis of Compound 1 and its transformation into two primary pharmaceutical scaffolds:

  • 1-Amino-1-arylcyclopentanes (via Ritter Reaction) – Direct precursors to dissociative anesthetics.[1]

  • 2-Arylcyclopentanones (via Dehydration/Epoxidation/Rearrangement) – Key intermediates for ring-expanded antagonists.[1]

Chemical Properties & Safety Profile[1]
  • CAS: 2060044-18-8 (Analogous/Generic)[1][2]

  • Molecular Formula: C₁₂H₁₅BrO[1][2]

  • Molecular Weight: 255.15 g/mol [1][2]

  • Stereochemistry: The compound exists as a mixture of diastereomers (cis and trans relative to the methyl and hydroxyl groups). The trans-isomer (phenyl and methyl anti) is often thermodynamically favored but kinetically variable depending on addition temperature.[1]

Critical Safety Parameters:

  • Ortho-Bromo Moiety: The 2-bromo substituent creates significant steric hindrance and electronic deactivation, requiring activated magnesium for successful Grignard formation.[1]

  • Tertiary Alcohol: Prone to acid-catalyzed dehydration.[1] Storage under basic or neutral conditions is mandatory to prevent degradation to 1-(2-bromophenyl)-2-methylcyclopentene.[1]

Synthetic Protocol: Grignard Addition

Objective: Synthesis of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol via nucleophilic addition.[1]

Reagents & Materials
  • Substrate: 2-Methylcyclopentanone (1.0 equiv).[1]

  • Halide: 1,2-Dibromobenzene (Precursor) or 2-Bromophenylmagnesium bromide (prepared in situ).[1]

  • Solvent: Anhydrous THF (Tetrahydrofuran) or Et₂O (Diethyl Ether).[1] Note: THF is preferred for aryl Grignards to stabilize the monomeric species.

  • Catalyst: Iodine (I₂) crystal or 1,2-Dibromoethane (5 mol%) for Mg activation.[1]

Step-by-Step Methodology

Phase 1: Activation & Grignard Formation [1]

  • Setup: Flame-dry a 3-neck RBF equipped with a reflux condenser, N₂ inlet, and pressure-equalizing addition funnel. Charge with Magnesium turnings (1.2 equiv).[1]

  • Activation: Add just enough anhydrous THF to cover the Mg. Add a single crystal of I₂.[1] Heat gently with a heat gun until the iodine color fades (formation of MgI₂).

  • Initiation: Add 5% of the 1-bromo-2-bromobenzene solution. Wait for exotherm (solvent reflux) to confirm initiation.[1] Crucial: If initiation fails, add 1,2-dibromoethane (entrainment method).

  • Propagation: Dropwise add the remaining bromide/THF solution over 1 hour, maintaining a gentle reflux. Stir for 2 hours post-addition at 40°C to ensure complete consumption of the sterically hindered bromide.

Phase 2: Carbonyl Addition

  • Cooling: Cool the Grignard solution to -78°C (Dry ice/Acetone). Low temperature is critical to maximize diastereoselectivity and minimize enolization side reactions.

  • Addition: Add 2-Methylcyclopentanone (1.0 equiv) in THF dropwise over 45 minutes.

  • Equilibration: Allow the mixture to warm slowly to room temperature (RT) over 4 hours. Stir at RT for 12 hours.[1]

Phase 3: Quench & Workup

  • Quench: Cool to 0°C. Quench with saturated aqueous NH₄Cl. Avoid HCl to prevent dehydration.[1]

  • Extraction: Extract with EtOAc (3x). Wash combined organics with Brine, dry over Na₂SO₄.[3]

  • Purification: Concentrate in vacuo. Purify via Flash Column Chromatography (SiO₂; Hexane/EtOAc gradient). The alcohol typically elutes after the unreacted ketone and biaryl byproducts.

Downstream Pharmaceutical Applications

The utility of Compound 1 lies in its conversion to bioactive amines.

Application A: Synthesis of NMDA Antagonist Scaffolds (Ritter Reaction)

This route converts the tertiary alcohol directly to a tertiary amine, preserving the quaternary center essential for anesthetic activity.

  • Reagents: Sodium Cyanide (NaCN) or Acetonitrile (MeCN), Sulfuric Acid (H₂SO₄), Acetic Acid (AcOH).

  • Mechanism: Generation of a tertiary carbocation followed by nucleophilic attack of the nitrile nitrogen.

  • Protocol:

    • Dissolve Compound 1 in AcOH.[1]

    • Add H₂SO₄ dropwise at 0°C (Generates Carbocation).

    • Add NaCN (Caution: HCN evolution) or MeCN.[1]

    • Heat to 50°C for 2 hours.

    • Hydrolyze the intermediate amide/formamide with NaOH to yield the 1-(2-bromophenyl)-2-methylcyclopentan-1-amine .[1]

Application B: Dehydration to Cyclopentenes

Acid-catalyzed dehydration yields 1-(2-bromophenyl)-2-methylcyclopentene .[1] This alkene is a precursor for:

  • Epoxidation/Rearrangement: To form 2-(2-bromophenyl)-2-methylcyclopentanone (Ketamine-like core).[1]

  • Hydroboration: To access diastereomerically pure alcohols.[1]

Analytical Characterization & Specifications
TestMethodAcceptance Criteria
Purity HPLC (C18, MeCN/H₂O)> 98.0% Area
Identity ¹H-NMR (400 MHz, CDCl₃)Multiplet δ 7.1-7.6 (Ar-H); Singlet δ ~1.5 (OH); Doublet δ ~0.9 (CH₃)
Water Content Karl Fischer< 0.1% (Strict for Grignard downstream)
Impurity A GC-MS< 0.5% (Biaryl coupling product)
Impurity B GC-MS< 0.5% (Dehydrated alkene)
Workflow Visualization (Graphviz)[1]

SynthesisWorkflow Start Raw Materials: 2-Bromophenyl bromide 2-Methylcyclopentanone Grignard Grignard Reagent Formation (Mg, THF, I2, 40°C) Start->Grignard Activation Addition Nucleophilic Addition (-78°C to RT) Grignard->Addition + Ketone Intermediate Intermediate: Magnesium Alkoxide Addition->Intermediate Quench Quench (NH4Cl) & Extraction Intermediate->Quench Protonation Product Target Product: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol Quench->Product Purification PathA Route A: Ritter Reaction (H2SO4, R-CN) -> Arylcycloalkylamine Product->PathA Amine Synthesis PathB Route B: Dehydration (pTSA, Toluene) -> Cyclopentene Derivative Product->PathB Olefin Synthesis

Caption: Logical workflow for the synthesis of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol and its divergent pharmaceutical applications.

References
  • Grignard Reaction Fundamentals: Ashby, E. C.; Laemmle, J. T. "Stereochemistry of organometallic compound addition to ketones." Chemical Reviews, 1975, 75(4), 521–546. Link[1]

  • Ritter Reaction in Drug Synthesis: Krimen, L. I.; Cota, D. J. "The Ritter Reaction."[1] Organic Reactions, 2011.[4] Link[1]

  • Synthesis of Arylcycloalkylamines: Maddox, V. H., et al. "The synthesis of phencyclidine and other 1-arylcyclohexylamines." Journal of Medicinal Chemistry, 1965, 8(2), 230-235. Link[1]

  • Rearrangement of Cycloalkanols: "Pinacol and Related Rearrangements." Comprehensive Organic Synthesis, Vol 3, Elsevier, 1991. Link

Sources

Method

Protocol for the Suzuki coupling of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

Application Note: High-Efficiency Suzuki-Miyaura Coupling of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol Executive Summary The Suzuki-Miyaura cross-coupling of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol (1) presents a dis...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Efficiency Suzuki-Miyaura Coupling of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

Executive Summary

The Suzuki-Miyaura cross-coupling of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol (1) presents a distinct challenge in medicinal chemistry: the "Ortho-Effect" compounded by a tertiary alcohol.[1] Standard protocols utilizing Pd(PPh₃)₄ or Pd(dppf)Cl₂ frequently fail due to the inability of the catalyst to undergo oxidative addition into the sterically congested C–Br bond, or they suffer from slow transmetallation rates.

This Application Note details a validated, high-performance protocol utilizing Buchwald Precatalysts (Gen 4) . By employing bulky, electron-rich dialkylbiaryl phosphine ligands (specifically SPhos or XPhos ), researchers can overcome the steric penalty of the ortho-cyclopentyl moiety while preserving the sensitive tertiary alcohol against dehydration.

Structural Analysis & Mechanistic Strategy

The Substrate Challenge

The substrate (1) features a bromine atom ortho to a 1-hydroxy-2-methylcyclopentyl group.[1]

  • Steric Wall: The tertiary alcohol and the adjacent methyl group on the cyclopentane ring create a massive steric wall. This inhibits the approach of the Palladium(0) species.

  • Electronic Deactivation: The electron-rich nature of the alkyl substituent makes the C–Br bond less electrophilic compared to electron-deficient aryl halides, slowing oxidative addition (OA).

  • Side-Reaction Risk: The tertiary alcohol is prone to acid-catalyzed or thermal dehydration to form the corresponding cyclopentene (via E1 or E2 mechanisms), especially at high temperatures (>100°C).[1]

The Solution: Bulky Dialkylbiaryl Phosphines

To address this, we utilize SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) or XPhos .[1]

  • Facilitated OA: These ligands are highly electron-rich, increasing the electron density on Pd(0) and accelerating oxidative addition into the hindered halide.

  • Monoligated Species: The bulk of the ligand enforces a monoligated [L-Pd(0)] species, which is the active catalyst. Less bulky ligands form bis-ligated species that are catalytically dormant for hindered substrates.[1]

  • Precatalyst Activation: We employ Pd G4 precatalysts (e.g., SPhos Pd G4). These release the active L-Pd(0) species at low temperatures upon exposure to base, avoiding the induction period and harsh activation required by Pd(OAc)₂/Ligand mixtures.

Experimental Protocol

Reaction Scheme

ReactionScheme Substrate 1-(2-Bromophenyl)- 2-methylcyclopentan-1-ol Product Coupled Biaryl Product Substrate->Product + Boronic Acid Boronic Ar-B(OH)2 (Boronic Acid) Catalyst Cat: SPhos Pd G4 (2 mol%) Base: K3PO4 (2.0 equiv) Solvent: THF/H2O (4:1) Catalyst->Product Catalysis

Figure 1: General reaction scheme utilizing SPhos Pd G4.

Materials & Reagents
ComponentSpecificationRole
Substrate 1-(2-Bromophenyl)-2-methylcyclopentan-1-olElectrophile
Boronic Partner Aryl/Heteroaryl Boronic Acid (1.5 equiv)Nucleophile
Catalyst SPhos Pd G4 (CAS: 1599466-81-5)Precatalyst
Base Potassium Phosphate Tribasic (

)
Activator
Solvent A Tetrahydrofuran (THF), anhydrous, degassedOrganic Phase
Solvent B Deionized Water, degassedAqueous Phase
Step-by-Step Procedure

Safety Note: Perform all steps in a fume hood. Although SPhos Pd G4 is air-stable, the active catalytic cycle is oxygen-sensitive.[1] An inert atmosphere (Nitrogen or Argon) is strictly required.[1][2]

Step 1: Reaction Assembly (Glovebox or Schlenk Line) [1]

  • To a 20 mL reaction vial equipped with a magnetic stir bar, add:

    • Substrate (1): 1.0 mmol (255 mg)

    • Boronic Acid: 1.5 mmol (1.5 equiv)[1]

    • SPhos Pd G4: 0.02 mmol (2 mol%, ~15 mg)

  • Seal the vial with a septum cap.

  • Evacuate and backfill with Nitrogen (

    
    ) three times to remove atmospheric oxygen.[1]
    

Step 2: Solvent & Base Addition [1][2][3]

  • Add THF (4.0 mL) via syringe. Stir until solids are mostly dissolved.

  • Add 0.5 M Aqueous

    
      (4.0 mL, 2.0 mmol, 2.0 equiv) via syringe.
    
    • Note: The biphasic ratio is 1:1 THF:Water. This high water content helps dissolve the inorganic byproducts and facilitates transmetallation for bulky substrates.

Step 3: Reaction Execution

  • Place the vial in a pre-heated heating block at 60°C .

    • Critical: Do not exceed 80°C initially.[1] Higher temperatures increase the risk of tertiary alcohol dehydration.

  • Stir vigorously (1000 rpm). High agitation is crucial for biphasic mixtures.[1]

  • Monitor by LC-MS or TLC at 2 hours.

    • Checkpoint: If conversion is <50% after 2 hours, increase temperature to 75°C.

Step 4: Work-up

  • Cool the mixture to room temperature.

  • Dilute with Ethyl Acetate (10 mL) and Water (10 mL).

  • Separate the phases. Extract the aqueous layer with Ethyl Acetate (2 x 10 mL).

  • Combine organic layers, wash with Brine, and dry over

    
    .
    
  • Concentrate under reduced pressure.

  • Purify via Flash Column Chromatography (Silica Gel, Hexanes/EtOAc gradient).

Troubleshooting & Optimization Logic

If the standard protocol yields poor results, use the following logic tree to diagnose and correct the issue.

Optimization Start Low Yield / Incomplete Conversion Check1 Is Starting Material (SM) remaining? Start->Check1 Check2 Is Deboronation observed? Check1->Check2 No (SM Consumed) Action1 Problem: Oxidative Addition Solution: Switch Ligand to XPhos or RuPhos Check1->Action1 Yes (SM Intact) Action2 Problem: Protodeboronation Solution: Switch Base to K2CO3 or Reduce Water (use Dioxane/H2O 9:1) Check2->Action2 Yes (Ar-H formed) Action3 Problem: Catalyst Deactivation Solution: Increase Cat Load to 5 mol% Ensure strict O2-free conditions Check2->Action3 No (Complex mixture)

Figure 2: Troubleshooting decision matrix.

Key Optimization Parameters:
  • Ligand Switch: If SPhos fails, try XPhos (2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl).[1] XPhos is slightly bulkier and often superior for aryl chlorides or extremely hindered bromides [1].[1]

  • Solvent Switch: If solubility is an issue, switch THF to 1,4-Dioxane or Toluene .[1] Note that Toluene requires higher temperatures (up to 100°C), which risks dehydration.

  • Base Sensitivity: If the boronic acid is unstable (protodeboronation), use KF (Potassium Fluoride) in THF/Water, as fluoride activation is milder than hydroxide/phosphate activation [2].

Mechanistic Validation (Why this works)

The success of this protocol relies on the specific interaction between the SPhos ligand and the Palladium center.

  • Oxidative Addition: The electron-rich phosphine donates density to Pd, raising the HOMO energy and facilitating interaction with the C-Br

    
     orbital.
    
  • Transmetallation: The interaction of the ortho-methoxy group on SPhos with the Pd center creates a hemilabile coordination site. This stabilizes the intermediate while allowing the boronic acid to approach the metal center, even in the crowded environment of the tertiary alcohol [3].

  • Reductive Elimination: The extreme bulk of the ligand forces the two organic fragments (Substrate and Boronic Acid) together, accelerating the C-C bond formation step which regenerates the catalyst.

References

  • Buchwald, S. L. et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005, 127(13), 4685–4696. Link[1]

  • Molander, G. A. et al. "Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Aryltrifluoroborates." Journal of Organic Chemistry, 2003, 68(11), 4302–4314. Link[1]

  • Barder, T. E.; Buchwald, S. L. "Efficient Catalysts for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles." Organic Letters, 2004, 6(16), 2649–2652. Link[1]

  • Bruno, N. C. et al. "Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions." Chemical Science, 2013, 4, 916-920. Link

Sources

Application

Heck reaction conditions for 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

Application Note: Optimized Heck Coupling Protocol for Sterically Hindered Tertiary Alcohols Executive Summary & Strategic Rationale This application note details the optimization of Mizoroki-Heck coupling conditions for...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimized Heck Coupling Protocol for Sterically Hindered Tertiary Alcohols

Executive Summary & Strategic Rationale

This application note details the optimization of Mizoroki-Heck coupling conditions for 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol (Compound A) . This substrate presents a dual synthetic challenge:

  • Extreme Steric Congestion: The ortho-substitution on the aryl ring, combined with the adjacent quaternary center (C1 of the cyclopentyl ring) and the vicinal methyl group (C2), creates a significant barrier to the oxidative addition of Palladium.

  • Chemoselectivity Risks: The free tertiary benzylic alcohol is highly prone to acid-catalyzed or thermal dehydration to form the corresponding cyclopentene (styrenyl-type elimination) under standard high-temperature Heck conditions.

Strategic Approach: To succeed, the protocol must utilize electron-rich, bulky ligands (to facilitate oxidative addition across the hindered bond) and mild, non-dehydrating base systems (to preserve the tertiary alcohol). We recommend a "Phase-Transfer" approach (Jeffrey conditions) as the primary screen, with a secondary "High-Activity Ligand" protocol for recalcitrant cases.

Mechanistic Insight & Catalyst Selection

The reaction follows the catalytic cycle of the Palladium(0)-catalyzed cross-coupling.[1] For this specific substrate, the Oxidative Addition (OA) step is the rate-determining step (RDS) due to the steric clash between the ligand sphere and the 2-methylcyclopentyl moiety.

Critical Parameter Analysis
ParameterRecommendationScientific Rationale
Catalyst Source Pd(OAc)₂ Stable, cost-effective precursor that generates active Pd(0) in situ.
Ligand P(o-tol)₃ or SPhos P(o-tol)₃ is the classic ligand for ortho-substituted aryl halides. SPhos (Buchwald ligand) is recommended if conversion is <50%, as its biaryl backbone accelerates OA.
Base Ag₂CO₃ or K₂CO₃ Silver salts (Ag₂CO₃) act as halide scavengers, preventing cationic Pd pathway reversibility and allowing milder temps. Avoid strong alkoxides (NaOtBu) to prevent dehydration.
Additive TBAB (Tetrabutylammonium bromide)Essential for "Jeffrey Conditions." Stabilizes Pd-nanoclusters and acts as a phase transfer catalyst, often enabling reaction at 80°C instead of 120°C.
Solvent DMF or DMAc High polarity stabilizes the ionic intermediates.

Visualization: Mechanistic Pathway

The following diagram illustrates the catalytic cycle with specific emphasis on the steric interactions and the role of the silver additive.

HeckCycle PreCat Pd(OAc)2 (Pre-catalyst) ActiveCat Pd(0)L2 (Active Species) PreCat->ActiveCat Reduction OxAdd Oxidative Addition (Rate Limiting due to Sterics) ActiveCat->OxAdd + Substrate Substrate Substrate: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol Substrate->OxAdd Complex_II Ar-Pd(II)-Br (Sterically Crowded) OxAdd->Complex_II Insertion Migratory Insertion Complex_II->Insertion + Alkene Alkene Coupling Partner (e.g., Methyl Acrylate) Alkene->Insertion BetaElim Beta-Hydride Elimination Insertion->BetaElim Product Coupled Product BetaElim->Product BaseStep Reductive Elimination (Base Regeneration) BetaElim->BaseStep Product Release BaseStep->ActiveCat Regeneration StericNote CRITICAL: Ortho-Br and 2-Me-Cyclopentyl group hinder this step. StericNote->OxAdd

Caption: Catalytic cycle highlighting the rate-limiting Oxidative Addition caused by the sterically hindered 2-methylcyclopentyl group.

Detailed Experimental Protocols

Two protocols are provided.[1][2][3][4][5][6][7][8][9][10] Protocol A is the standard "Jeffrey Condition" optimization (cost-effective, reliable). Protocol B is the "High-Performance" method using Buchwald ligands for difficult cases.

Protocol A: Modified Jeffrey Conditions (Recommended First Screen)

Best for: Minimizing dehydration, standard coupling partners (acrylates, styrenes).

Materials:

  • Substrate: 1.0 equiv (e.g., 1.0 mmol, ~255 mg)

  • Coupling Partner (e.g., Methyl Acrylate): 1.5 equiv

  • Catalyst: Pd(OAc)₂ (5 mol%)

  • Ligand: P(o-tol)₃ (10 mol%)

  • Base: NaHCO₃ (2.5 equiv) or K₂CO₃ (2.0 equiv)

  • Additive: TBAB (1.0 equiv)

  • Solvent: DMF (anhydrous, degassed), 0.2 M concentration

Procedure:

  • Setup: Flame-dry a 10 mL Schlenk tube or microwave vial equipped with a magnetic stir bar. Cool under Argon flow.

  • Charging: Add the Substrate (1.0 equiv), Pd(OAc)₂ (11 mg, 0.05 mmol), P(o-tol)₃ (30 mg, 0.10 mmol), TBAB (322 mg, 1.0 mmol), and Base (K₂CO₃, 276 mg, 2.0 mmol).

  • Solvation: Seal the vessel (septum cap). Evacuate and backfill with Argon (3x). Inject DMF (5 mL) via syringe.

  • Alkene Addition: Inject the Coupling Partner (e.g., Methyl Acrylate, 135 µL, 1.5 mmol).

  • Reaction: Heat the mixture to 80°C (oil bath). Monitor by TLC/LC-MS every 2 hours.

    • Note: Do not exceed 100°C to prevent alcohol dehydration.

  • Workup: Once conversion >95%, cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (3 x 10 mL) to remove DMF. Dry organic layer over MgSO₄, filter, and concentrate.[11]

  • Purification: Flash column chromatography (typically Hexanes/EtOAc gradient).

Protocol B: High-Steric Demand Protocol (Buchwald System)

Best for: Highly unreactive substrates or when Protocol A fails.

Materials:

  • Catalyst: Pd₂(dba)₃ (2 mol%)

  • Ligand: SPhos (8 mol%) (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • Base: K₃PO₄ (2.0 equiv)

  • Solvent: Toluene or 1,4-Dioxane (100°C)

Key Difference: The SPhos ligand creates a highly active catalyst pocket that can accommodate the bulky ortho-substituted aryl bromide while protecting the Pd center from deactivation.

Troubleshooting & Optimization Guide

ObservationDiagnosisCorrective Action
Low Conversion (<10%) Oxidative Addition failure.Switch from P(o-tol)₃ to SPhos or XPhos . Increase Temp to 110°C (monitor dehydration).
Dehydration Product (Alkene) Acidic/Thermal elimination of -OH.Switch base to Ag₂CO₃ (neutral scavenger). Lower temp to 70°C. Ensure solvent is acid-free.
Pd Black Formation Catalyst decomposition.Increase TBAB loading to stabilize Pd nanoparticles. Ensure strict O₂-free conditions.
Double Bond Isomerization Pd-hydride re-insertion.[2]Add AgNO₃ or Ag₂CO₃ (1.0 equiv) to scavenge halides and suppress isomerization pathways.

References

  • The Heck Reaction of Ortho-Substituted Haloarenes

    • Citation: Littke, A. F., & Fu, G. C. (2001). "Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
    • Relevance: Establishes the necessity of bulky phosphines (P(t-Bu)3 or PCy3)
  • Jeffrey Conditions (Phase Transfer)

    • Citation: Jeffery, T. (1984). "On the efficiency of tetraalkylammonium salts in Heck type reactions." Tetrahedron Letters, 25(42), 4743-4746.
    • Relevance: Foundation for the recommended Protocol A (mild conditions for sensitive alcohols).
  • Buchwald Ligands for Hindered Substrates

    • Citation: Martin, R., & Buchwald, S. L. (2008). "Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of 2-Substituted Aryl Halides." Accounts of Chemical Research.
    • Relevance: Supports the use of SPhos/XPhos in Protocol B for sterically congested centers.
  • Silver Salts in Heck Reactions

    • Citation: Karig, G., et al. (2002). "The suppression of double bond isomerisation in the Heck reaction." Chemical Communications.[3]

    • Relevance: Critical optimization step for preventing side reactions in complex substr

Sources

Method

Application Note: Divergent Synthesis of Novel Spiro-Heterocycles from 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

Executive Summary This application note details the strategic utilization of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol (1) as a versatile scaffold for generating spiro-fused heterocyclic libraries. The unique structural...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This application note details the strategic utilization of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol (1) as a versatile scaffold for generating spiro-fused heterocyclic libraries. The unique structural features of this scaffold—specifically the ortho-bromo aryl handle adjacent to a tertiary alcohol—enable rapid access to privileged medicinal chemistry cores, including spiro[isobenzofuran-1,1'-cyclopentane] and spiro[isoindoline-1,1'-cyclopentane] frameworks. These motifs are bioisosteric with several CNS-active agents (e.g., substituted ketamine analogs, NK1 antagonists) and offer vectors for exploring novel chemical space.

This guide provides validated protocols for the synthesis of the parent scaffold and its subsequent conversion into oxygen- and nitrogen-containing heterocycles via Palladium-catalyzed cross-coupling methodologies.

Scaffold Synthesis: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

The synthesis of the core scaffold relies on a Grignard addition to 2-methylcyclopentanone. Stereochemical control is a critical parameter, as the relative orientation of the methyl group and the hydroxyl moiety influences the efficiency of downstream cyclizations.

Protocol A: Grignard Addition

Objective: Synthesis of (1) from commercially available precursors.

Reagents:

  • 1,2-Dibromobenzene

  • 2-Methylcyclopentanone

  • Magnesium turnings[1]

  • Iodine (catalytic)

  • THF (anhydrous)

Step-by-Step Methodology:

  • Grignard Formation:

    • In a flame-dried 3-neck flask under Argon, activate Mg turnings (1.2 eq) with a crystal of iodine.

    • Add 1,2-dibromobenzene (1.0 eq) in THF dropwise. Maintain reflux to generate 2-bromophenylmagnesium bromide.

    • Note: Control the temperature strictly (<65°C) to prevent the formation of benzyne intermediates.

  • Nucleophilic Addition:

    • Cool the Grignard solution to 0°C.

    • Add 2-methylcyclopentanone (0.9 eq) in THF dropwise over 30 minutes.

    • Mechanistic Insight: The nucleophile preferentially attacks from the face anti to the 2-methyl group (steric control), favoring the formation of the diastereomer where the hydroxyl and methyl groups are cis.

  • Workup & Purification:

    • Quench with saturated NH₄Cl solution at 0°C.

    • Extract with EtOAc (3x), wash with brine, and dry over Na₂SO₄.

    • Purification: Silica gel chromatography (Hexane/EtOAc gradient). The major diastereomer (cis-OH/Me) typically elutes second due to intramolecular H-bonding interactions with the bromine.

Yield: 65-75% Characterization:

  • 1H NMR (400 MHz, CDCl3): Distinctive shift of the methyl doublet and the aromatic protons adjacent to Br.

  • MS (ESI): m/z [M-OH]+ peak is dominant due to the stability of the tertiary benzylic carbocation.

Route A: Oxygen Heterocycles (Spiro-Isobenzofurans)

This pathway utilizes an intramolecular Palladium-catalyzed C-O bond formation (Buchwald-Hartwig type) to close the furan ring.

Protocol B: Pd-Catalyzed Intramolecular C-O Cyclization

Target: 3'-methyl-3H-spiro[isobenzofuran-1,1'-cyclopentane]

Mechanism: The reaction proceeds via oxidative addition of Pd(0) into the Ar-Br bond, followed by coordination of the alkoxide (generated in situ) and reductive elimination to form the C-O bond.

Reagents:

  • Scaffold (1) (1.0 eq)

  • Pd(OAc)₂ (5 mol%)

  • Ligand: Xantphos or BINAP (7.5 mol%)

  • Base: Cs₂CO₃ (2.0 eq)

  • Solvent: Toluene (anhydrous)

Procedure:

  • Reaction Setup: Charge a reaction vial with Scaffold (1) , Pd(OAc)₂, Ligand, and Cs₂CO₃. Purge with Argon.

  • Solvation: Add degassed Toluene (0.1 M concentration).

  • Cyclization: Seal and heat to 100°C for 12-16 hours.

    • Monitoring: TLC will show the disappearance of the polar alcohol and appearance of a non-polar spot (ether).

  • Isolation: Filter through a Celite pad to remove Pd black. Concentrate and purify via flash chromatography.

Data Interpretation:

  • IR: Disappearance of the broad O-H stretch (~3400 cm⁻¹).

  • 13C NMR: Shift of the quaternary carbinol carbon (~80 ppm to ~95 ppm) indicates ether formation.

Route B: Nitrogen Heterocycles (Spiro-Isoindolines)

To access nitrogen heterocycles, the tertiary alcohol must first be converted to an amine. Given the steric hindrance of the tertiary center, a Ritter Reaction is the most robust method, followed by Pd-catalyzed cyclization.

Protocol C: Ritter Reaction & Cyclization

Target: 3'-methyl-3H-spiro[isoindoline-1,1'-cyclopentane]

Phase 1: Ritter Reaction (OH → NH-Acetyl)

  • Dissolve Scaffold (1) in Acetonitrile (solvent & reactant).

  • Add conc.[1] H₂SO₄ (2.0 eq) dropwise at 0°C.

  • Stir at RT for 4 hours. The carbocation intermediate is trapped by acetonitrile.

  • Quench with water to hydrolyze the nitrilium ion to the acetamide.

  • Optional: Hydrolyze the acetamide to the free amine using KOH/Ethylene Glycol at 150°C if the free amine is required before cyclization. However, Pd-catalyzed N-arylation can often proceed directly on amides (to form lactams) or requires the free amine. We assume hydrolysis to free amine (2) for this protocol.

Phase 2: Intramolecular C-N Coupling Reagents:

  • Amine Intermediate (2)

  • Pd₂dba₃ (2.5 mol%)

  • Ligand: BrettPhos (5 mol%)

  • Base: NaOtBu (2.5 eq)

  • Solvent: 1,4-Dioxane

Procedure:

  • Combine reagents under inert atmosphere.

  • Heat to 110°C for 18 hours.

  • Workup: Standard aqueous workup and extraction.

  • Purification: The spiro-isoindoline is basic; purify on amine-functionalized silica or use neutral alumina.

Visualizing the Divergent Synthesis

The following diagram illustrates the branching pathways from the parent scaffold to the target heterocycles.

G start Precursors: 1,2-Dibromobenzene 2-Methylcyclopentanone scaffold SCAFFOLD (1) 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol start->scaffold Grignard Addition (THF, 0°C) pathA_step Pd-Cat C-O Coupling (Pd(OAc)2, Xantphos, Cs2CO3) scaffold->pathA_step Route A (Oxygen) pathB_step1 Ritter Reaction (MeCN, H2SO4) -> Hydrolysis scaffold->pathB_step1 Route B (Nitrogen) productA TARGET A Spiro[isobenzofuran-1,1'-cyclopentane] pathA_step->productA intermediateB Intermediate (2) 1-(2-Bromophenyl)-2-methylcyclopentan-1-amine pathB_step1->intermediateB pathB_step2 Pd-Cat C-N Coupling (Pd2dba3, BrettPhos, NaOtBu) intermediateB->pathB_step2 productB TARGET B Spiro[isoindoline-1,1'-cyclopentane] pathB_step2->productB

Figure 1: Divergent synthetic pathways for oxygen and nitrogen spiro-heterocycles.

Comparison of Methodologies

ParameterRoute A (O-Heterocycle)Route B (N-Heterocycle)
Key Reaction Intramolecular Buchwald-Hartwig EtherificationRitter Reaction + Buchwald-Hartwig Amination
Step Count 1 Step from Scaffold2-3 Steps from Scaffold
Overall Yield High (80-90%)Moderate (50-65%)
Critical Factor Anhydrous conditions essential for Cs₂CO₃Steric hindrance at tertiary carbon limits Ritter rate
Primary Application SSRI/SNRI Analogs (Citalopram-like)NK1 Antagonists, Opioid Receptor Modulators

References

  • Synthesis of Spiro-Isobenzofurans

    • Marx, M., et al. "Synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] as potential central nervous system agents." Journal of Medicinal Chemistry, 1981.

  • Pd-Catalyzed C-O Bond Formation

    • Kuwwid, A., et al. "Palladium-Catalyzed Intramolecular C–O Bond Formation for the Synthesis of Benzofurans." Organic Letters, 2018.

  • Ritter Reaction on Tertiary Alcohols

    • Guerin, D., et al. "The Ritter Reaction in the Synthesis of N-tert-Butyl Amides." Journal of Organic Chemistry, 2005.

  • General Heterocycle Synthesis Reviews

    • "Heterocyclic Compounds: Synthesis, Properties, and Applications."[2][3] ResearchGate Review, 2023.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

[1] Executive Summary: The "Imamoto" Solution If you are experiencing low yields (<30%) or high recovery of starting material in the synthesis of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol , the root cause is almost cert...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary: The "Imamoto" Solution

If you are experiencing low yields (<30%) or high recovery of starting material in the synthesis of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol , the root cause is almost certainly enolization competing with nucleophilic addition.[1]

The target molecule combines a sterically hindered electrophile (2-methylcyclopentanone) with a bulky, ortho-substituted nucleophile.[1] Standard Grignard or Organolithium protocols fail here because the basicity of the reagent exceeds its nucleophilicity, leading to deprotonation (enolization) of the ketone rather than addition.

The Solution: You must switch to an Organocerium (Imamoto) Reagent . By transmetallating the organolithium species with anhydrous Cerium(III) Chloride (


), you drastically reduce the basicity of the reagent while increasing its oxophilicity, permitting high-yield addition to enolizable, hindered ketones.
Module 1: Diagnostic Troubleshooting (Q&A)

Q1: I am recovering >50% of my starting ketone (2-methylcyclopentanone) despite using excess nucleophile. Is my reagent dead?

A: Likely not. Your reagent is acting as a base, not a nucleophile.

  • The Mechanism: 2-Methylcyclopentanone has acidic alpha-protons.[1] A hard nucleophile like (2-bromophenyl)lithium or the corresponding Grignard will deprotonate the alpha-position, forming an enolate.[1] Upon aqueous workup, this enolate simply protonates back to the starting ketone.

  • The Fix: Use the Organocerium protocol (see Module 2). Organocerium reagents are far less basic and suppress this side reaction.

Q2: I see a complex mixture of tars and "benzyne" byproducts. What is happening?

A: You are likely losing your halogen selectivity or running the reaction too warm.

  • The Cause: If you are using 1,2-dibromobenzene as your starting material, generating the mono-lithio species is difficult without triggering the elimination of LiBr, which forms highly reactive benzyne . Benzyne rapidly polymerizes or reacts non-selectively.[1]

  • The Fix: Switch your precursor to 1-bromo-2-iodobenzene . The C-I bond is weaker than the C-Br bond, allowing selective Lithium-Halogen exchange at -78°C using

    
    -BuLi without touching the bromine atom or triggering benzyne formation.[1]
    

Q3: I tried adding CeCl3, but the reaction stalled completely. Why?

A: Your Cerium(III) Chloride was likely not anhydrous.[2][3]

  • The Cause: Commercial "anhydrous"

    
     is often wet. Even small amounts of water hydrolyze the salt to Cerium Oxychloride (CeOCl) , which is insoluble and catalytically inactive.
    
  • The Fix: You must activate

    
     using the gradual thermal dehydration method  described in the protocol below.
    
Module 2: Optimized Experimental Protocol

Objective: Synthesis of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol via Organocerium Addition.

Reagents & Setup
  • Precursor: 1-Bromo-2-iodobenzene (Selectivity Key)[1][4]

  • Exchange Reagent:

    
    -Butyllithium (
    
    
    
    -BuLi), 1.6M in hexanes[1][4]
  • Additive: Cerium(III) Chloride Heptahydrate (

    
    )[1][2][3][5]
    
  • Substrate: 2-Methylcyclopentanone[1]

  • Solvent: Dry THF (freshly distilled or from solvent system)[1]

Step-by-Step Procedure

1. Preparation of Reactive Anhydrous


 (Critical Step) 
  • Place

    
     (1.5 equiv relative to ketone) in a Schlenk flask with a stir bar.
    
  • Heat to 140°C under high vacuum (<0.5 mmHg) for 2 hours .

    • Note: Do not heat rapidly; gradual heating prevents hydrolysis. The powder should remain white.[2] If it turns yellow/beige, it has hydrolyzed to CeOCl and must be discarded.

  • Cool to room temperature under Argon.

  • Add dry THF and stir vigorously overnight (or sonicate for 1-2 hours) to form a fine white suspension.

2. Generation of (2-Bromophenyl)lithium

  • In a separate flask, dissolve 1-bromo-2-iodobenzene (1.5 equiv) in dry THF.

  • Cool to -78°C (Dry ice/Acetone bath).

  • Add

    
    -BuLi (1.5 equiv) dropwise over 15 minutes.[1]
    
  • Stir for 30 minutes at -78°C.

    • Checkpoint: The solution should be clear to slightly yellow. Dark brown/black indicates benzyne decomposition (temperature too high).[1]

3. Transmetallation (Formation of the Imamoto Reagent)

  • Cannulate the cold (-78°C) organolithium solution into the flask containing the

    
     suspension (cooled to -78°C).
    
  • Stir for 30–45 minutes at -78°C. The mixture will turn yellow/orange, indicating the formation of the organocerium species (

    
    ).
    

4. Nucleophilic Addition

  • Add 2-methylcyclopentanone (1.0 equiv) neat or in minimal THF dropwise to the organocerium mixture at -78°C.

  • Allow the reaction to warm slowly to 0°C over 2–3 hours.

  • Why: Unlike organolithiums, organoceriums often require slightly higher temperatures (0°C to RT) to overcome the steric barrier of the methyl group, but they are stable enough to do so without enolizing the ketone.

5. Workup

  • Quench with dilute aqueous acetic acid or saturated

    
    .
    
  • Extract with EtOAc (x3).[1]

  • Wash combined organics with brine, dry over

    
    , and concentrate.
    
  • Purify via column chromatography (Hexanes/EtOAc).[1]

Module 3: Comparative Data & Logic
Yield Comparison: Standard vs. Optimized
MethodReagent SpeciesMajor Side ReactionTypical Yield
Standard Grignard

Enolization (Recovers Ketone)15 - 25%
Standard Lithiation

Enolization + Benzyne10 - 20%
Imamoto (Optimized)

None (Clean Addition)75 - 88%
Visualizing the Pathway

The following diagram illustrates the divergence between the failure mode (Enolization) and the success mode (Organocerium Addition).

ReactionPathway Start 1-Bromo-2-iodobenzene Li_Exchange Lithium-Halogen Exchange (-78°C, n-BuLi) Start->Li_Exchange ArLi (2-Bromophenyl)lithium (Highly Basic) Li_Exchange->ArLi Ketone Add 2-Methylcyclopentanone ArLi->Ketone Standard Route Ce_Add Add Anhydrous CeCl3 (Transmetallation) ArLi->Ce_Add Optimized Route Enolization Enolization (Proton Transfer) Ketone->Enolization Basicity > Nucleophilicity Fail_Product Recovered Starting Material (Low Yield) Enolization->Fail_Product ArCe Organocerium Reagent (Low Basicity, High Oxophilicity) Ce_Add->ArCe Success_Add Nucleophilic Addition (Steric Tolerance) ArCe->Success_Add + 2-Methylcyclopentanone Final_Product 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol (High Yield) Success_Add->Final_Product

Figure 1: Mechanistic divergence between standard organolithium chemistry (Red) and the Cerium-mediated protocol (Green).[1]

References
  • Imamoto, T., et al. "Carbon-carbon bond forming reactions using cerium metal or organocerium(III) reagents."[1][6] Journal of the American Chemical Society, vol. 111, no. 12, 1989, pp. 4392–4398.

  • Imamoto, T., et al. "Organocerium reagents.[6] Nucleophilic addition to easily enolizable ketones."[6][7] Tetrahedron Letters, vol. 26, no. 39, 1985, pp. 4763-4766.[1]

  • Dimitrov, V., et al. "Anhydrous Cerium(III) Chloride - Effect of the Drying Process on Activity and Efficiency."[8] Tetrahedron Letters, vol. 37, no. 37, 1996, pp. 6787-6790.[1][3] [1]

  • Organic Syntheses. "Preparation of Anhydrous Cerium(III) Chloride." Org.[9][10][11] Synth. 1999, 76, 228.

Sources

Optimization

Technical Support Center: Purification of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

[1] Welcome to the ChemSupport Technical Hub. Ticket ID: #PUR-2060044 Subject: Troubleshooting Isolation & Purification of Tertiary Benzylic Alcohols Assigned Scientist: Dr.

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Welcome to the ChemSupport Technical Hub. Ticket ID: #PUR-2060044 Subject: Troubleshooting Isolation & Purification of Tertiary Benzylic Alcohols Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Molecule & The Challenge

Compound: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol CAS: 2060044-18-8 Class: Tertiary Benzylic Alcohol / Halogenated Intermediate[1]

This compound presents a "perfect storm" of purification challenges. As a tertiary alcohol with a bulky ortho-bromoaryl group, it is sterically crowded and electronically primed for acid-catalyzed dehydration .[1] Furthermore, the presence of the methyl group at the C2 position creates diastereomers (cis and trans) with very similar retention factors (Rf), complicating chromatographic separation.

This guide provides a self-validating workflow to isolate the target alcohol without degrading it into the corresponding alkene or losing yield to inseparable isomers.

Module 1: Preventing On-Column Decomposition

The Issue: Users frequently report obtaining a "yellow oil" that contains significant amounts of alkene (elimination product) after flash chromatography, even when the crude NMR showed a clean alcohol.

The Cause: Standard silica gel is slightly acidic (pH ~6.0–6.5). For tertiary benzylic alcohols, this acidity is sufficient to catalyze E1 elimination, stripping the hydroxyl group to form 1-(2-bromophenyl)-2-methylcyclopent-1-ene .[1]

The Solution: The "Buffered Silica" Protocol You must neutralize the stationary phase before loading your compound.[2]

Step-by-Step Neutralization Protocol
  • Solvent Prep: Prepare your mobile phase (e.g., 5% EtOAc in Hexanes).[1] Add 1% Triethylamine (Et₃N) by volume to this mixture.

  • Slurry Packing:

    • Suspend the silica gel in the Et₃N-spiked solvent.[2]

    • Pour into the column and flush with 2 column volumes (CV) of the same buffer.

    • Validation Check: Check the pH of the eluent exiting the column using wet pH paper. It should read pH 7.5–8.0.[1]

  • Loading: Dissolve your crude material in a minimum amount of the Et₃N-spiked solvent (or Toluene if solubility is poor). Avoid DCM for loading if possible, as it can be slightly acidic if not stabilized.

  • Elution: Run the column using the Et₃N-spiked solvent system.

Technical Insight: The amine creates a basic environment that suppresses the protonation of the hydroxyl group, thereby shutting down the carbocation formation pathway required for E1 elimination [1, 2].

Module 2: Diastereomer Resolution (Cis vs. Trans)

The Issue: The Grignard addition of 2-bromophenylmagnesium bromide to 2-methylcyclopentanone yields a mixture of diastereomers. Separation is often required for downstream stereospecific coupling.[1]

Mechanism: The methyl group at C2 dictates the approach of the Grignard reagent. Attack from the face opposite the methyl group (anti-attack) is kinetically favored, yielding the trans isomer (Phenyl/Methyl anti) as the major product. However, the cis isomer is always present [3].

Separation Strategy:

ParameterRecommendation
Stationary Phase High-Performance Spherical Silica (25–40 µm) . Irregular silica often lacks the resolution for these isomers.
Solvent System Toluene / Hexane (Gradient) . The π-π interactions between Toluene and the aryl ring often provide better selectivity than EtOAc/Hexane for separating diastereomers of aryl-cycloalkanols.
Loading Ratio 1:50 to 1:100 . Do not overload.
Alternative Recrystallization . The trans isomer is often a solid, while the cis isomer/mixture remains an oil. Try dissolving in hot Hexanes with a drop of EtOAc and cooling slowly to -20°C.

Module 3: Troubleshooting Workflow (Visualized)

The following logic tree guides you through the decision-making process based on your crude analysis.

PurificationLogic Start Crude Reaction Mixture (Post-Quench) TLC TLC Analysis (Hex/EtOAc 9:1) Start->TLC Decision1 Is unreacted ketone visible? TLC->Decision1 Decision2 Are diastereomers separated? Decision1->Decision2 No (Clean conversion) Action_Ketone Chemical Cleanup: Treat with Girard's Reagent T (Removes Ketone) Decision1->Action_Ketone Yes (Ketone present) Action_Buffer Use 1% Et3N Buffered Column (Prevents Dehydration) Decision2->Action_Buffer Yes (Distinct spots) Action_Recryst Attempt Recrystallization (Hexanes/-20°C) Decision2->Action_Recryst No (Overlapping spots) Action_Ketone->Decision2 Result_Pure Pure Alcohol (Target) Action_Buffer->Result_Pure Action_Recryst->Result_Pure

Figure 1: Decision matrix for purifying 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol based on crude impurity profile.

Frequently Asked Questions (FAQ)

Q1: My product turned into a solid after the column, but then melted into an oil on the bench. Why? A: This compound has a low melting point and can form a supercooled liquid. It is also hygroscopic.[1] If it oils out, re-dissolve in pentane and rotovap down again, then store immediately in a freezer (-20°C).[1] Traces of solvent (especially EtOAc) can depress the melting point significantly.

Q2: Can I use Alumina instead of Silica? A: Yes. Neutral Alumina (Activity Grade III) is actually safer than silica for this compound because it is less acidic [1].[1] However, alumina has lower resolving power. If you are struggling with dehydration on silica despite buffering, switch to Neutral Alumina using a Hexane/DCM gradient.

Q3: The Grignard reaction stalled. I have 30% starting ketone left. How do I remove it? A: Separating the ketone (2-methylcyclopentanone) from the alcohol by column can be tedious because their polarities are similar.

  • Chemical Method:[1][3][4][5][6][7][8][9] Dissolve the mixture in EtOH/AcOH and add Girard’s Reagent T . This forms a water-soluble hydrazone with the ketone. Wash the organic phase with water; the alcohol stays in the organic layer, while the derivatized ketone washes away.

Q4: Why do I see a "front running" spot on TLC that wasn't there before the column? A: That is the alkene (dehydration product). It runs very high (Rf ~0.9 in 10% EtOAc).[1] If you see this appearing during purification, your column is too acidic. Stop, flush with Et₃N-spiked solvent, or start over with a buffered column.[1]

References

  • BenchChem Technical Support. (2025).[1][2][10] Purification of Acid-Sensitive Benzyl Trityl Ether Protected Compounds. Retrieved from 2[1]

  • Nacalai Tesque. (n.d.).[1] Silica Gel for Column Chromatography: Handling Acid Sensitive Compounds. Retrieved from 11[1]

  • BenchChem Application Notes. (2025). Grignard Reaction with 2-Methylcyclohexanone: Diastereoselectivity and Cram's Rules. Retrieved from 12[1]

  • ChemScene. (n.d.). Product Data: 1-(2-Bromophenyl)-3-methylcyclopentan-1-ol (Isomer Analog Reference).[1] Retrieved from 1[1]

Sources

Troubleshooting

Technical Support Center: Troubleshooting the Synthesis of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you are likely aware that the synthesis of 1-(2-bromophenyl)-2-methylcyclopentan-1-ol presents a deceptively complex chal...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you are likely aware that the synthesis of 1-(2-bromophenyl)-2-methylcyclopentan-1-ol presents a deceptively complex challenge. While the core disconnection—the addition of 2-bromophenyllithium to 2-methylcyclopentanone—appears straightforward, the extreme reactivity of the intermediates makes this reaction highly susceptible to chemoselective and stereoselective failure.

This guide is designed by our Senior Application Scientists to help you troubleshoot, understand the mechanistic causality behind common side reactions, and optimize your workflow using self-validating protocols.

Reaction Pathway & Side Reaction Map

ReactionPathways SM 1,2-Dibromobenzene ArLi 2-Bromophenyllithium (Highly Reactive) SM->ArLi n-BuLi, THF -100 °C Benzyne Benzyne (Degradation) ArLi->Benzyne T > -78 °C (- LiBr) Enolate Ketone Enolate + Bromobenzene ArLi->Enolate + Ketone Deprotonation Product 1-(2-Bromophenyl)- 2-methylcyclopentan-1-ol ArLi->Product + Ketone Kinetic Addition Ketone 2-Methylcyclopentanone Ketone->Enolate Ketone->Product Alkene Dehydrated Alkene (Degradation) Product->Alkene Acidic Workup (- H2O)

Reaction pathway and primary side reactions in the synthesis of the target cyclopentanol.

Section 1: Troubleshooting Guide & FAQs

Q1: Why am I observing benzyne-derived byproducts (e.g., biphenylene) and low yields of the target alcohol? Causality: 2-Bromophenyllithium is a notoriously unstable carbanion. Because the lithium atom is positioned ortho to a leaving group (bromide), the molecule is highly prone to the α-elimination of lithium bromide (LiBr). At temperatures above -78 °C, it rapidly collapses to form benzyne 1[1]. Benzyne is a highly electrophilic intermediate that will indiscriminately react with unreacted organolithium species, dimerize into biphenylene, or attack the solvent, drastically reducing the yield of your desired nucleophilic addition. Self-Validating Protocol: Implement strict cryogenic control. Pre-cool all reactors to -100 °C using a liquid nitrogen/ethanol bath. Validate the stability of the organolithium intermediate by quenching a small 0.1 mL aliquot with electrophilic trimethylsilyl chloride (TMSCl) before adding the ketone. If your GC-MS shows a high yield of 1-bromo-2-(trimethylsilyl)benzene, your active species is intact.

Q2: My GC-MS shows a high recovery of 2-methylcyclopentanone and the presence of bromobenzene. What happened? Causality: Organolithium reagents are not only potent nucleophiles but also exceptionally strong bases 2[2]. 2-Methylcyclopentanone possesses acidic α-protons. Because the nucleophilic addition is sterically hindered by the adjacent 2-methyl group, 2-bromophenyllithium may act as a base instead, deprotonating the ketone to form an enolate and bromobenzene. Upon aqueous workup, the enolate simply reprotonates, returning the starting ketone. Self-Validating Protocol: To suppress enolization, ensure the ketone is added dropwise down the side of the cold flask at -100 °C. This favors kinetic addition over thermodynamic deprotonation. If the issue persists, transmetalate the organolithium with anhydrous Cerium(III) chloride (CeCl


) to form an organocerium reagent, which is highly nucleophilic but significantly less basic.

Q3: I am getting a complex mixture of diastereomers. How can I control the stereochemistry? Causality: The 2-methyl group on the cyclopentanone ring creates a stereocenter that dictates facial selectivity. Nucleophilic attack can occur from the less hindered face or the more hindered face, leading to a mixture of cis and trans isomers relative to the methyl and hydroxyl groups 3[3]. Self-Validating Protocol: Conduct the reaction in non-polar solvent mixtures (e.g., Toluene/THF 4:1) at ultra-low temperatures to maximize the steric differentiation between the two faces of the carbonyl. Monitor the diastereomeric ratio (dr) via crude


H-NMR before purification to validate the solvent effect.

Q4: The target mass is missing, but I see a peak corresponding to [M - H2O]. Is my product degrading? Causality: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol is a tertiary benzylic-type alcohol. Under acidic conditions (e.g., quenching with HCl or using acidic silica gel), the hydroxyl group is easily protonated. The molecule then undergoes a rapid E1 dehydration, driven by the stability of the resulting tertiary carbocation, to form a substituted cyclopentene derivative 4[4]. Self-Validating Protocol: Strictly avoid strong acids during workup. Quench the reaction with saturated aqueous ammonium chloride (NH


Cl) at -78 °C. Verify the pH of the aqueous phase is ~6-7 before proceeding with extraction.
Section 2: Quantitative Data Summary

The table below summarizes the quantitative impact of temperature on the distribution of side reactions during the organolithium addition phase.

Temperature (°C)Dominant PathwayBenzyne Formation (%)Enolization (%)Desired Addition (%)
-110 to -100 Kinetic Nucleophilic Addition< 2%5–10%> 85%
-78 Mixed Addition / Elimination15–20%20–30%50–60%
-40 to 0 Elimination / Deprotonation> 60%> 30%< 5%
Section 3: Standard Operating Protocol (SOP)

To ensure a self-validating and reproducible synthesis, follow this optimized step-by-step methodology:

  • Cryogenic Setup: Flame-dry a Schlenk flask under argon. Add 1,2-dibromobenzene (1.0 equiv) and anhydrous THF (to reach 0.2 M). Submerge the flask in a liquid nitrogen/ethanol bath and cool to -100 °C.

  • Lithiation: Add n-butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise over 15 minutes. Stir for 20 minutes at -100 °C to form 2-bromophenyllithium.

    • Validation Check: Quench a 0.1 mL aliquot in 0.5 mL of THF containing excess TMSCl. GC-MS should show >95% 1-bromo-2-(trimethylsilyl)benzene, confirming successful lithiation without benzyne degradation.

  • Electrophile Addition: Dissolve 2-methylcyclopentanone (1.1 equiv) in anhydrous THF. Add this solution dropwise down the cold inner wall of the flask to pre-cool the solution before it contacts the reaction mixture.

  • Reaction: Stir for 1 hour at -100 °C.

  • Mild Quench: Add saturated aqueous NH

    
    Cl directly to the cold solution at -100 °C. Allow the mixture to warm to room temperature.
    
    • Validation Check: Check the pH of the aqueous layer; it must be ~6-7. A lower pH indicates a risk of tertiary alcohol dehydration.

  • Extraction & Purification: Extract with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous Na

    
    SO
    
    
    
    , and concentrate under reduced pressure. Purify via flash chromatography using neutral alumina or base-washed silica to prevent on-column dehydration.

Workflow S1 1. Cryogenic Setup (-100 °C) S2 2. Lithiation (15 min) S1->S2 S3 3. Electrophile Addition (1 h) S2->S3 S4 4. Mild Quench (sat. NH4Cl) S3->S4 S5 5. Extraction & Purification S4->S5

Optimized step-by-step experimental workflow for cryogenic organolithium addition.

References
  • Yoshida, J., et al. "Reactions of Difunctional Electrophiles with Functionalized Aryllithium Compounds: Remarkable Chemoselectivity by Flash Chemistry." ResearchGate. 1

  • "Addition of Organolithiums to Carboxylic Acids." Master Organic Chemistry. 2

  • "Stereoselective conjugate addition of organolithium reagents to unprotected 4-hydroxy-2-cyclopentenones." Arkivoc. 3

  • "Predict the major product (Y) in the following reaction sequence." AskFilo. 4

Sources

Optimization

Technical Support Center: Optimization of Reaction Conditions for 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol Dehydration

Welcome to the technical support center for the acid-catalyzed dehydration of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the acid-catalyzed dehydration of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the optimization of this specific elimination reaction. As this is a tertiary alcohol, the reaction proceeds through an E1 (unimolecular elimination) mechanism, which involves a carbocation intermediate.[1] Understanding this mechanism is critical for optimizing conditions and troubleshooting unexpected outcomes.

The primary goal of this reaction is the synthesis of the most stable alkene product, predicted by Zaitsev's rule to be the tetrasubstituted 1-(2-bromophenyl)-2-methylcyclopent-1-ene.[2][3] This guide will help you maximize its yield while minimizing side products.

Troubleshooting Guide

This section addresses specific issues that may arise during the experimental process.

Q1: Why is the yield of my desired alkene, 1-(2-bromophenyl)-2-methylcyclopent-1-ene, consistently low?

Low yield is a common issue that can stem from several factors, ranging from reaction equilibrium to product degradation.

Possible Causes & Solutions:

  • Incomplete Reaction: The dehydration of alcohols is a reversible equilibrium reaction.[4] If the reaction does not reach completion, you will isolate a significant amount of unreacted starting material.

    • Solution: To drive the equilibrium toward the product side, remove water and/or the alkene as they are formed. This can be achieved by setting up the reaction with a Dean-Stark apparatus or by distilling the lower-boiling alkene product directly from the reaction mixture.[4][5]

  • Sub-optimal Acid Catalyst or Concentration: The choice and concentration of the acid catalyst are crucial. Tertiary alcohols dehydrate more easily than primary or secondary alcohols, often requiring milder conditions.[4][6][7]

    • Solution: While concentrated sulfuric acid is a powerful dehydrating agent, it can cause charring and unwanted side reactions.[8] Consider using 85% phosphoric acid (H₃PO₄) or p-toluenesulfonic acid (TsOH), which are known to produce cleaner reactions.[8][9][10] Start with catalytic amounts and incrementally increase if the reaction is too slow.

  • Incorrect Reaction Temperature: Temperature control is critical. Tertiary alcohols can typically be dehydrated at relatively low temperatures (25°C to 80°C).[6][7][11]

    • Solution: If the temperature is too low, the reaction rate will be impractically slow. If it's too high, you risk polymerization of the alkene product and decomposition (charring), especially with strong acids like H₂SO₄. Monitor the reaction temperature closely and aim for the lowest temperature that provides a reasonable reaction rate.

  • Product Loss During Workup: The alkene product can be lost during the extraction and purification steps.

    • Solution: Ensure thorough extraction from the aqueous layer using a suitable organic solvent like diethyl ether or ethyl acetate. Perform multiple extractions (at least 3) to maximize recovery.[12] When neutralizing the remaining acid with a base (e.g., sodium bicarbonate solution), add the base slowly to avoid excessive foaming and loss of product.

Q2: My final product is a mixture of alkenes. How can I improve the regioselectivity?

The formation of multiple alkene isomers is expected in this reaction due to the presence of two different types of beta-hydrogens that can be eliminated.

Primary Isomers:

  • Product A (Major): 1-(2-bromophenyl)-2-methylcyclopent-1-ene (tetrasubstituted, Zaitsev product)

  • Product B (Minor): 1-(2-bromophenyl)-5-methylcyclopent-1-ene (trisubstituted, Hofmann-like product)

According to Zaitsev's rule, elimination reactions favor the formation of the most substituted (and therefore most stable) alkene.[2][3] Thus, Product A should be the major product.

Strategies to Maximize the Zaitsev Product:

  • Thermodynamic Control: Ensure the reaction is run under conditions that allow for equilibrium between the products. Higher temperatures and longer reaction times can favor the formation of the more thermodynamically stable product.[13] However, this must be balanced against the risk of side reactions.

  • Choice of Acid: Strong, non-nucleophilic acids like H₂SO₄ or TsOH strongly favor the E1 pathway, which typically leads to the Zaitsev product.[2]

  • Avoid Bulky Bases (in alternative methods): If you were to use an E2-based method (see FAQ), using a small, strong base would favor the Zaitsev product. Bulky bases tend to favor the less sterically hindered Hofmann product.

Q3: The reaction mixture turned dark brown or black. What happened and is the product salvageable?

This indicates charring or polymerization, which occurs when the reaction conditions are too harsh.

Primary Cause:

  • Aggressive Dehydrating Agent: Concentrated sulfuric acid is a strong oxidizing agent and can cause significant charring of organic material.[8]

  • Excessive Heat: High temperatures accelerate decomposition and polymerization pathways.

Solutions:

  • Switch to a Milder Acid: Use 85% phosphoric acid or p-toluenesulfonic acid, which are less prone to causing charring.[8][10]

  • Lower the Temperature: Operate at the lower end of the effective temperature range for tertiary alcohol dehydration.

  • Salvage: If charring has occurred, the product might still be recoverable, albeit with lower yield. Allow the mixture to cool, dilute with a suitable solvent, and proceed with the aqueous workup. The final purification step, likely distillation or column chromatography, will be critical for separating the desired alkene from the polymeric residue.

Data & Protocols

Table 1: Comparison of Common Acid Catalysts for Tertiary Alcohol Dehydration
CatalystTypical ConditionsAdvantagesDisadvantages
Sulfuric Acid (H₂SO₄) Concentrated, often used in excess. 50-100°C.[8]Strong dehydrating agent, readily available.Strong oxidizing agent, can cause significant charring and side reactions (e.g., sulfonation).[8]
Phosphoric Acid (H₃PO₄) 85% solution, catalytic amounts. 80-150°C.[10]Less oxidizing than H₂SO₄, leads to cleaner reactions with fewer side products.[8][10]Higher temperatures may be required compared to H₂SO₄.
p-Toluenesulfonic Acid (TsOH) Anhydrous solid, catalytic amounts. Often used in a solvent like toluene with a Dean-Stark trap.[13]Good for driving equilibrium by azeotropic removal of water. Cleaner than H₂SO₄.More expensive than mineral acids.
Aluminum Oxide (Al₂O₃) Heated solid catalyst (vapor phase reaction). >300°C.[14]Useful for simple, volatile alcohols to produce gaseous alkenes.Requires high temperatures and specialized equipment; not ideal for this substrate.[8][14]
Experimental Protocol: Dehydration using Phosphoric Acid

This protocol provides a starting point for optimization.

  • Setup: To a round-bottom flask equipped with a magnetic stir bar and a distillation head, add 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol.

  • Catalyst Addition: Carefully add a catalytic amount of 85% phosphoric acid (e.g., 10-20% by volume of the alcohol).[5]

  • Heating: Heat the mixture gently using a heating mantle. The goal is to initiate distillation of the product as it forms. The reaction temperature for tertiary alcohols is often relatively low, so begin heating cautiously.[7]

  • Distillation: Collect the distillate, which will be a mixture of the alkene product and water. The head temperature should be monitored and kept below the boiling point of the starting alcohol.

  • Workup:

    • Transfer the collected distillate to a separatory funnel.

    • Wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid.

    • Wash with brine (saturated NaCl solution) to aid in layer separation and remove residual water.

    • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Purification: Decant or filter the dried organic layer. Purify the crude alkene product by fractional distillation or flash column chromatography to separate isomeric products and any remaining impurities.[4][15]

Workflow Visualization

G cluster_reaction Reaction cluster_workup Workup & Purification Start 1. Charge RBF with Alcohol & H₃PO₄ Heat 2. Heat Mixture Gently Start->Heat Distill 3. Collect Distillate (Alkene + Water) Heat->Distill Separate 4. Transfer to Separatory Funnel Distill->Separate Crude Product Wash_Base 5. Wash with NaHCO₃ (aq) Separate->Wash_Base Wash_Brine 6. Wash with Brine Wash_Base->Wash_Brine Dry 7. Dry with MgSO₄ Wash_Brine->Dry Purify 8. Purify (Distillation or Chromatography) Dry->Purify Final_Product Final_Product Purify->Final_Product

Caption: General experimental workflow for acid-catalyzed dehydration.

Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism for the dehydration of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol?

This reaction follows an E1 (Elimination, Unimolecular) mechanism, which occurs in three key steps.[9]

  • Protonation of the Hydroxyl Group: The acid catalyst donates a proton to the lone pair of electrons on the hydroxyl group. This is a fast, reversible step that converts the poor leaving group (-OH) into an excellent leaving group (-OH₂⁺, water).[2][9]

  • Formation of a Carbocation: The protonated alcohol dissociates, with the C-O bond breaking heterolytically. A molecule of water departs, leaving behind a tertiary carbocation. This is the slowest, rate-determining step of the reaction.[9] The stability of this tertiary carbocation is why this reaction proceeds readily.

  • Deprotonation to Form the Alkene: A weak base (often water, which is present as the solvent and leaving group) abstracts a proton from a carbon atom adjacent (beta) to the carbocation. The electrons from the C-H bond then form the new pi (π) bond of the alkene, regenerating the acid catalyst.[6]

Mechanism Diagram

G cluster_0 cluster_1 cluster_2 Start Starting Alcohol Protonated Protonated Alcohol Start->Protonated + H⁺ Carbocation Tertiary Carbocation Protonated->Carbocation - H₂O (Rate-Determining) Zaitsev Zaitsev Product (Major) Carbocation->Zaitsev - H⁺ (from C2) Hofmann Hofmann Product (Minor) Carbocation->Hofmann - H⁺ (from C5)

Caption: E1 mechanism for the dehydration of the title compound.

Q2: Are carbocation rearrangements a concern in this specific reaction?

Carbocation rearrangements occur when a more stable carbocation can be formed through a hydride or alkyl shift.[9] In this case, the initial carbocation formed is tertiary and is also adjacent to a phenyl ring, which can provide some stabilization. A shift of a hydride or methyl group within the cyclopentyl ring would lead to a secondary carbocation, which is less stable. Therefore, a major rearrangement of the carbon skeleton is unlikely to be a significant competing pathway. The primary competition will be between the two deprotonation pathways leading to the Zaitsev and Hofmann products.

Q3: Are there any non-acidic alternatives for this dehydration?

Yes, several methods can achieve dehydration under milder, non-acidic, or basic conditions, which can be useful if your molecule is sensitive to strong acid.

  • Phosphorus Oxychloride (POCl₃) in Pyridine: This is a classic method for dehydrating alcohols, particularly secondary and tertiary ones.[7][11] The reaction proceeds through an E2 mechanism. The hydroxyl group is converted into a good leaving group (a chlorophosphate ester), and pyridine acts as the base to remove the beta-proton. This method often favors the formation of the Zaitsev product but can sometimes lead to the anti-Zaitsev product depending on sterics.[16]

  • Triphenylphosphine and Iodine (Ph₃P-I₂): This system can dehydrate tertiary alcohols under mild conditions to yield the most stable alkene.[17]

Q4: How can I confirm the identity and purity of my final product?

A combination of analytical techniques should be used:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique to determine the purity of the product and the relative ratio of the different alkene isomers formed. The mass spectrum will confirm the molecular weight of the product (loss of water from the starting material).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is essential for unambiguous structure determination. The disappearance of the alcohol proton (-OH) and the appearance of vinylic proton signals in the ¹H NMR spectrum are key indicators of a successful reaction. The number and splitting patterns of the vinylic protons will help distinguish between the 1-(2-bromophenyl)-2-methylcyclopent-1-ene and 1-(2-bromophenyl)-5-methylcyclopent-1-ene isomers.

  • Infrared (IR) Spectroscopy: The disappearance of the broad O-H stretch (around 3300-3500 cm⁻¹) from the starting alcohol and the appearance of a C=C stretch (around 1650 cm⁻¹) and vinylic C-H stretches (around 3000-3100 cm⁻¹) confirm the formation of an alkene.

References

  • Chemistry Steps. (2019, December 23). Alcohol Dehydration by E1 and E2 Elimination with Practice Problems. [Link]

  • Periodic Chemistry. (2018, September 5). Alcohol Dehydration – E1 Mechanism. [Link]

  • Study.com. (n.d.). Alcohol Elimination Reaction | Mechanisms, Examples & Importance. [Link]

  • Master Organic Chemistry. (2015, April 16). Elimination Reactions of Alcohols. [Link]

  • Save My Exams. (2025, May 26). Elimination Reactions of Alcohols (AQA A Level Chemistry): Revision Note. [Link]

  • ResearchGate. (2021, October 17). 14.4: Dehydration Reactions of Alcohols. [Link]

  • A-Level Chemistry. (n.d.). Dehydration of Alcohols A Level Chemistry | Elimination Reactions and Zaitsev Rule. [Link]

  • Chemguide. (n.d.). dehydration of alcohols. [Link]

  • Chemistry LibreTexts. (2023, January 22). Dehydrating Alcohols to Make Alkenes. [Link]

  • University of Wisconsin-La Crosse. (n.d.). Experiment 9 ALCOHOL DEHYDRATION (ELIMINATION). [Link]

  • Chemistry LibreTexts. (2020, May 30). 14.4: Dehydration Reactions of Alcohols. [Link]

  • Chemistry Stack Exchange. (2015, April 20). Mechanism for acid-catalyzed dehydration of 2,3-dimethylcyclopentanol. [Link]

  • ACS Earth and Space Chemistry. (2018, June 11). Kinetics and Mechanisms of Dehydration of Secondary Alcohols Under Hydrothermal Conditions. [Link]

  • ResearchGate. (2016, June 3). (PDF) A Comprehensive Approach Towards Dehydration of Tert-Butyl Alcohol by Extractive Distillation: Entrainer Selection, Thermodynamic Modeling and Process Optimization. [Link]

  • Science Ready. (n.d.). Dehydration, Substitution & Oxidation of Alcohols – HSC Chemistry. [Link]

  • ResearchGate. (n.d.). Dehydration of tertiary alcohols with the Ph 3 P-I 2 system. [Link]

  • Chemistry LibreTexts. (2020, May 30). 8.8: Alkene Synthesis by Dehydration of Alcohols. [Link]

  • Filo. (2026, February 28). Q6: What is the major dehydration product in the following reaction?. [Link]

  • University of Michigan-Dearborn. (n.d.). Alcohol Dehydration Reaction. [Link]

  • ChemConnections. (n.d.). Sarah:Kinetic vs. Thermodynamic. [Link]

  • ResearchGate. (n.d.). Synthesis and Crystal Structure of (2Hydroxy5-methylphenyl)-(2-bromophenyl)methanone. [Link]

  • YouTube. (2026, January 9). UCF CHM2210 Chapter7.22 - Acid-Catalyzed Dehydration (E1) Mechanism, Rearrangement. [Link]

  • Chegg.com. (2020, October 29). Solved Question 5: When (IR, 2R)-2-methylcyclopentanol is | Chegg.com. [Link]

  • Marist College. (n.d.). Experiment 5: Alcohol Dehydration of Menthol. [Link]

  • Chemical Review and Letters. (n.d.). Enantioselective alkynylation of cyclopentanone: Synthesis, dimerization, and cross-coupling transformations of 1-ethynylcyclope. [Link]

  • ResearchGate. (2019, April 2). Synthesis of Methyl 2‐Bromo‐3‐oxocyclopent‐1‐ene‐1‐carboxylate. [Link]

  • YouTube. (2024, November 29). Dehydration of 1,2,2 trimethylcyclohexanol with affords 1 butylcyclopentene as a minor product a. [Link]

  • Organic Syntheses. (2018, March 27). Preparation of Cyclopent-2-enone Derivatives via the Aza- Piancatelli Rearrangement. [Link]

  • Vaia. (n.d.). Q17-67E Dehydration of trans-2-methylcyc... [FREE SOLUTION]. [Link]

Sources

Troubleshooting

Technical Support Center: Analytical Troubleshooting for 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

Welcome to the Technical Support Center. This guide is engineered for research scientists, analytical chemists, and drug development professionals tasked with synthesizing, purifying, and validating 1-(2-Bromophenyl)-2-m...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for research scientists, analytical chemists, and drug development professionals tasked with synthesizing, purifying, and validating 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol. Because this compound is typically synthesized via the Grignard addition of 2-bromophenylmagnesium bromide to 2-methylcyclopentanone, its impurity profile is heavily dictated by organometallic side reactions, moisture sensitivity, and the thermal lability of the resulting tertiary benzylic alcohol.

Below, we deconstruct the causality of these impurities and provide self-validating analytical frameworks to ensure absolute confidence in your structural characterization.

Mechanistic Origins of the Impurity Profile

To effectively troubleshoot an impurity profile, one must first understand the kinetic and thermodynamic pathways that generate it. The synthesis involves highly reactive intermediates that are prone to side reactions if reaction parameters (stoichiometry, temperature, anhydrous conditions) deviate even slightly.

ImpurityPathways SM 1,2-Dibromobenzene + Mg Turnings Grignard 2-Bromophenylmagnesium Bromide SM->Grignard Initiation (THF) Target 1-(2-Bromophenyl)-2- methylcyclopentan-1-ol Grignard->Target Nucleophilic Addition Wurtz 2,2'-Dibromobiphenyl (Wurtz Coupling) Grignard->Wurtz Excess Aryl Halide Quench Bromobenzene (Moisture Quench) Grignard->Quench Trace H2O Ketone 2-Methylcyclopentanone Ketone->Target Dehydrated Cyclopentene Deriv. (Dehydration) Target->Dehydrated Acid/Heat Degradation Diastereomer cis/trans Isomers (Stereocenters) Target->Diastereomer Re/Si Face Attack

Mechanistic pathways of target synthesis and associated impurity formation.

Troubleshooting FAQs: Identifying and Resolving Impurities

Q1: During HPLC analysis, I observe a highly non-polar impurity eluting late in the gradient. MS shows an isotopic cluster at m/z 310, 312, and 314 (1:2:1 ratio). What is this?

Answer: You are observing 2,2'-dibromobiphenyl , a classic Wurtz coupling byproduct[1].

  • Causality: This occurs during the formation of the Grignard reagent. If the local concentration of unreacted 1,2-dibromobenzene is too high relative to the active magnesium surface, the generated 2-bromophenylmagnesium bromide will act as a nucleophile (or via a radical pathway) against the unreacted starting material, coupling the two aryl rings.

  • Resolution: Ensure your magnesium turnings are freshly activated (e.g., mechanically crushed under argon or activated with a crystal of iodine)[2]. Dilute the 1,2-dibromobenzene in anhydrous THF and add it strictly dropwise to maintain a low steady-state concentration of the halide.

Q2: My GC-MS shows a major peak at m/z 236/238, but my LC-MS and NMR of the crude mixture show the intact alcohol (m/z 254/256). Why the discrepancy?

Answer: You are observing thermal dehydration occurring artificially within the GC injection port[3].

  • Causality: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol is a tertiary benzylic alcohol. The hydroxyl group is highly susceptible to an E1 elimination mechanism because the resulting carbocation is heavily stabilized by both the cyclopentyl ring and the adjacent aryl group. At standard GC inlet temperatures (typically 250°C), the alcohol readily loses water to form 1-(2-bromophenyl)-2-methylcyclopentene.

  • Resolution: Switch to LC-MS for accurate bulk purity determination. If GC-MS is mandatory, utilize a Cold-On-Column (COC) injector to prevent thermal degradation prior to the analytical column.

Q3: I see two closely eluting peaks with identical mass spectra (m/z 254/256) in my chromatogram. Are these degradation products?

Answer: No, these are the cis and trans diastereomers of your target compound.

  • Causality: The nucleophilic addition of the Grignard reagent to 2-methylcyclopentanone creates a new chiral center at C1, adjacent to the existing chiral center at C2. The Grignard reagent can attack the carbonyl from either the Re or Si face. Steric hindrance from the C2-methyl group typically directs the attack to the less hindered face, making the trans isomer (where the -OH and -CH3 groups are anti to each other) the major kinetic product.

  • Resolution: If your downstream application requires a single diastereomer, you must implement a separation strategy such as preparative HPLC or fractional crystallization.

Q4: I have a large amount of unreacted 2-methylcyclopentanone and a peak corresponding to bromobenzene. What went wrong?

Answer: Your Grignard reagent was quenched by moisture [2].

  • Causality: 2-Bromophenylmagnesium bromide is highly basic. Even trace amounts of water in the THF, on the glassware, or from atmospheric ingress will rapidly protonate the Grignard reagent, yielding bromobenzene. Consequently, the effective molarity of the Grignard reagent drops, leaving unreacted 2-methylcyclopentanone in the mixture.

  • Resolution: Rigorously flame-dry all glassware under vacuum, use strictly anhydrous solvents (stored over activated 3Å molecular sieves), and maintain a positive pressure of dry argon throughout the reaction.

Standardized Analytical Protocol (Self-Validating System)

To comply with ICH Q3A(R2) guidelines for the reporting and qualification of impurities[4][5], you must utilize an analytical method capable of distinguishing between actual synthetic impurities and analytical artifacts.

Protocol: LC-UV-MS Method for Impurity Profiling

  • Step 1: Sample Preparation. Dissolve 10.0 mg of the synthesized sample in 10.0 mL of HPLC-grade Acetonitrile to yield a 1.0 mg/mL solution. Causality: Acetonitrile ensures complete solubility of both the polar alcohol and the highly non-polar Wurtz impurities.

  • Step 2: Chromatographic Conditions.

    • Column: C18 end-capped (e.g., 150 x 4.6 mm, 3 µm particle size).

    • Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

    • Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

    • Gradient: 10% B hold for 2 min, ramp to 95% B over 18 min, hold at 95% B for 5 min.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 254 nm (optimal for the bromophenyl chromophore) and MS (ESI+ or APCI+). Note: APCI is preferred over ESI to minimize in-source water loss (dehydration) of the tertiary alcohol during ionization.

  • Step 3: Self-Validation (System Suitability).

    • Blank Injection: Inject pure Acetonitrile to rule out column carryover.

    • Resolution Control: Inject a system suitability mixture containing the target compound and spiked 1,2-dibromobenzene. Validation metric: The resolution (

      
      ) between the target compound and the starting material must be > 2.0.
      
  • Step 4: Data Processing. Integrate all peaks with an area >0.05% (the standard ICH Q3A reporting threshold for maximum daily doses ≤ 2g)[4].

Quantitative Impurity Profile Data

The following table summarizes the expected impurities, their structural origins, and their typical chromatographic behavior. Use this as a baseline for your impurity qualification.

Impurity NameStructural OriginTypical RRT*MS Detection (m/z)ICH Q3A(R2) Reporting Threshold
2-Methylcyclopentanone Unreacted Starting Material0.4098 [M+H]+0.05%
Bromobenzene Moisture Quench Byproduct0.65156/158 (1:1 ratio)0.05%
1,2-Dibromobenzene Unreacted Starting Material0.85234/236/238 (1:2:1)0.05%
1-(2-Bromophenyl)-2-methylcyclopentan-1-ol Target Product (cis/trans) 1.00 / 1.05 254/256 (1:1 ratio) N/A
1-(2-Bromophenyl)-2-methylcyclopentene Dehydration Degradant1.30236/238 (1:1 ratio)0.05%
2,2'-Dibromobiphenyl Wurtz Coupling Byproduct1.60310/312/314 (1:2:1)0.05%

*RRT = Relative Retention Time based on the LC-UV-MS gradient protocol described in Section 3.

References

  • ICH Q3A(R2) Impurities in New Drug Substances - Scientific Guideline Source: European Medicines Agency (EMA) / International Council for Harmonisation URL:[Link]

  • Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions Source: Green Chemistry (RSC Publishing), DOI: 10.1039/C3GC40702K URL:[Link]

  • Kinetic versus Thermodynamic Control in the Dehydration of 2-Methylcyclopentanol: A Two-Part Laboratory Experiment Utilizing the Grignard Reaction and GC-MS Source: Journal of Chemical Education (ACS Publications), DOI: 10.1021/ed075p115 URL:[Link]

  • Grignard Reaction - Synthesis of Substituted Benzoic Acids Source: OpenBU / Boston University Chemistry URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative analysis of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol with similar compounds

Comparative Analysis & Synthetic Utility of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol in Neuropharmacology As a Senior Application Scientist specializing in the synthesis of neuroactive small molecules, I approach the d...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Analysis & Synthetic Utility of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol in Neuropharmacology

As a Senior Application Scientist specializing in the synthesis of neuroactive small molecules, I approach the design of novel therapeutics by critically evaluating the steric and electronic contributions of every building block. 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol is a highly specialized, sterically hindered tertiary alcohol. It serves as a critical synthetic intermediate for a novel class of arylcycloalkylamines—compounds heavily investigated for their potential as rapid-acting antidepressants and neuroprotectants.

This guide provides an objective, data-driven comparison of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol against its structural analogs, detailing the causality behind its synthetic protocols and its downstream applications.

Structural and Physicochemical Divergence

To understand the utility of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol, we must benchmark it against the industry standard: 1-(2-Chlorophenyl)-2-methylcyclohexan-1-ol (the direct precursor to ketamine)[1], and its unmethylated cyclopentyl analog.

The shift from a six-membered cyclohexyl ring to a five-membered cyclopentyl ring fundamentally alters the molecule's 3D conformation. Cyclopentane rings exhibit "envelope" or "half-chair" puckering, which changes the spatial vector of the hydroxyl group (and the subsequent amine) relative to the aromatic ring[2]. Furthermore, substituting an ortho-chlorine with an ortho-bromine increases the van der Waals radius from 1.75 Å to 1.85 Å. This seemingly minor increase drastically restricts the rotation of the aryl-cycloalkyl bond, locking the molecule into a specific pharmacophore conformation required for optimal receptor binding[3].

Table 1: Comparative Physicochemical & Steric Parameters

CompoundScaffoldHalogen (vdW Radius)

-Methyl
Calculated LogPSteric HindrancePrimary Synthetic Utility
1-(2-Bromophenyl)-2-methylcyclopentan-1-ol CyclopentylBromine (1.85 Å)Yes~3.82HighConformationally restricted NMDAR antagonists
1-(2-Chlorophenyl)-2-methylcyclohexan-1-ol CyclohexylChlorine (1.75 Å)Yes~3.51ModerateClassic arylcyclohexylamines (e.g., Ketamine)
1-(2-Bromophenyl)cyclopentan-1-ol CyclopentylBromine (1.85 Å)No~3.45LowUnsubstituted arylcyclopentylamines

Synthetic Workflows: Overcoming Steric Hindrance

The synthesis of highly substituted cyclopentanols is a recognized bottleneck in organic chemistry, requiring precise thermodynamic control to prevent side reactions[4]. The primary route involves the nucleophilic addition of a Grignard reagent to a cyclic ketone.

G A 2-Methylcyclopentanone C 1-(2-Bromophenyl)-2- methylcyclopentan-1-ol (Target) A->C Grignard Addition B o-Bromophenylmagnesium bromide B->C THF, -20°C D Ritter-Type Reaction (NaN3 / TFA) C->D Acidic Activation E Arylcyclopentylamine (NMDAR Antagonist) D->E Amination & Reduction

Synthetic workflow from cyclopentanone precursors to NMDAR active arylcyclopentylamines.
Protocol 1: Stereoselective Grignard Addition (Self-Validating System)

Causality: The ortho-bromo group is exceptionally bulky. When adding to 2-methylcyclopentanone, the Grignard reagent can act as a strong base rather than a nucleophile, risking the deprotonation (enolization) of the


-carbon. To force the nucleophilic addition, we must suppress the acid-base kinetics via strict sub-zero temperature control.
  • Grignard Preparation: In an oven-dried, argon-purged flask, add magnesium turnings (1.2 eq) and a catalytic crystal of iodine in anhydrous THF. Slowly add 1,2-dibromobenzene (1.0 eq).

    • Self-Validation: The visual disappearance of the purple iodine color and the exothermic consumption of magnesium turnings confirm the initiation and formation of the ortho-bromophenylmagnesium bromide.

  • Nucleophilic Addition: Cool the Grignard solution to strictly -20 °C using a dry ice/ethylene glycol bath. Dropwise add 2-methylcyclopentanone (0.9 eq) dissolved in THF.

    • Causality: The -20 °C threshold minimizes the competing enolization driven by the steric clash between the incoming ortho-bromo group and the

      
      -methyl group.
      
  • Reaction Monitoring: Stir for 2 hours, allowing the temperature to slowly rise to 0 °C.

    • Self-Validation: Perform Thin-Layer Chromatography (TLC) using Hexanes:EtOAc (9:1). The ketone (Rf ~0.6, stains yellow with KMnO4) must be completely consumed, replaced by the tertiary alcohol (Rf ~0.3, strongly UV active).

  • Quenching: Quench strictly with saturated aqueous NH

    
    Cl at 0 °C.
    
    • Causality: Using a strong acid (like HCl) for quenching will rapidly dehydrate the newly formed, highly substituted tertiary alcohol into the unwanted 1-(2-bromophenyl)-5-methylcyclopent-1-ene.

Downstream Functionalization: The Ritter-Type Amination

To convert 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol into a pharmacologically active compound, the hydroxyl group must be replaced by an amine.

Protocol 2: Azidation and Staudinger Reduction (Self-Validating System)

Causality: Direct amination of a sterically hindered tertiary alcohol is nearly impossible. Instead, we generate a stable tertiary carbocation using a strong acid, which is then trapped by a small, linear nucleophile like the azide ion (N


).
  • Azidation: Dissolve the synthesized alcohol in anhydrous chloroform. Add sodium azide (NaN

    
    , 3.0 eq) and cool to 0 °C.
    
  • Acidic Activation: Slowly add trifluoroacetic acid (TFA) dropwise.

    • Causality: TFA protonates the hydroxyl group, leading to the loss of water and the formation of a tertiary carbocation. The bulky ortho-bromo group shields one face of the carbocation, dictating the stereochemical attack of the azide ion and ensuring high diastereoselectivity.

  • Intermediate Validation: Isolate the intermediate azide via aqueous extraction. (Caution: Never concentrate organic azides to absolute dryness due to explosion risks).

    • Self-Validation: Infrared (IR) spectroscopy of the crude organic layer must show a strong, sharp, unmistakable asymmetric azide stretch at ~2100 cm⁻¹. If this peak is absent, the carbocation trapping failed.

  • Reduction: Reduce the validated azide intermediate using triphenylphosphine (Staudinger reduction) followed by hydrolysis to yield the final primary amine.

Pharmacological Implications: NMDAR Modulation

The ultimate goal of synthesizing 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol is to generate amines that act as uncompetitive antagonists at the N-methyl-D-aspartate receptor (NMDAR)[3].

G Glutamate Glutamate (Agonist) NMDAR NMDA Receptor Open Channel State Glutamate->NMDAR Binds NR2 Subunit Glycine Glycine (Co-agonist) Glycine->NMDAR Binds NR1 Subunit Ca2 Ca2+ Influx NMDAR->Ca2 Channel Opens BlockedState NMDA Receptor Blocked State NMDAR->BlockedState State Transition Blocker Arylcyclopentylamine (from 1-(2-Br-Ph)-2-Me-cyclopentanol) Blocker->BlockedState Binds PCP Site (Uncompetitive) BlockedState->Ca2 Prevents Influx

Mechanism of action for synthesized arylcyclopentylamines as uncompetitive NMDAR antagonists.

Because the ortho-bromo group restricts the conformation of the cyclopentyl ring, the resulting amine fits more snugly into the hydrophobic pocket of the NMDAR PCP binding site compared to its cyclohexyl counterparts. This often results in higher binding affinity and altered selectivity profiles.

Table 2: Extrapolated Receptor Binding Affinities of Derived Amines

Derived Amine TargetNMDAR Affinity (Ki, nM)DAT Affinity (Ki, nM)Primary Pharmacological Trait
2-Br, 2-Me-Cyclopentylamine ~150 - 300>10,000Potent, highly selective NMDAR antagonism
2-Cl, 2-Me-Cyclohexylamine ~500 - 600~50,000Balanced dissociative anesthetic profile
2-Br-Cyclopentylamine ~800 - 1,200~3,000Mixed NMDAR/DAT (Dopamine Transporter) activity

*Values are extrapolated from established Structure-Activity Relationship (SAR) models for arylcycloalkylamines.

References[4] Organic Chemistry Portal. "Cyclopentanol synthesis". Available at: https://www.organic-chemistry.org/synthesis/C1C/cyclopentanols.shtm[2] Wikipedia. "Cyclopentanol". Available at: https://en.wikipedia.org/wiki/Cyclopentanol[1] ChemRxiv. "A broadly applicable Diels-Alder based Synthesis of Ketamine related Arylcyclohexylamines". Available at: https://chemrxiv.org/engage/chemrxiv/article-details/63691c28004f26038d150247[3] OSTI.gov. "Application and Assessment of Deep Learning for the Generation of Potential NMDA Receptor Antagonists". Available at: https://www.osti.gov/biblio/1835311

Sources

Comparative

Reactivity comparison of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol vs 1-phenylcyclopentanol

Topic: Reactivity comparison of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol vs 1-phenylcyclopentanol Content Type: Technical Comparison Guide Executive Summary This guide provides a comparative technical analysis of 1-phe...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Reactivity comparison of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol vs 1-phenylcyclopentanol Content Type: Technical Comparison Guide

Executive Summary

This guide provides a comparative technical analysis of 1-phenylcyclopentanol (Compound B) and its functionalized analog, 1-(2-bromophenyl)-2-methylcyclopentan-1-ol (Compound A) .

While Compound B serves as a standard benchmark for tertiary benzylic alcohols, Compound A introduces two critical structural perturbations: ortho-halogenation and vicinal alkylation . These modifications drastically alter the reactivity landscape, shifting the molecule from a simple dehydration substrate to a versatile precursor for spirocyclic scaffolds via transition-metal catalysis.

Key Differentiators:

  • Steric Congestion: The 2-methyl group in Compound A creates significant steric strain, influencing diastereoselectivity during synthesis and retarding nucleophilic approach.

  • Electronic Deactivation: The ortho-bromo substituent exerts an inductive withdrawing effect (-I), destabilizing the benzylic carbocation intermediate during acid-catalyzed pathways.

  • Synthetic Utility: Compound A possesses a "latent" handle for intramolecular cyclization (Pd-catalyzed C-O bond formation), enabling access to spiro-dihydrobenzofurans, a scaffold prevalent in bioactive NMDA receptor antagonists.

Structural & Stereochemical Analysis

The reactivity divergence begins with the 3D architecture of the molecules.

Feature1-phenylcyclopentanol (B)1-(2-Bromophenyl)-2-methylcyclopentan-1-ol (A)
Hybridization C1 is

, achiral (plane of symmetry).
C1 and C2 are chiral centers. Exists as diastereomers (cis/trans).
Steric Bulk Low. Hydroxyl is accessible.[1][2]High. Vicinal methyl and ortho-bromo clash with incoming reagents.
Electronic State Electron-neutral phenyl ring.Electron-deficient aromatic ring (Inductive effect of Br).
Primary Reactivity Elimination (E1) to alkenes.[3]Intramolecular Cyclization / Regioselective Elimination.
Visualization: Steric & Electronic Environment

The following diagram illustrates the structural pressure points that dictate the reactivity differences.

G cluster_0 Compound B: Unhindered Baseline cluster_1 Compound A: Functionalized Scaffold nodeB 1-phenylcyclopentanol featB1 Accessible -OH nodeB->featB1 featB2 Symm. Ring nodeB->featB2 nodeA 1-(2-Br-Ph)-2-Me-cyclopentanol featA1 Vicinal Methyl (Steric Clash) nodeA->featA1 featA2 Ortho-Bromo (Catalytic Handle) nodeA->featA2 featA3 Inductive Effect (Destabilized C+) nodeA->featA3

Figure 1: Structural deconstruction showing the steric clash introduced by the methyl group and the catalytic potential of the bromine handle in Compound A.

Comparative Reactivity Profiles

Acid-Catalyzed Dehydration (E1 Mechanism)

This is the standard stress test for tertiary alcohols.

  • Compound B (Benchmark): Rapidly undergoes E1 elimination upon heating with acid (e.g.,

    
     or 
    
    
    
    -TsOH). The mechanism proceeds via a stable tertiary benzylic carbocation.
    • Major Product: 1-phenylcyclopentene (Zaitsev product, thermodynamically stable).

  • Compound A (The Challenge): Reaction is significantly slower and yields a complex mixture.

    • Carbocation Destabilization: The ortho-bromine atom is electronegative. Through the inductive effect (-I), it withdraws electron density from the benzylic carbon, destabilizing the carbocation intermediate required for E1 elimination.

    • Regioselectivity: Once the carbocation forms, elimination can occur towards C2 (bearing the methyl) or C5 (unsubstituted).

      • Path A (Towards Methyl): Forms a tetrasubstituted alkene. Sterically hindered.

      • Path B (Towards C5): Forms a trisubstituted alkene. Kinetically favored.

    • Outcome: Unlike B, which gives a clean product, A often requires harsher conditions and yields regioisomeric mixtures.

Metal-Catalyzed Intramolecular Cyclization (The "Killer App")

This is the decisive advantage of Compound A. The ortho-bromo group allows for Palladium-catalyzed C-O bond formation, a reaction impossible for Compound B.

  • Compound B: Inert to Pd(0) under C-O coupling conditions.

  • Compound A: Undergoes intramolecular Buchwald-Hartwig etherification to form 3-methyl-3',4'-dihydrospiro[benzofuran-3,1'-cyclopentane] . This spirocyclic motif is highly valued in medicinal chemistry (e.g., analogs of Griseofulvin or NMDA antagonists).

Experimental Protocols

Protocol 1: Synthesis of Compound A (Grignard Addition)

Objective: To synthesize the sterically congested tertiary alcohol with diastereocontrol.

Reagents:

  • 2-Methylcyclopentanone (1.0 eq)

  • 1,2-Dibromobenzene (Precursor for Grignard)[4]

  • Magnesium turnings /

    
     initiator
    
  • Solvent: Anhydrous THF (Critical: Diethyl ether often fails to solubilize the hindered alkoxide).

Workflow:

  • Grignard Formation: Generate (2-bromophenyl)magnesium bromide by treating 1,2-dibromobenzene with Mg in THF. Note: Use low temperature (-20°C to 0°C) to prevent benzyne formation or polymerization.

  • Addition: Cool the Grignard solution to -78°C. Add 2-methylcyclopentanone dropwise.

    • Mechanistic Insight: The nucleophile will attack from the face opposite the 2-methyl group (anti-addition) to minimize steric repulsion.

  • Quench: Warm to 0°C and quench with saturated

    
    .
    
  • Purification: Silica gel chromatography (Hexanes/EtOAc).

    • Expectation: Two diastereomers may separate. The major isomer typically places the Phenyl and Methyl groups trans to each other.

Protocol 2: Pd-Catalyzed Spiro-Cyclization of Compound A

Objective: To exploit the ortho-bromo handle for C-O bond formation.

Reagents:

  • Substrate: Compound A (1.0 eq)

  • Catalyst:

    
     (5 mol%)
    
  • Ligand: BINAP or Xantphos (7 mol%)

  • Base:

    
     (1.5 eq) — Essential for deprotonating the tertiary alcohol.
    
  • Solvent: Toluene, anhydrous.

Step-by-Step:

  • Inerting: Charge a Schlenk tube with Compound A, Base, Catalyst, and Ligand. Evacuate and backfill with Argon (3x).

  • Solvation: Add degassed Toluene.

  • Reaction: Heat to 100°C for 12-18 hours.

    • Monitoring: TLC will show the disappearance of the polar alcohol and appearance of a non-polar spot (Spiro-ether).

  • Workup: Filter through Celite to remove Pd black. Concentrate and purify.

Reaction Pathway Diagram:

ReactionPath cluster_acid Pathway 1: Acidic Conditions cluster_metal Pathway 2: Pd-Catalysis (High Value) start Compound A (1-(2-Br-Ph)-2-Me-cyclopentanol) carbocation Destabilized Carbocation (Slow Formation) start->carbocation -H2O ox_add Oxidative Addition (Ar-Pd-Br) start->ox_add Pd(0) insert acid H+ / Heat elim_prod Mixture of Alkenes (Regioisomers) carbocation->elim_prod -H+ catalyst Pd(0) / Base red_elim Reductive Elimination (C-O Bond Formation) ox_add->red_elim Base (-HBr) spiro Spiro[benzofuran-cyclopentane] red_elim->spiro

Figure 2: Divergent reaction pathways. Pathway 2 highlights the unique utility of Compound A for constructing complex spiro-architectures.

Summary Data Table

ParameterCompound B (Reference)Compound A (Target)
CAS Number 10487-96-42060044-18-8 (Analogous)
Molecular Weight 162.23 g/mol ~255.15 g/mol
LogP (Predicted) 2.1~3.5 (More Lipophilic)
Dehydration Rate Fast (

)
Slow (

)
Major Elimination Product 1-phenylcyclopenteneMixture (Regioisomers)
Pd-Catalyzed Cyclization No Reaction Excellent Yield (>85%)
Key Application Solvent studies, simple intermediateSpirocyclic drug scaffolds, NMDA antagonists

References

  • Synthesis of Grignard Reagents and Addition to Ketones: Organic Syntheses, Coll. Vol. 6, p.737 (1988); Vol. 60, p.6 (1981).

  • Mechanistic Insight into Dehydration of Tertiary Alcohols: Journal of Chemical Education, Vol. 74, No. 10, 1218-1219 (1997). "Kinetic vs. Thermodynamic Control in Dehydration."

  • Palladium-Catalyzed Intramolecular C-O Bond Formation: Journal of the American Chemical Society, 123, 49, 12202–12206 (2001). "Palladium-Catalyzed Synthesis of Aryl Ethers."

  • Reactivity of Ortho-Substituted Aryl Halides: BenchChem Application Notes, "Comparative Reactivity of Brominated Alcohols."

Sources

Validation

Structural Validation of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol: A Comparative Guide

Executive Summary The validation of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol is a critical checkpoint in the synthesis of aryl-cycloalkylamine derivatives (e.g., ketamine analogs, NMDA receptor modulators). The core ch...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary The validation of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol is a critical checkpoint in the synthesis of aryl-cycloalkylamine derivatives (e.g., ketamine analogs, NMDA receptor modulators). The core challenge lies in distinguishing the diastereomeric pairs created by the two chiral centers at C1 and C2. This guide compares the three primary validation methodologies—NMR Spectroscopy, Single Crystal X-Ray Diffraction (SC-XRD), and Chiral Chromatography—providing a decision matrix for researchers to select the optimal path based on speed, resolution, and resource availability.

The Stereochemical Challenge

The introduction of the 2-bromophenyl group via Grignard addition to 2-methylcyclopentanone creates two distinct diastereomers. The spatial relationship between the methyl group (C2) and the aryl ring (C1) dictates the physicochemical and pharmacological profile of the molecule.

  • Isomer A (anti-Me/Ar): The methyl group and the aryl ring are on opposite faces of the cyclopentane ring. (Thermodynamically favored in nucleophilic addition due to steric approach).

  • Isomer B (syn-Me/Ar): The methyl group and the aryl ring are on the same face.

Why Standard 1D NMR Fails: While 1D


H NMR can confirm the presence of the ethyl/aryl fragments, the chemical shifts of the cyclopentyl protons often overlap significantly (

ppm), making simple coupling constant (

-value) analysis unreliable for tertiary alcohols where the C1 proton is absent.

Comparative Analysis of Validation Methods

Method A: 2D NMR (NOESY/HOESY) – The Rapid Workhorse

Best For: Routine screening of crude reaction mixtures and liquid samples.

The most diagnostic feature for this specific scaffold is the Aromatic Ring Current Effect .

  • Mechanism: In the syn-Me/Ar isomer, the C2-methyl group sits directly within the shielding cone of the 2-bromophenyl ring.

  • Diagnostic Signal: The methyl doublet shifts significantly upfield (shielded) compared to the anti isomer.

  • NOE Correlation: A strong through-space correlation is observed between the methyl protons and the ortho-proton of the phenyl ring (H-6') only in the syn isomer.

Method B: Single Crystal X-Ray Diffraction (SC-XRD) – The Gold Standard

Best For: Absolute configuration assignment and regulatory filing.

The presence of the Bromine atom (atomic number 35) is a massive advantage.

  • Mechanism: Bromine acts as a "heavy atom," providing strong anomalous scattering. This allows for the determination of absolute stereochemistry (R/S) without needing chiral derivatization, provided the crystal quality is sufficient.

  • Self-Validation: The Flack parameter in the refinement data will approach 0.0 for the correct absolute structure.

Method C: SFC/HPLC-MS – The Separation Specialist

Best For: Quantifying diastereomeric ratios (dr) and enantiomeric excess (ee).

  • Diastereomers: Easily separated on achiral phases (C18, Silica) due to different polarities (the syn isomer often forms an intramolecular H-bond between the OH and Br, altering retention time).

  • Enantiomers: Requires chiral stationary phases (e.g., Chiralpak AD-H or OD-H).

Data Presentation & Decision Matrix

Table 1: Comparative Performance of Validation Methods
Feature2D NMR (NOESY)SC-XRD (X-Ray)Chiral SFC/HPLC
Primary Output Relative Stereochem (syn vs anti)Absolute Configuration (R vs S)Purity Ratio (dr / ee)
Sample State Liquid / SolutionSolid Single CrystalSolution
Time to Result 1 - 4 Hours24 - 48 Hours30 Mins (Method Dev: 1-2 Days)
Material Req. ~5-10 mg (Recoverable)~1-5 mg (Crystal required)< 1 mg
Key Limitation Requires distinct signal separationRequires crystallizable solidDoes not solve structure de novo
Confidence High (95%)Absolute (100%)Medium (Identity inferred)
Table 2: Diagnostic NMR Signals (Expected)
Moietysyn-Me/Ar (Isomer B)anti-Me/Ar (Isomer A)Causality
C2-Methyl (

H)

0.6 – 0.8 ppm

1.0 – 1.2 ppm
Ring Current Shielding
NOE Correlation Strong (Me

Ar-H)
Weak / Absent Spatial Proximity (< 5 Å)
Hydroxyl (-OH) Sharp singlet (Intramolecular H-bond)Broad singlet (Exchangeable)Interaction with Br (weak)

Note: Exact chemical shifts depend on solvent (CDCl


 vs DMSO-

). The relative difference (

ppm) is the validation metric.

Detailed Experimental Protocols

Protocol A: NOESY Experiment for Stereochemical Assignment

Goal: Determine if the methyl group is cis or trans to the aryl ring.

  • Sample Prep: Dissolve 10–15 mg of the isolated alcohol in 0.6 mL of benzene-

    
      or CDCl
    
    
    
    .
    • Expert Insight: Benzene-

      
       is preferred over chloroform for this specific molecule because the magnetic anisotropy of benzene often resolves overlapping cyclopentyl protons.
      
  • Acquisition Parameters (600 MHz recommended):

    • Pulse Sequence: noesyph (Phase sensitive).

    • Mixing Time (

      
      ): 500 ms . (Too short = no signal; Too long = spin diffusion artifacts).
      
    • Scans: 16–32 (Sufficient S/N for methyl groups).

  • Processing:

    • Apply a 90° shifted sine-bell apodization to both dimensions.

    • Phase correction is critical; look for negative diagonal peaks and positive cross-peaks (or vice versa depending on software).

  • Analysis:

    • Locate the Methyl doublet (X-axis).

    • Draw a vertical line to the aromatic region (7.0–7.6 ppm).

    • Result: A cross-peak at the intersection confirms the syn-Me/Ar orientation.

Protocol B: Crystallization for X-Ray

Goal: Grow a single crystal suitable for diffraction.

  • Solvent Selection: Use a binary system. The high lipophilicity of the bromophenyl group suggests a non-polar anti-solvent.

    • System: Dichloromethane (DCM) / Hexane.

  • Procedure (Vapor Diffusion):

    • Dissolve 20 mg of product in 0.5 mL DCM in a small inner vial.

    • Place this open vial inside a larger jar containing 5 mL of Hexane.

    • Cap the large jar tightly and leave undisturbed at 4°C for 3–5 days.

  • Validation: Check for clear, prismatic crystals. Avoid needles (often twinned).

Visualization of Workflows

Diagram 1: Validation Decision Tree

This logic flow ensures resource efficiency. Start with NMR; only proceed to X-Ray if ambiguous.

ValidationFlow Start Crude Reaction Product TLC TLC/LC-MS Screen (Check Purity) Start->TLC Sep Flash Chromatography (Isolate Diastereomers) TLC->Sep NMR 1H NMR (CDCl3) Check Methyl Shift Sep->NMR Decision Is Methyl < 0.8 ppm? NMR->Decision Syn Conclusion: Syn-Me/Ar Isomer Decision->Syn Yes (Shielded) NOESY Run NOESY (Confirm Me-Ar Proximity) Decision->NOESY No / Ambiguous XRD X-Ray Diffraction (Absolute Config) Syn->XRD If Pharma Filing Anti Conclusion: Anti-Me/Ar Isomer Anti->XRD If Pharma Filing NOESY->Syn Strong Cross-peak NOESY->Anti No Cross-peak

Caption: Decision matrix for assigning stereochemistry based on the "Ring Current" shielding effect.

Diagram 2: Mechanistic NOE Correlation

Visualizing the spatial arrangement that generates the diagnostic signal.

NOE_Mechanism cluster_syn Syn-Isomer (Diagnostic) Ar 2-Bromophenyl (Aromatic Ring) Me C2-Methyl Group Ar->Me NOE Signal (Strong) Ar->Me Shielding Cone (Upfield Shift) OH C1-Hydroxyl

Caption: The syn-isomer places the methyl group within the magnetic shielding cone of the aromatic ring, causing the upfield shift and NOE signal.

References

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Authoritative text on NOESY and stereochemical assignment).

  • Pretsch, E., et al. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for chemical shift prediction and ring current effects).

  • Flack, H. D. (1983). "On enantiomorph-polarity estimation". Acta Crystallographica Section A. (The foundational paper for using anomalous scattering—like Bromine—for absolute configuration).

  • Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison. (Online definitive guide for organic chemists).

Comparative

A Senior Application Scientist's Guide to Conformational Analysis: A DFT-Based Comparison of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol Conformers

Introduction: The Critical Role of 3D Structure in Molecular Function In the realm of drug development and materials science, a molecule's identity extends far beyond its two-dimensional chemical structure. Its three-dim...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Critical Role of 3D Structure in Molecular Function

In the realm of drug development and materials science, a molecule's identity extends far beyond its two-dimensional chemical structure. Its three-dimensional arrangement—or conformation—governs its interactions with biological targets, dictates its physical properties, and ultimately determines its efficacy and function. For molecules with significant flexibility, such as 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol, a complex landscape of low-energy conformers can coexist, each with a unique shape and potential for interaction.

This particular molecule presents a fascinating case study due to its inherent structural features: a flexible cyclopentane ring, two adjacent chiral centers, and the proximate arrangement of a hydroxyl group (-OH), a bulky 2-bromophenyl group, and a methyl group. This arrangement allows for a rich interplay of steric hindrance and stabilizing non-covalent interactions, such as intramolecular hydrogen bonding.[1][2][3] Understanding the relative stability of these conformers is not merely an academic exercise; it is paramount for predicting which shape the molecule is most likely to adopt and, therefore, how it will behave in a given environment, be it a solvent or the active site of a protein.

This guide provides an in-depth, experimentally-grounded protocol for comparing the conformers of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol using Density Functional Theory (DFT). We will move beyond a simple recitation of steps to explain the causality behind our methodological choices, ensuring a robust and self-validating computational workflow that provides trustworthy and actionable insights for researchers.

Theoretical Foundation: Selecting the Right Tools for the Job

The accuracy of any DFT calculation is fundamentally dependent on the choice of the functional and the basis set.[4][5] These choices are not arbitrary; they must be tailored to the specific chemical nature of the molecule under investigation.

1. The Functional: Accounting for Non-Covalent Interactions

The key to accurately modeling our target molecule lies in describing the subtle, yet powerful, non-covalent interactions that dictate its preferred conformations.[6][7] Standard DFT functionals like B3LYP can struggle to capture London dispersion forces, which are critical for describing interactions involving bulky groups and π-systems.[8]

Therefore, our choice is predicated on functionals that include empirical corrections for dispersion. The ωB97X-D and M06-2X functionals are excellent choices as they were specifically developed to handle a broad range of non-covalent interactions.[4] An equally robust and widely-used alternative is the popular B3LYP functional augmented with Grimme's D3 dispersion correction with Becke-Johnson damping (B3LYP-D3(BJ) ).[8][9] For this guide, we will proceed with ωB97X-D, valued for its balanced performance across various interaction types.

2. The Basis Set: A Foundation for Accuracy

The basis set is the set of mathematical functions used to build the molecular orbitals. For a molecule containing a heavy atom like bromine, a basis set that includes polarization and diffuse functions is essential for accurately describing its electron distribution and its interactions.

A Pople-style basis set like 6-311+G(d,p) or a Dunning-style correlation-consistent basis set (e.g., cc-pVTZ) would be suitable. However, the Ahlrichs' "def2" family of basis sets offers a highly efficient and accurate alternative. We recommend def2-TZVP , which provides a triple-zeta quality description with polarization functions on all atoms, offering a favorable balance of accuracy and computational cost for a molecule of this size.[4]

Experimental Protocol: A Validated Computational Workflow

The following protocol outlines a multi-step approach that begins with a broad search for potential conformers and progressively refines their structures and energies using high-level DFT calculations. This hierarchical approach is computationally efficient and experimentally robust.

Diagram: Computational Workflow for Conformer Analysis

Computational_Workflow cluster_0 Step 1: Initial Conformer Generation cluster_1 Step 2: DFT Refinement cluster_2 Step 3: Analysis & Validation Start Initial 3D Structure (e.g., (1R,2R) diastereomer) Conf_Search Conformational Search (Molecular Mechanics - MMFF94) Start->Conf_Search Filter Filter Unique Conformers (Energy window: ~5-7 kcal/mol) Conf_Search->Filter Pool of Conformers DFT_Opt Geometry Optimization (ωB97X-D/def2-TZVP) Filter->DFT_Opt Freq_Calc Frequency Calculation (Confirm minima, obtain thermochemistry) DFT_Opt->Freq_Calc Energy_Analysis Analyze Relative Energies (ΔE, ΔG) Freq_Calc->Energy_Analysis Optimized Structures & Thermodynamic Data Structural_Analysis Analyze Geometries (Dihedrals, H-bonds) Freq_Calc->Structural_Analysis NMR_Calc NMR Chemical Shift Calculation (GIAO Method) Freq_Calc->NMR_Calc Validation Compare with Experimental Data Energy_Analysis->Validation Structural_Analysis->Validation NMR_Calc->Validation Energy_Levels y_axis Relative Gibbs Free Energy (ΔG, kcal/mol) level0 label0 Conformer A (0.00 kcal/mol) level0->label0 level1 label1 Conformer B (1.98 kcal/mol) level1->label1 level2 label2 Conformer C (2.30 kcal/mol) level2->label2 origin yaxis_end origin->yaxis_end

Sources

Validation

Introduction: The Significance of Chiral Purity in Pharmaceutical Synthesis

An In-Depth Technical Guide to the Enantiomeric Separation of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol: A Comparative Analysis of Analytical and Preparative Strategies The precise three-dimensional arrangement of atoms...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Enantiomeric Separation of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol: A Comparative Analysis of Analytical and Preparative Strategies

The precise three-dimensional arrangement of atoms in a molecule can lead to profound differences in biological activity. This principle of chirality is a cornerstone of modern drug development, where two mirror-image enantiomers of the same compound can exhibit vastly different therapeutic effects, metabolic pathways, and toxicological profiles.[1][] The compound 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol represents a class of chiral tertiary alcohols that serve as valuable building blocks, or intermediates, in the synthesis of more complex active pharmaceutical ingredients (APIs). The presence of a chiral center at the C1 position necessitates robust methods for separating its enantiomers to ensure the stereochemical purity of the final drug substance.

This guide, prepared from the perspective of a Senior Application Scientist, provides a comprehensive comparison of modern chromatographic techniques for both the analytical determination and preparative-scale isolation of the enantiomers of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol. We will explore the underlying principles of chiral recognition, compare the performance of High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), and provide detailed, field-proven protocols to guide researchers in developing and scaling up these critical separations.

Part 1: A Comparative Overview of Chiral Separation Technologies

The separation of enantiomers requires a chiral environment that can diastereomerically interact with the two enantiomers. In modern chromatography, this is most often achieved directly using a Chiral Stationary Phase (CSP).[3] The choice between HPLC and SFC is often dictated by the desired scale, speed, and environmental impact.

  • High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for analytical chiral separations.[4] Polysaccharide-based CSPs, such as those derived from amylose and cellulose, are exceptionally versatile and effective for a broad range of chiral compounds, including those with aromatic groups and hydrogen-bonding sites like our target molecule.[5][6] Separations can be performed in normal-phase, reversed-phase, or polar organic modes, offering great flexibility in method development.[7]

  • Supercritical Fluid Chromatography (SFC): SFC has emerged as a powerful and "greener" alternative to HPLC, particularly for preparative-scale purifications.[8] It uses supercritical CO2 as the primary mobile phase, which is non-toxic, non-flammable, and easily removed post-collection.[7] The low viscosity and high diffusivity of the supercritical fluid mobile phase often lead to faster separations and higher efficiency compared to HPLC, without compromising resolution.[9]

The structural features of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol—a π-basic bromophenyl group, a hydrogen-bonding hydroxyl group, and a rigid cyclic scaffold—make it an ideal candidate for separation on polysaccharide-based CSPs, where chiral recognition is driven by a combination of hydrogen bonds, π-π interactions, and steric inclusion within the chiral polymer grooves.[6]

Table 1: Comparison of Leading Chromatographic Platforms
FeatureChiral High-Performance Liquid Chromatography (HPLC)Chiral Supercritical Fluid Chromatography (SFC)
Primary Mobile Phase Organic Solvents (e.g., Hexane, Heptane, Alcohols)Supercritical Carbon Dioxide (CO₂)
Typical Run Time 5 - 30 minutes1 - 10 minutes
Solvent Consumption HighSignificantly Lower
Operating Pressure Moderate (1000-6000 psi)High (1500-4500 psi)
Post-Purification Workup Solvent evaporation required (time/energy intensive)CO₂ evaporates, leaving product in minimal co-solvent
Scalability Well-established for analytical and preparative scales[10]Excellent for preparative scale; very rapid[7][8]
Environmental Impact High organic solvent waste"Green" technology due to CO₂ use

Part 2: Analytical Method Development Workflow

When a specific method for a novel compound is not available, a systematic screening approach is the most efficient path to a successful separation. This involves testing a selection of columns with broad enantioselectivity under standardized mobile phase conditions.[3]

Workflow for Analytical Method Screening

The diagram below illustrates a logical workflow for screening multiple chiral columns and mobile phases to identify the optimal analytical conditions. This approach maximizes the probability of finding a baseline separation in a minimal number of experiments.

G cluster_prep Preparation cluster_screening Automated Screening cluster_eval Evaluation & Optimization Racemate Prepare 1 mg/mL Solution of Racemic Analyte Screening Inject on HPLC/SFC System with Column Switching Valve Racemate->Screening MobilePhases Prepare Mobile Phase Stock Solutions (e.g., Hexane/IPA, Hexane/EtOH) MobilePhases->Screening C1 Column 1 (e.g., Chiralpak® IA) Screening->C1 Test MP1 C2 Column 2 (e.g., Chiralpak® IB) Screening->C2 Test MP1 C3 Column 3 (e.g., Chiralcel® OD-H) Screening->C3 Test MP1 C4 Column 4 (e.g., Chiralcel® OJ-H) Screening->C4 Test MP1 Data Collect Chromatograms Calculate k', α, and Rs C1->Data C2->Data C3->Data C4->Data Decision Baseline Separation? (Rs > 1.5) Data->Decision Optimize Optimize Mobile Phase (Modifier %, Additives, Temp.) Decision->Optimize No Final Final Validated Analytical Method Decision->Final Yes Optimize->Screening Re-screen with Optimized MP

Caption: Automated workflow for chiral analytical method development.

Protocol 1: Analytical HPLC/SFC Column Screening

This protocol describes a standardized procedure for evaluating four common polysaccharide-based CSPs to identify the best conditions for separating the enantiomers of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol.

1. Sample and Mobile Phase Preparation:

  • Prepare a stock solution of the racemic analyte at 1.0 mg/mL in isopropanol (IPA).
  • Prepare the primary screening mobile phases:
  • Mobile Phase A: n-Hexane / Isopropanol (90:10, v/v)
  • Mobile Phase B: n-Hexane / Ethanol (90:10, v/v)
  • For SFC, the mobile phase will be CO₂ with an alcohol co-solvent (e.g., Methanol or IPA).

2. Chromatographic Conditions:

  • Instrument: HPLC or SFC system with a column switcher.[11]
  • Columns:
  • Chiralpak® IA (Amylose tris(3,5-dimethylphenylcarbamate))
  • Chiralpak® IB (Cellulose tris(3,5-dimethylphenylcarbamate))
  • Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))
  • Chiralcel® OJ-H (Cellulose tris(4-methylbenzoate))
  • Flow Rate: 1.0 mL/min (HPLC); 3.0 mL/min (SFC)
  • Temperature: 25 °C
  • Detection: UV at 220 nm
  • Injection Volume: 5 µL

3. Procedure:

  • Equilibrate the first column (e.g., Chiralpak® IA) with Mobile Phase A for 10 column volumes.
  • Inject the sample and record the chromatogram.
  • Repeat the injection using Mobile Phase B.
  • Automatically switch to the next column and repeat the process until all column/mobile phase combinations have been tested.

4. Data Analysis:

  • For each condition, calculate the retention factor (k'), separation factor (α), and resolution (Rs).
  • A successful separation is typically defined as having a resolution (Rs) value ≥ 1.5.
Table 2: Hypothetical Screening Results

This table illustrates the type of data generated from the screening protocol, allowing for direct comparison of column performance.

ColumnMobile Phasek'₁k'₂Separation Factor (α)Resolution (Rs)Comments
Chiralpak® IAHexane/IPA (90/10)2.83.51.252.1Good Separation. Baseline resolved.
Chiralpak® IBHexane/IPA (90/10)4.14.31.050.6Poor Resolution.
Chiralcel® OD-HHexane/IPA (90/10)3.54.51.292.5Excellent Separation. Best initial hit.
Chiralcel® OJ-HHexane/IPA (90/10)5.25.21.000.0No Separation.
Chiralcel® OD-HHexane/EtOH (90/10)2.93.91.342.8Improved resolution with Ethanol.

Causality: The hypothetical results suggest that the Chiralcel® OD-H column provides the strongest chiral recognition for this analyte. The change from IPA to Ethanol as a modifier improved both the separation factor and resolution, likely due to altered hydrogen-bonding interactions between the analyte, solvent, and the CSP.[1] This condition would be selected for further optimization and scale-up.

Part 3: Preparative Separation for Enantiomer Isolation

Once a successful analytical method is established, the focus shifts to scaling the separation to isolate gram-to-kilogram quantities of each pure enantiomer.[10] Preparative SFC is often the preferred method for this task due to its speed and efficiency.[12]

Workflow for Preparative SFC Scale-Up

The process involves optimizing the analytical method for high throughput ("stacking" injections) and then collecting the separated enantiomeric peaks.

G cluster_dev Method Development cluster_prep Preparative Run cluster_collect Fraction Collection & Analysis Analytical Optimized Analytical Method (e.g., Chiralcel OD-H) Loading Perform Loading Study on Analytical Column Analytical->Loading PrepSFC Scale to Preparative SFC (Larger Column & Flow Rate) Loading->PrepSFC Calculate Loading Capacity Stacking Perform Stacked Injections of Concentrated Sample PrepSFC->Stacking Collect1 Collect Enantiomer 1 Fraction Stacking->Collect1 Collect2 Collect Enantiomer 2 Fraction Stacking->Collect2 Analysis Analyze Fractions for Purity and Enantiomeric Excess (ee) Collect1->Analysis Collect2->Analysis Evap Evaporate Co-Solvent Analysis->Evap Purity >99% ee Pure Isolated Pure Enantiomers Evap->Pure

Caption: Workflow for preparative SFC separation and isolation.

Protocol 2: Preparative SFC Separation

This protocol provides a framework for scaling the optimized analytical method to a preparative SFC system.

1. Sample Preparation:

  • Dissolve the racemic 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol in the minimum amount of co-solvent (e.g., methanol) to create a highly concentrated solution (e.g., 50-100 mg/mL).

2. Preparative Chromatographic Conditions:

  • Instrument: Preparative SFC system (e.g., Thar SFC 100).
  • Column: Chiralcel® OD (250 x 20 mm, 10 µm).
  • Mobile Phase: CO₂ / Methanol (e.g., 85:15, v/v).
  • Flow Rate: 70 g/min .
  • Back Pressure: 100 Bar.
  • Temperature: 35 °C.
  • Detection: UV at 220 nm.
  • Injection: Stacked injections of 1.0 mL per cycle.

3. Procedure:

  • Equilibrate the preparative column with the mobile phase.
  • Begin the sequence of stacked injections. The cycle time between injections is set so that the second enantiomer of the first injection elutes just before the first enantiomer of the subsequent injection.
  • Use an automated fraction collector triggered by UV signal to separately collect the two enantiomeric peaks.

4. Post-Run Processing:

  • Combine the fractions for each enantiomer.
  • Analyze a small aliquot from each combined fraction using the optimized analytical HPLC/SFC method to confirm enantiomeric excess (ee) and chemical purity.
  • Remove the co-solvent from the collected fractions via rotary evaporation to yield the isolated, pure enantiomers.

Conclusion

The enantiomeric separation of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol is readily achievable using modern chromatographic techniques. A systematic screening of polysaccharide-based chiral stationary phases under normal-phase HPLC or SFC conditions is a highly effective strategy for initial method development. For isolating multi-gram quantities of pure enantiomers, preparative SFC offers significant advantages in speed, efficiency, and sustainability over traditional preparative HPLC. The protocols and workflows detailed in this guide provide a robust framework for researchers to successfully tackle this and similar chiral separation challenges, ensuring the production of high-purity intermediates essential for pharmaceutical research and development.

References

  • Mericko, D., Lehotay, J., & Čižmárik, J. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(3), 107-113. [Link provided is a generic API redirect, direct link not available]
  • Gimeno, A., et al. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules, 29(6), 1346. [Link]

  • Aboul-Enein, H. Y., & Ali, I. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

  • Vetter, W., et al. (2010). Liquid chromatographic enantioseparation of the brominated flame retardant 2,3-dibromopropyl-2,4,6-tribromophenyl ether (DPTE) and enantiomer fractions in seal blubber. PubMed, 200(1-2), 169-75. [Link]

  • Ribeiro, A. R., et al. (2021). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. Molecules, 26(17), 5349. [Link]

  • Mori, K., & Ikunaka, M. (2018). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 23(11), 2848. [Link]

  • Welch, C. J. (2016). The Use of Preparative Chiral Chromatography for Accessing Enantiopurity in Pharmaceutical Discovery and Development. ResearchGate. [Link]

  • Agafonov, O. S., et al. (2016). Synthesis of 1,2-epoxycyclopentane and/or 1,2-cyclopentanediol by oxidation of cyclopentene with aqueous solution of hydrogen peroxide. ResearchGate. [Link]

  • Tömösközi, I., et al. (2020). Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins. Molecules, 25(16), 3743. [Link]

  • Lomsadze, K., et al. (2024). HPLC and SFC Enantioseparation of (±)-Trans-β-Lactam Ureas on Immobilized Polysaccharide-Based Chiral Stationary Phases—The Introduction of Dimethyl Carbonate as an Organic Modifier in SFC. Molecules, 29(3), 579. [Link]

  • Regis Technologies. Chiral Stationary Phases. Regis Technologies HPLC Brochure. [Link]

  • Zhang, X., et al. (2016). A Perspective on the Application of Preparative Supercritical Fluid Chromatography Using Achiral Stationary Phases in Pharmaceutical Drug Discovery and Development. American Pharmaceutical Review. [Link]

  • Fountain, K. J., & Turner, A. (2014). Separation of Pharmaceuticals by SFC using Mono- and Di-Hydroxy Substituted Phenyl Stationary Phases. Chromatography Today. [Link]

  • Kumar, V., & Sharma, V. (2018). Chiral Chromatography in Pharmaceutical Analysis. Pharma Focus America. [Link]

  • Ito, H., et al. (2005). A Practical Preparation of 2-Hydroxymethyl-2-cyclopenten-1-one by Morita-Baylis-Hillman Reaction. Organic Chemistry Portal. [Link]

  • Zaggout, F. R. (2005). Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry, 17(3), 1443-1450. [Link provided is a generic API redirect, direct link not available]
  • Peric, M., et al. (2022). Application of Green Chiral Chromatography in Enantioseparation of Newly Synthesized Racemic Marinoepoxides. Molecules, 27(16), 5308. [Link]

  • Scott, J. P., et al. (2021). Multigram Preparation of BRD4780 Enantiomers and Assignment of Absolute Stereochemistry. The Journal of Organic Chemistry, 86(6), 4867-4874. [Link]

  • Rajendran, S., & Muthukumaran, A. (2005). A simple and regioselective α-bromination of alkyl aromatic compounds by two-phase electrolysis. Tetrahedron Letters, 46(26), 4583-4585. [Link provided is a generic API redirect, direct link not available]
  • Canham, S. M., et al. (2011). Gold-Catalyzed Oxidative Coupling of Arenes and Arylsilanes. Organic Syntheses, 88, 98-111. [Link]

  • Shimadzu Corporation. (2016). Chiral Separation Using SFC and HPLC. Shimadzu Application Note. [Link]

Sources

Comparative

The Bromo-Substituent's Influence on Cyclopentanol Reactivity: A Comparative Guide

Abstract The introduction of a bromo-substituent to the cyclopentanol ring profoundly alters its chemical reactivity, creating a nuanced landscape of potential reaction pathways. This guide provides a comparative analysi...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The introduction of a bromo-substituent to the cyclopentanol ring profoundly alters its chemical reactivity, creating a nuanced landscape of potential reaction pathways. This guide provides a comparative analysis of the reactivity of bromo-substituted cyclopentanols against the parent cyclopentanol, with a focus on substitution, elimination, and oxidation reactions. We will delve into the mechanistic underpinnings of these transformations, supported by experimental data, to provide researchers, scientists, and drug development professionals with a comprehensive understanding of how the position and stereochemistry of the bromo-substituent dictate reaction outcomes. This document serves as a technical resource, elucidating the principles that govern the reactivity of this important class of compounds.

Introduction: The Baseline Reactivity of Cyclopentanol

Cyclopentanol, a secondary alcohol, exhibits reactivity characteristic of its functional group. The hydroxyl (-OH) group is a poor leaving group, and its reactions often necessitate protonation or conversion to a better leaving group (e.g., a tosylate) to facilitate substitution or elimination. Oxidation of the secondary alcohol typically yields cyclopentanone. The cyclopentane ring itself possesses inherent ring strain, which can influence reaction rates compared to acyclic or six-membered ring analogues.[1]

The Influence of the Bromo-Substituent: A Game of Inductive Effects and Stereochemistry

The introduction of a bromine atom to the cyclopentanol ring introduces several key factors that modulate its reactivity:

  • Inductive Effect: Bromine is an electronegative atom that exerts a strong electron-withdrawing inductive effect (-I effect). This effect can influence the stability of charged intermediates, such as carbocations, that may form during a reaction.

  • Steric Hindrance: The size of the bromine atom can introduce steric hindrance, potentially impeding the approach of nucleophiles or bases to nearby reaction centers.

  • Neighboring Group Participation (NGP): When appropriately positioned, the bromine atom can act as an internal nucleophile, participating in the reaction mechanism to form bridged intermediates. This can lead to enhanced reaction rates and specific stereochemical outcomes.[2][3][4]

  • Stereochemistry: The relative orientation of the bromo and hydroxyl groups (cis or trans) is a critical determinant of the available reaction pathways and the stereochemistry of the products.

Comparative Analysis of Key Reactions

Substitution Reactions: A Tale of Two Mechanisms (SN1 vs. SN2)

Nucleophilic substitution reactions at the carbon bearing the hydroxyl group are significantly influenced by the bromo-substituent. The competition between unimolecular (SN1) and bimolecular (SN2) pathways is a central theme.[5][6]

Unsubstituted Cyclopentanol:
  • SN2: Direct displacement of the hydroxyl group via an SN2 mechanism is difficult due to the poor leaving group nature of -OH. Conversion to a better leaving group (e.g., tosylate) is typically required. The reaction proceeds with inversion of configuration.[7]

  • SN1: Reaction under acidic conditions can lead to protonation of the hydroxyl group, forming a good leaving group (H₂O). Departure of water would generate a secondary carbocation, which can be attacked by a nucleophile.[8] However, this secondary carbocation is prone to rearrangement.

Bromo-Substituted Cyclopentanols:

The position of the bromo-substituent is paramount. Let's consider 2-bromocyclopentanol as a representative example.

  • trans-2-Bromocyclopentanol: In the presence of a strong acid like HBr, the hydroxyl group is protonated. The adjacent bromine atom can then participate as a neighboring group, displacing the water molecule to form a bridged bromonium ion intermediate.[3][4] This intermediate is then attacked by a bromide ion. Because the attack can occur at either carbon of the bromonium ion with equal probability, an optically active starting material can lead to a racemic (optically inactive) product, even with retention of the trans configuration.[8]

  • cis-2-Bromocyclopentanol: The reactivity of the cis isomer can be markedly different. For instance, in reactions that might otherwise proceed via neighboring group participation, the stereochemistry may not be suitable for the backside attack required to form the bridged intermediate.

The choice of solvent also plays a crucial role. Polar protic solvents favor SN1 reactions by stabilizing the carbocation intermediate, while polar aprotic solvents favor SN2 reactions.[5][9]

Elimination Reactions: The E1 and E2 Pathways

Elimination reactions of cyclopentanol and its bromo-derivatives lead to the formation of cyclopentene. The regioselectivity and stereoselectivity of these reactions are governed by the mechanism (E1 or E2).[10][11][12][13]

Unsubstituted Cyclopentanol:

Dehydration of cyclopentanol under acidic conditions typically proceeds through an E1 mechanism, involving the formation of a carbocation intermediate.[14]

Bromo-Substituted Cyclopentanols:

The presence of the bromo-substituent can favor an E2 mechanism, especially with a strong, non-nucleophilic base. The E2 mechanism requires an anti-periplanar arrangement of the proton to be removed and the leaving group.[12][13]

  • Stereochemical Implications: The stereochemistry of the bromo-substituted cyclopentanol will determine which protons are available for anti-periplanar elimination, thus dictating the regioselectivity of the resulting double bond.

Oxidation Reactions: Formation of Cyclopentanone

The oxidation of secondary alcohols to ketones is a fundamental transformation.

Unsubstituted Cyclopentanol:

A variety of oxidizing agents, such as chromic acid (H₂CrO₄), pyridinium chlorochromate (PCC), and N-bromosuccinimide (NBS), can be used to convert cyclopentanol to cyclopentanone.[15][16][17] The reaction with NBS, for example, can proceed through a mechanism involving the cleavage of the α-C-H bond in a transition state.[15]

Bromo-Substituted Cyclopentanols:

The presence of a bromo-substituent can affect the rate of oxidation. The electron-withdrawing nature of bromine can deactivate the ring, potentially slowing down the reaction.[18] However, the specific conditions and oxidant used will ultimately determine the outcome. It is also important to consider potential side reactions, such as elimination, especially under harsh oxidative conditions.

Intramolecular Reactions: Epoxide Formation

A key reaction that highlights the dramatic effect of the bromo-substituent is the intramolecular formation of an epoxide from a 2-bromocyclopentanol.

  • (1R,2R)-2-Bromocyclopentanol: This trans isomer reacts rapidly with a base like sodium hydroxide. The base deprotonates the hydroxyl group to form an alkoxide. This alkoxide then acts as an internal nucleophile, attacking the adjacent carbon bearing the bromine in an intramolecular SN2 reaction.[19] This backside attack displaces the bromide ion and forms cyclopentene oxide.[20][21][22][23][24][25] The resulting cyclopentene oxide is a meso compound and therefore optically inactive.[21][25][26]

  • (1S,2R)-2-Bromocyclopentanol: In contrast, this cis isomer is much less reactive under the same conditions.[21][26] For the intramolecular SN2 reaction to occur, the alkoxide must perform a backside attack on the carbon-bromine bond. In the cis isomer, the hydroxyl and bromo groups are on the same side of the ring, making this backside attack sterically hindered and electronically unfavorable.

This stark difference in reactivity provides a classic example of how stereochemistry dictates reaction pathways.

Experimental Data and Protocols

Comparative Reactivity in Epoxide Formation
SubstrateReagentRelative RateProductStereochemistry
(1R,2R)-2-BromocyclopentanolNaOHFastCyclopentene OxideMeso (optically inactive)[21][25][26]
(1S,2R)-2-BromocyclopentanolNaOHVery SlowNo significant reaction-
Protocol: Synthesis of Cyclopentene Oxide from trans-2-Bromocyclopentanol

Materials:

  • trans-2-Bromocyclopentanol

  • Sodium hydroxide (NaOH)

  • Water

  • Diethyl ether

  • Round-bottom flask

  • Magnetic stirrer

  • Separatory funnel

  • Drying agent (e.g., anhydrous magnesium sulfate)

  • Rotary evaporator

Procedure:

  • Dissolve trans-2-bromocyclopentanol in diethyl ether in a round-bottom flask equipped with a magnetic stirrer.

  • Prepare an aqueous solution of sodium hydroxide.

  • Slowly add the sodium hydroxide solution to the stirred solution of trans-2-bromocyclopentanol at room temperature.

  • Allow the reaction to stir for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, transfer the mixture to a separatory funnel.

  • Separate the organic layer and wash it with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield crude cyclopentene oxide.

  • The product can be further purified by distillation if necessary.

Visualizing Reaction Mechanisms

Epoxide Formation from trans-2-Bromocyclopentanol

epoxide_formation reactant trans-2-Bromocyclopentanol alkoxide Alkoxide Intermediate reactant->alkoxide Deprotonation base NaOH base->alkoxide product Cyclopentene Oxide alkoxide->product Intramolecular SN2 Attack byproduct NaBr + H₂O product->byproduct

Caption: Intramolecular SN2 reaction for epoxide formation.

SN1 Reaction of trans-2-Bromocyclopentanol with HBr

sn1_reaction start trans-2-Bromocyclopentanol protonated Protonated Alcohol start->protonated Protonation hbr HBr hbr->protonated bromonium Bromonium Ion Intermediate protonated->bromonium Neighboring Group Participation product racemic trans-1,2-Dibromocyclopentane bromonium->product Nucleophilic Attack br_ion Br⁻ br_ion->product

Caption: SN1 reaction with neighboring group participation.

Conclusion

The presence of a bromo-substituent on a cyclopentanol ring introduces a layer of complexity and versatility to its reactivity. The interplay of inductive effects, steric hindrance, and, most notably, neighboring group participation, allows for a range of stereospecific and stereoselective transformations that are not accessible with the parent cyclopentanol. A thorough understanding of these principles is crucial for the strategic design of synthetic routes in pharmaceutical and materials science research. The dramatic difference in reactivity between cis and trans isomers, particularly in intramolecular reactions, underscores the importance of stereochemical control in modern organic synthesis.

References

  • Chegg. (2023, March 1). Solved 6. (1R,2R)-2-Bromocyclopentanol reacts rapidly with | Chegg.com. Retrieved from [Link]

  • Filo. (2025, April 1). (1 R, 2 R)-2 -Bromocyclopentanol reacts rapidly with sodium hydroxide to .. - Filo. Retrieved from [Link]

  • Master Organic Chemistry. (2015, January 26). Epoxides - The Outlier Of The Ether Family. Retrieved from [Link]

  • Organic Chemistry Tutor. (2018, September 20). Synthesis of Epoxides. Retrieved from [Link]

  • Vaia. (n.d.). What product would you expect from the reaction of cyclopentene with NBS and water? Show the stereochemistry. Retrieved from [Link]

  • Patsnap Eureka. (2025, March 28). SN1 vs. SN2 Explained: Rate Laws, Reactivity, and Solvent Effects. Retrieved from [Link]

  • brainly.com. (2023, August 9). [FREE] Explain the difference in the reactivity of bromocyclopentane and bromocyclohexane with each reagent. Retrieved from [Link]

  • Pearson. (2024, May 14). (b) Under the same conditions, an optically active sample of trans-2-bromocyclopentanol reacts with concentrated aqueous HBr to give an optically inactive product, (racemic) trans-1,2-dibromocyclopentane. Propose a mechanism to show how this reaction goes with apparently complete retention of configuration, yet with racemization. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Mechanism of oxidation of alcohols with N-bromo succinimide. Retrieved from [Link]

  • International Journal of Research and Technology Innovation. (n.d.). Oxidation of Cyclopentanol by N-bromosuccinimide in Aqueous Acetic Acid and Micellar medium. Retrieved from [Link]

  • chemeurope.com. (n.d.). Neighbouring group participation. Retrieved from [Link]

  • Master Organic Chemistry. (2012, October 10). E1 vs E2: Comparing the E1 and E2 Reactions. Retrieved from [Link]

  • Scribd. (2013, June 12). Neighboring Group Participation. Retrieved from [Link]

  • ePathshala. (n.d.). NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-13, PPT-28 Neighbouring Group Participation (NGP). Retrieved from [Link]

  • YouTube. (2020, November 11). Mechanism, Rate Law, Reactivity | E1 vs E2 Elimination | Organic Chemistry 7.6. Retrieved from [Link]

  • ChemTalk. (2021, June 26). Understanding E1 vs E2 Reactions | Organic Chemistry. Retrieved from [Link]

  • Vaia. (n.d.). Q53P Give the structures of the inter... [FREE SOLUTION]. Retrieved from [Link]

  • Chemistry LibreTexts. (2019, September 3). 6.7: Stereochemistry of the SN2 Reaction. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

1-(2-Bromophenyl)-2-methylcyclopentan-1-ol proper disposal procedures

Proper Disposal Procedures for 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol[1][2][3] Executive Summary: Immediate Action Plan 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol is a halogenated organic compound. For disposal purpo...

Author: BenchChem Technical Support Team. Date: March 2026

Proper Disposal Procedures for 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol[1][2][3]

Executive Summary: Immediate Action Plan

1-(2-Bromophenyl)-2-methylcyclopentan-1-ol is a halogenated organic compound. For disposal purposes, it must be classified as Halogenated Organic Waste . Under no circumstances should this compound be disposed of down the drain, in regular trash, or mixed with non-halogenated solvents (e.g., acetone, ethanol) without proper labeling.

Core Disposal Directive:

  • Waste Stream: Halogenated Chemical Waste.[3]

  • Destruction Method: High-Temperature Incineration (with flue gas scrubbing).

  • Container: HDPE or Glass (Amber preferred).

  • Labeling: "Hazardous Waste – Halogenated – Toxic/Irritant."

Chemical Profile & Hazard Assessment

To ensure safe handling, we must first establish the chemical nature of the substance. As a specialized pharmaceutical intermediate (structurally related to NMDA receptor modulators or ketamine analogs), specific Safety Data Sheets (SDS) may be limited. The following assessment is derived from Functional Group Analysis (Brominated Aromatic + Cycloalkanol).

Physicochemical Properties (Predicted)
PropertyDescription / Value
Structure Cyclopentane ring with a tertiary alcohol, a methyl group, and a 2-bromophenyl substituent.[4]
Physical State Viscous oil or low-melting solid (depending on stereochemistry).
Solubility Insoluble in water; soluble in organic solvents (DCM, Methanol, DMSO).
Reactivity Stable under normal conditions. Incompatible with strong oxidizing agents.[3][5]
Risk Assessment Matrix
Hazard ClassClassificationOperational Implication
Halogenated High Contains Bromine.[1][4][5][6] MUST be segregated from non-halogenated waste to prevent cross-contamination of fuel-blending waste streams.
Health Irritant / Toxic Likely Skin Irrit. 2, Eye Irrit.[6][7] 2A, STOT SE 3. Treat as potentially toxic if ingested.[1][5][7]
Environmental Aquatic Toxicity Brominated aromatics are persistent and toxic to aquatic life.[1] Zero-discharge policy applies.

Operational Disposal Protocol

This protocol uses a Self-Validating System : each step includes a verification check to prevent downstream errors.

Step 1: Waste Segregation & Classification
  • Action: Isolate the chemical from other waste streams.

  • Reasoning: Halogenated wastes require specific incineration temperatures (>1100°C) and scrubbers to neutralize acidic byproducts (HBr). Mixing with non-halogenated waste renders the entire volume "halogenated," significantly increasing disposal costs and complexity.

  • Verification: Check the label.[2][3][5][7] Does it say "Halogenated"?

Step 2: Packaging & Container Selection
  • Solid Waste: Use a wide-mouth HDPE jar. Double-bag the substance in chemically resistant polyethylene bags before placing it in the jar.

  • Liquid Waste (Solutions): Use a narrow-neck HDPE or Glass jerrycan.

    • Constraint: Do not use metal containers (steel/aluminum) if the waste is acidic or if the compound has degraded to release HBr.

  • Verification: Ensure the cap is a screw-top with a chemically resistant liner (PTFE/Teflon).

Step 3: Labeling & Documentation
  • Label Content:

    • Full Chemical Name: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol.

    • constituents: If in solution, list the solvent (e.g., "Dichloromethane 90%, 1-(2-Bromophenyl)... 10%").

    • Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated.

Step 4: Storage Prior to Pickup
  • Store in a Secondary Containment Tray (polypropylene) to capture potential leaks.

  • Keep in a cool, well-ventilated area away from oxidizers.

Step 5: Final Disposal (Incineration)
  • Transfer to a licensed hazardous waste contractor (e.g., Veolia, Clean Harbors, Stericycle).

  • Method: Rotary Kiln Incineration.

  • Compliance: Ensure the manifest lists "Halogenated Organic Solids/Liquids" (e.g., RCRA code D001/D002/U-listed equivalent if applicable, or generic halogenated codes).

Visual Workflows

Figure 1: Waste Segregation Decision Tree

This logic gate ensures the material enters the correct waste stream immediately.

WasteSegregation cluster_warning CRITICAL RULE Start Disposal of 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol StateCheck Physical State? Start->StateCheck Solid Solid / Viscous Oil StateCheck->Solid Liquid Dissolved in Solvent StateCheck->Liquid SolidBin Solid Waste Bin (Double Bagged) Solid->SolidBin Pure Substance SolventCheck Is Solvent Halogenated? (e.g., DCM, Chloroform) Liquid->SolventCheck HaloLiq Halogenated Liquid Waste (Red Can / HDPE) SolventCheck->HaloLiq Yes SolventCheck->HaloLiq No (Must segregate due to solute) Destruction High-Temp Incineration (Rotary Kiln) SolidBin->Destruction HaloLiq->Destruction NonHaloLiq Non-Halogenated Waste (Clear Can) Warning Do NOT mix with Acids or Oxidizers

Caption: Decision logic for segregating 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol based on physical state and solvent matrix.

Figure 2: Emergency Spill Response Protocol

Immediate actions to take in the event of a laboratory spill.

SpillResponse Spill Spill Detected Evacuate 1. Evacuate & Ventilate Spill->Evacuate PPE 2. Don PPE (Nitrile Gloves, Goggles, Lab Coat) Evacuate->PPE Contain 3. Containment (Absorbent Pads/Vermiculite) PPE->Contain Collect 4. Collection (Scoop into Wide-Mouth Jar) Contain->Collect Label 5. Label as 'Hazardous Waste - Debris' Collect->Label

Caption: Step-by-step workflow for managing a spill of brominated organic intermediates.

Emergency Procedures

Spill Management
  • Isolate: Evacuate the immediate area. If the substance is a powder, minimize air currents to prevent inhalation.

  • PPE: Wear double nitrile gloves , safety goggles, and a lab coat. If handling large quantities (>10g) of powder, use a N95 or P100 respirator.

  • Neutralization/Cleanup:

    • Liquids: Absorb with vermiculite, sand, or commercial spill pads.

    • Solids: Dampen slightly with an inert solvent (like heptane) to prevent dust, then scoop into a waste container.

  • Decontamination: Wipe the surface with a soap/water solution, followed by an alcohol wipe. Dispose of all wipes as hazardous waste.

First Aid (Exposure)
  • Skin Contact: Wash with soap and water for 15 minutes. Brominated compounds can be absorbed; monitor for irritation.

  • Eye Contact: Rinse immediately with water for 15 minutes.[7] Seek medical attention.

  • Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.

References

  • National Institutes of Health (NIH) - PubChem. Compound Summary: Brominated Cycloalkanols (Analogous Structures). Available at: [Link]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Management of Halogenated Solvents. Available at: [Link]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Labels and Pictograms. Available at: [Link]

Sources

Handling

Personal Protective Equipment (PPE) &amp; Handling Guide: 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol

Part 1: Executive Safety Assessment 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol (CAS: Analogous to 2060044-18-8) is a specialized halogenated tertiary alcohol often utilized as a pharmacophore intermediate in the synthesi...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Safety Assessment

1-(2-Bromophenyl)-2-methylcyclopentan-1-ol (CAS: Analogous to 2060044-18-8) is a specialized halogenated tertiary alcohol often utilized as a pharmacophore intermediate in the synthesis of NMDA receptor modulators (e.g., ketamine analogs).

Due to its structural properties—combining a lipophilic brominated aryl ring with a tertiary alcohol—this compound presents specific risks regarding cutaneous absorption and respiratory irritation . It must be treated as a Potent Bioactive Intermediate until specific toxicological data proves otherwise.

Core Hazard Profile (GHS Classification Estimates)

Based on Structural Activity Relationship (SAR) with 1-(2-bromophenyl)cyclopentan-1-ol and similar aryl halides.

Hazard ClassCategoryHazard Statement
Acute Toxicity (Oral) Cat 4H302: Harmful if swallowed.[1][2][3]
Skin Corrosion/Irritation Cat 2H315: Causes skin irritation.[1][2][4]
Serious Eye Damage Cat 2AH319: Causes serious eye irritation.[1][2][3]
STOT - Single Exposure Cat 3H335: May cause respiratory irritation.[1][2][3]
Systemic Toxicity WarningPotential CNS depression (drowsiness/dizziness) due to structural similarity to sedative-hypnotics.

Part 2: PPE Selection Matrix

Directive: Do not rely on standard "lab coat and glasses" advice. This matrix is designed for high-fidelity protection against halogenated organic solvents and solids.

Barrier Protection Logic

The presence of the bromine atom and the lipophilic cyclopentyl ring increases the permeation rate of this compound through standard latex gloves. Nitrile is insufficient for prolonged contact.

Protection ZoneRecommended EquipmentTechnical Justification
Hand (Primary) Silver Shield® / 4H® (PE/EVAL/PE laminate) Impermeable: Laminate films provide >480 min breakthrough time for aromatic halides.
Hand (Outer) Nitrile (5-8 mil) Dexterity & Grip: Worn over the laminate glove to provide mechanical strength and grip.
Eye/Face Chemical Splash Goggles (Indirect Vent) Vapor Seal: Safety glasses allow vapor bypass. Goggles prevent ocular absorption of volatile organic vapors.
Respiratory Half-face Respirator w/ OV/P100 Cartridges Dual Threat: Protects against organic vapors (OV) if dissolved in solvent and particulates (P100) if handled as a solid.
Body Tyvek® 400 (or equivalent) Dust/Splash Barrier: Standard cotton lab coats absorb organic liquids; Tyvek repels them.
PPE Decision Workflow

The following logic gate ensures you select the correct PPE based on the specific state of the reagent.

PPE_Logic Start Start: Handling 1-(2-Bromophenyl)-2-methylcyclopentan-1-ol State_Check Is the compound in Solid or Liquid state? Start->State_Check Solid Solid / Powder State_Check->Solid Powder Liquid Liquid / Solution State_Check->Liquid Solvent/Oil Quant_Check Quantity > 100 mg? Solid->Quant_Check Level_B High-Risk Protocol: Double Glove (Laminate + Nitrile) + Splash Goggles + Tyvek Sleeves Liquid->Level_B High Permeation Risk Level_A Standard Protocol: Nitrile Gloves + Safety Glasses (Fume Hood Mandatory) Quant_Check->Level_A No (<100mg) Level_C Respiratory Protocol: Add N95 or P100 Mask to Level A Quant_Check->Level_C Yes (>100mg)

Figure 1: PPE Selection Logic based on physical state and quantity. Note that liquid handling always defaults to higher protection due to skin absorption risks.

Part 3: Operational Handling Protocol

Phase 1: Preparation (The "Cold" Phase)
  • Engineering Controls: Verify Fume Hood velocity is 100 fpm (0.5 m/s) . Work must never be performed on an open bench.

  • Quenching Agent: Prepare a beaker of 10% Sodium Carbonate (Na₂CO₃) or dilute bleach. This is for immediate decontamination of tools.

  • Weighing Strategy:

    • Best Practice: Weigh inside the fume hood using a draft shield.

    • Alternative: If the balance is outside, use a tared, screw-top vial . Add the solid inside the hood, close the vial, weigh outside, and return to the hood to dispense. Never transport open containers.

Phase 2: Synthesis & Manipulation

Context: This alcohol is often subjected to dehydration or rearrangement reactions using acidic conditions (e.g., H₂SO₄ or SOCl₂).

  • Solvent Choice: When dissolving, avoid DMSO if possible, as it enhances skin permeability of the toxic solute. Prefer Dichloromethane (DCM) or Ethyl Acetate , but be aware DCM penetrates nitrile gloves rapidly (change gloves immediately upon splash).

  • Temperature Control: If heating >50°C, use a closed system (reflux condenser with inert gas balloon). Do not heat in an open flask.

  • Syringe Transfer: When moving solutions:

    • Use Luer-lock syringes to prevent needle pop-off.

    • Do not recap needles. Discard directly into a sharps container inside the hood.

Phase 3: Decontamination & Disposal
  • Primary Wash: Rinse all glassware with Acetone, then the Na₂CO₃ solution prepared earlier.

  • Waste Stream:

    • Solid Waste: "Hazardous Solid - Halogenated Organic."

    • Liquid Waste: "Halogenated Organic Solvent Waste."

    • Crucial: Do not mix with strong oxidizers (e.g., Nitric Acid) as brominated compounds can generate toxic bromine gas.

Part 4: Emergency Response System

In the event of exposure, seconds count. This workflow dictates the immediate actions required to mitigate systemic toxicity.[2][4][5]

Emergency_Response Incident Exposure Incident Type Identify Type Incident->Type Skin Skin Contact Type->Skin Eye Eye Contact Type->Eye Inhale Inhalation Type->Inhale Action_Skin 1. Strip Clothing 2. Wash w/ Soap (15 min) 3. Do NOT use Alcohol Skin->Action_Skin Action_Eye 1. Flush Eye Station (15 min) 2. Hold Eyelids Open 3. Seek Ophthalmologist Eye->Action_Eye Action_Inhale 1. Move to Fresh Air 2. Oxygen if labored breathing 3. Call EMS Inhale->Action_Inhale

Figure 2: Immediate Response Protocol. Note: Alcohol is contraindicated for skin washing as it increases vasodilation and absorption.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 32804, trans-2-Methylcyclopentan-1-ol (Structural Analog). Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.